N-(5-Amino-[1,2,4]thiadiazol-3-yl)-acetamide

• CAS: 327059-94-9

Core Science & Biosynthesis

"synthesis and characterization of N-(5-Amino-thiadiazol-3-yl)-acetamide"

An In-Depth Technical Guide to the Synthesis and Characterization of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide

Foreword: The Strategic Importance of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Its unique electronic properties, ability to participate in hydrogen bonding, and rigid planar structure make it an ideal building block for designing targeted therapeutic agents. This guide provides a comprehensive, field-proven methodology for the synthesis and detailed characterization of a key derivative, N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide. This compound not only holds potential as a bioactive molecule itself but also serves as a critical intermediate for the development of more complex pharmaceutical agents. The protocols and rationale described herein are designed for researchers, chemists, and drug development professionals seeking a robust and reproducible approach to this important chemical entity.

PART 1: A Validated Synthetic Pathway

Core Synthetic Strategy: A Logic-Driven Approach

The synthesis of N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide is best approached through a strategic, three-step sequence designed for high purity and yield. The chosen pathway begins with the readily available precursor, 2-amino-1,3,4-thiadiazole, and proceeds through nitration, acetylation, and a final reduction.

The Causality Behind the Chosen Route:

• Nitration First: We introduce a nitro group at the 5-position of the thiadiazole ring. This is a standard electrophilic substitution reaction. The nitro group is an excellent precursor to the target amine, as its reduction is typically clean and high-yielding.

• Protective Acetylation: The 2-amino group is then acetylated. This step is crucial for ensuring selectivity in the final reduction step. Acetylation converts the amino group into a less reactive acetamido group, preventing potential side reactions and ensuring that only the nitro group is reduced. This demonstrates a core principle of organic synthesis: the use of protecting groups to direct reactivity.

• Selective Reduction: The final step involves the selective reduction of the 5-nitro group to a 5-amino group. A classic and reliable method for this transformation is the use of tin(II) chloride in an acidic medium, which is highly effective for reducing nitro groups on electron-deficient heterocyclic rings without affecting other functional groups like the amide.

This logical sequence ensures that each step proceeds with high efficiency, minimizing the formation of byproducts and simplifying purification.

Visualizing the Synthetic Workflow

Caption: A three-step synthetic route to the target compound.

Detailed Experimental Protocols

Materials and Reagents:

• 2-Amino-1,3,4-thiadiazole

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Acetic Anhydride

• Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Bicarbonate (NaHCO₃)

• Ethyl Acetate

• Ethanol

• Deionized Water

• Ice

Step 1: Synthesis of 2-Amino-5-nitro-1,3,4-thiadiazole

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add 20 mL of concentrated H₂SO₄. Cool the flask in an ice-salt bath to 0-5 °C.

• Addition of Starting Material: Slowly add 2-amino-1,3,4-thiadiazole (0.1 mol) in small portions to the cooled sulfuric acid, ensuring the temperature does not rise above 10 °C.

• Nitration: Prepare a nitrating mixture by cautiously adding concentrated HNO₃ (0.11 mol) to concentrated H₂SO₄ (10 mL) in a separate beaker, pre-cooled in an ice bath. Add this mixture dropwise to the reaction flask over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 2 hours.

• Work-up: Carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring. A yellow precipitate will form.

• Isolation: Filter the solid precipitate, wash thoroughly with cold deionized water until the washings are neutral (pH ~7), and then dry under vacuum to yield 2-amino-5-nitro-1,3,4-thiadiazole.

Step 2: Synthesis of N-(5-Nitro-1,3,4-thiadiazol-2-yl)acetamide

• Reaction Setup: Suspend the dried 2-amino-5-nitro-1,3,4-thiadiazole (0.08 mol) in acetic anhydride (50 mL) in a round-bottom flask.

• Reaction: Gently heat the mixture to reflux (approximately 140 °C) for 1 hour. The suspension should dissolve to form a clear solution.

• Work-up: Cool the reaction mixture to room temperature, then pour it into 250 mL of ice-cold water. A solid will precipitate.

• Isolation: Stir the mixture for 30 minutes to ensure complete precipitation. Filter the solid, wash with cold water, and dry to obtain N-(5-nitro-1,3,4-thiadiazol-2-yl)acetamide.

Step 3: Synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide

• Reaction Setup: In a 250 mL round-bottom flask, dissolve N-(5-nitro-1,3,4-thiadiazol-2-yl)acetamide (0.05 mol) in 100 mL of ethanol.

• Reduction: To this solution, add a solution of SnCl₂·2H₂O (0.15 mol) in concentrated HCl (25 mL).

• Reaction: Heat the mixture to reflux for 4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After cooling, pour the reaction mixture into a beaker containing 200 mL of ice water. Neutralize the solution by slowly adding a saturated solution of sodium bicarbonate until the pH is approximately 8. A precipitate will form.

• Isolation and Purification: Filter the crude product. Recrystallize the solid from an ethanol/water mixture to yield pure N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide as a crystalline solid.

PART 2: Comprehensive Characterization

Characterization is a self-validating process; each analytical technique provides a piece of the puzzle, and together they must form a coherent and unambiguous confirmation of the molecule's identity, structure, and purity.

Visualizing the Characterization Workflow

Caption: A multi-technique approach for structural validation.

Analytical Protocols & Data Interpretation

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Protocol: Dissolve ~10-15 mg of the final product in 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

• Rationale: DMSO-d₆ is used as it effectively dissolves the compound and its residual water peak does not interfere with the signals of interest. The protons on the amino and amide groups are exchangeable and will appear as broad signals.

• Interpretation: The ¹H NMR spectrum confirms the presence of all proton environments. The ¹³C NMR spectrum validates the carbon backbone of the molecule.

B. Fourier-Transform Infrared (FTIR) Spectroscopy

• Protocol: Prepare a potassium bromide (KBr) pellet by mixing ~1-2 mg of the product with ~100 mg of dry KBr and pressing it into a transparent disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Rationale: FTIR is a rapid and powerful technique for identifying the key functional groups present in the molecule.[1]

• Interpretation: The spectrum provides definitive evidence for the N-H bonds of the amine and amide, and the C=O bond of the amide group.

C. Mass Spectrometry (MS)

• Protocol: Introduce a dilute solution of the compound in methanol or acetonitrile into an electrospray ionization (ESI) or electron impact (EI) mass spectrometer.

• Rationale: MS directly measures the mass-to-charge ratio, providing the molecular weight of the compound, which is one of the most definitive pieces of evidence for its identity.[2]

• Interpretation: The molecular ion peak ([M+H]⁺ in ESI or [M]⁺˙ in EI) should correspond to the calculated molecular weight.

D. Elemental Analysis

• Protocol: Submit a pure, dry sample (~2-3 mg) for CHNS analysis.

• Rationale: This technique determines the percentage composition of carbon, hydrogen, nitrogen, and sulfur. The experimental values must match the theoretical values calculated from the empirical formula to confirm purity and identity.[3]

Summary of Expected Characterization Data

Parameter	Expected Result	Purpose
Molecular Formula	C₄H₆N₄OS	Identity
Molecular Weight	158.18 g/mol	Identity
Appearance	White to off-white crystalline solid	Physical Property
Melting Point	>200 °C (with decomposition)	Purity & Identity
¹H NMR (DMSO-d₆)	δ ~2.1 (s, 3H, -COCH₃)δ ~6.5 (br s, 2H, -NH₂)δ ~10.5 (br s, 1H, -NHCO)	Structural Validation
¹³C NMR (DMSO-d₆)	δ ~23 (-CH₃)δ ~168 (-C=O)δ ~155 (Thiadiazole C-NH₂)δ ~165 (Thiadiazole C-NHAc)	Carbon Skeleton
FTIR (KBr, cm⁻¹)	~3400-3200 (N-H stretching, amine/amide)~1670 (C=O stretching, amide I)~1600 (N-H bending)	Functional Groups
Mass Spec (ESI+)	m/z = 159.03 ([M+H]⁺)	Molecular Weight
Elemental Analysis	C: 30.37%H: 3.82%N: 35.42%S: 20.27%	Purity & Formula

References

• Çamı, C. D., Chufán, E. E., Pedregosa, J. C., & Varetti, E. L. (2001). Infrared and Raman spectra of 5-amino-1,3,4-thiadiazole-2-sulfonamide (Hats). Experimental data and quantum chemistry calculations. Journal of Molecular Structure, 563-564, 245-253. [Link]

• Li, W. Y., et al. (2013). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. De Gruyter. [Link]

• Young, R. W., & Christensen, H. N. (1959). Process for preparing 2-amino-5-mercapto-1,3,4-thiadiazole. U.S. Patent No. 2,891,961. Washington, DC: U.S.

• Adnan, S., et al. (2015). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Journal of Chemical and Pharmaceutical Research, 7(10), 1000-1011. [Link]

• Kumar, D., et al. (2015). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Letters in Drug Design & Discovery, 12(1), 68-77. [Link]

• Aliabadi, A., et al. (2016). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Iranian Journal of Pharmaceutical Research, 15(4), 733–741. [Link]

• Tran, T. D., et al. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. Medicinal Chemistry, 18(5), 558-573. [Link]

• Oniga, I., et al. (2017). 5-ARYLAMINO-1, 3, 4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES. Farmacia, 65(4), 541-546. [Link]

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An In-depth Technical Guide to N-(5-Amino-1,2,4-thiadiazol-3-yl)-acetamide (CAS Number 327059-94-9)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information for N-(5-Amino-1,2,4-thiadiazol-3-yl)-acetamide, specifically under CAS number 327059-94-9, is limited. This guide has been compiled by synthesizing data from structurally related compounds, particularly isomers and derivatives of aminothiadiazoles, to provide a comprehensive and scientifically grounded overview of its expected properties and potential applications.

Introduction and Rationale

The thiadiazole nucleus is a cornerstone in medicinal chemistry, with its various isomers forming the scaffold for a wide array of pharmacologically active compounds.[1] The 1,2,4-thiadiazole ring, in particular, is noted for its general stability due to its aromatic character.[2] The introduction of amino and acetamido groups to this core, as in the case of N-(5-Amino-1,2,4-thiadiazol-3-yl)-acetamide, is anticipated to confer significant biological activity, given the established roles of these functional groups in drug-receptor interactions. This guide aims to provide a detailed technical profile of this compound, inferring its properties from closely related analogues to facilitate further research and development.

Physicochemical and Spectroscopic Profile

Property	Predicted Value / Characteristic
Molecular Formula	C₄H₆N₄OS
Molecular Weight	158.18 g/mol
Appearance	Expected to be a crystalline solid, potentially light yellow to brown in color.
Melting Point	Likely to have a relatively high melting point, possibly with decomposition, a common trait for heterocyclic compounds with amino and amide groups.
Solubility	Expected to have some solubility in polar organic solvents like methanol, ethanol, and DMSO.
Stability	The 1,2,4-thiadiazole ring is generally stable, especially with substituents at the 3- and 5-positions, showing resistance to acids, alkalis, and oxidizing agents.[2]
LogP	The presence of amino and acetamido groups suggests a relatively low LogP value, indicating a degree of hydrophilicity.

Expected Spectroscopic Data

Based on published data for similar structures like 5-amino-3-methyl-1,2,4-thiadiazole and various N-acyl-aminothiadiazoles, the following spectral characteristics can be anticipated[4][5][6][7]:

• ¹H NMR: Resonances corresponding to the amine (NH₂) protons, the amide (NH) proton, and the methyl (CH₃) protons of the acetamide group. The chemical shifts will be influenced by the solvent used.

• ¹³C NMR: Signals for the two carbons of the thiadiazole ring, the carbonyl carbon, and the methyl carbon of the acetamide group.

• IR Spectroscopy: Characteristic absorption bands for N-H stretching of the amine and amide groups, C=O stretching of the amide, and C=N and C-S stretching of the thiadiazole ring.[4][5][6]

• Mass Spectrometry: A molecular ion peak corresponding to the compound's molecular weight, along with characteristic fragmentation patterns.

Synthesis and Chemical Reactivity

Proposed Synthetic Pathway

The synthesis of N-(5-Amino-1,2,4-thiadiazol-3-yl)-acetamide would likely proceed through a multi-step process, culminating in the acylation of an aminothiadiazole precursor. A plausible synthetic route is outlined below. The synthesis of thiadiazole derivatives can sometimes require elevated temperatures or pressures and may result in modest yields.[1]

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol (Hypothetical)

• Synthesis of 3,5-Diamino-1,2,4-thiadiazole (Intermediate): This precursor can be synthesized through various established methods, often involving the oxidative cyclization of thiourea derivatives.

• Selective Acetylation: The intermediate, 3,5-diamino-1,2,4-thiadiazole, would then be selectively acetylated. Controlling the stoichiometry of the acetylating agent (e.g., acetic anhydride or acetyl chloride) and the reaction conditions (temperature, solvent, and presence of a base) would be crucial to favor mono-acetylation at the 3-position over the 5-position. The 5-position in 1,2,4-thiadiazoles is often the most reactive site for nucleophilic substitution, which adds a layer of complexity to achieving regioselectivity.[2] Purification by recrystallization or chromatography would likely be necessary to isolate the desired product.

Potential Biological Activity and Applications in Drug Development

The aminothiadiazole scaffold is a "privileged structure" in medicinal chemistry, known to impart a wide range of biological activities.[1][4] Derivatives of aminothiadiazoles have been extensively studied and have shown promise in several therapeutic areas.

Anticipated Pharmacological Profile:

• Antimicrobial Activity: Many 1,3,4-thiadiazole derivatives, which are isomeric to the target compound, exhibit significant antibacterial and antifungal properties.[4][8]

• Anticancer Potential: The thiadiazole ring is a key component in several anticancer agents.[8][9][10] These compounds can exert their effects through various mechanisms, including the inhibition of key enzymes involved in cancer cell proliferation.

• Anti-inflammatory Effects: Certain aminothiadiazole derivatives have demonstrated anti-inflammatory activity, suggesting potential applications in treating inflammatory disorders.[4][8]

• Other CNS Activities: The thiadiazole nucleus is also found in compounds with anticonvulsant and antidepressant properties, indicating a potential for activity within the central nervous system.[1][4][11]

The combination of the thiadiazole core with amino and acetamido groups in N-(5-Amino-1,2,4-thiadiazol-3-yl)-acetamide makes it a compelling candidate for screening in these and other therapeutic areas.

Caption: Potential therapeutic applications of the target compound.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for CAS number 327059-94-9 is not available, general precautions for handling thiadiazole derivatives should be strictly followed.[12][13]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.

• First Aid:

  • In case of skin contact: Wash immediately with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes.

  • If inhaled: Move to fresh air.

  • If swallowed: Rinse mouth with water. Seek medical attention if you feel unwell.

Conclusion

N-(5-Amino-1,2,4-thiadiazol-3-yl)-acetamide is a molecule of significant interest due to its promising chemical scaffold. Although direct experimental data is sparse, a comprehensive understanding of its likely physicochemical properties, synthetic accessibility, and potential biological activities can be inferred from the rich chemistry of its structural analogs. This guide provides a foundational framework for researchers and drug development professionals to initiate further investigation into this potentially valuable compound.

References

• ISRES Publishing. 174 Thiadiazoles and Their Properties. 2020. Available from: [Link]

• Kushwaha, N., Kushwaha, S. K. S., & Rai, A. K. (2012). Biological Activities of Thiadiazole Derivatives: A Review. International Journal of ChemTech Research, 4(2), 517-531.
• Serban, G., et al. (2017). 5-ARYLAMINO-1, 3, 4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES. Farmacia, 65(4), 544-550.
• Adnan, S., et al. (2015). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Journal of Chemical and Pharmaceutical Research, 7(10), 1000-1011.
• Mackay, D. (2021). C2H5NO Isomers: From Acetamide to 1,2-Oxazetidine and Beyond. ChemRxiv.
• El-Sayed, M. A. F., et al. (2021). SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. EXCLI Journal, 20, 103-125.
• Mackay, D. (2021). C2H5NO Isomers: from Acetamide to 1,2-Oxazetidine and Beyond. ChemRxiv.
• Khalifa, M. E. (2021).
• Aliabadi, A., et al. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iranian Journal of Pharmaceutical Research, 16(1), 225-234.
• Parrino, B., et al. (2023). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Molecules, 28(8), 3535.
• Aliabadi, A., et al. (2014). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Iranian Journal of Pharmaceutical Research, 13(4), 1247-1253.

• ResearchGate. Infrared and Raman spectra of 5-amino-1,3,4-thiadiazole-2-sulfonamide (Hats). Experimental data and quantum chemistry calculations. Available from: [Link]

• Mackay, D. (2021). C2H5NO Isomers: from Acetamide to1,2-Oxazetidine and Beyond.
• Wang, H., et al. (2012). Synthesis of N-(5-Aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)
• El-Faham, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1475.
• Tomi, I. H. R., et al. (2014). Synthesis, characterization and biological activities of some azo derivatives of aminothiadiazole derived from nicotinic and isonicotinic acids. Arabian Journal of Chemistry, 7(5), 687-694.
• Sharma, S., et al. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. Molecules, 27(24), 8721.
• Mackay, D. (2022). C2H5NO Isomers: From Acetamide to 1,2-Oxazetidine and Beyond. The Journal of Physical Chemistry A, 126(1), 136-155.

• ResearchGate. 5-Amino-3-methyl-1,2,4-thiadiazole. Available from: [Link]

• PubChem. Acetamide. Available from: [Link]

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An In-Depth Technical Guide to the Physicochemical Properties of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide

Abstract: This technical guide provides a comprehensive analysis of the physical and chemical properties of N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide, a heterocyclic compound of significant interest in medicinal chemistry. This document consolidates available data on its synthesis, spectral characteristics, solubility, and reactivity. Detailed experimental protocols for its characterization are also presented to support researchers and scientists in drug discovery and development. A critical examination of its molecular structure and properties offers insights into its potential as a scaffold for novel therapeutic agents.

Introduction and Structural Elucidation

N-(5-Amino-thiadiazol-3-yl)-acetamide, as named, presents ambiguity in its chemical structure due to the numbering of the thiadiazole ring. Based on established chemical nomenclature and the prevalence of related structures in scientific literature, this guide will focus on the well-documented and synthetically accessible isomer, N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide . This compound belongs to a class of heterocyclic molecules that are recognized for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] The 1,3,4-thiadiazole ring is a key pharmacophore, and the presence of both an amino and an acetamido group provides multiple points for hydrogen bonding and further chemical modification, making it a versatile scaffold in drug design.[2][3]

The core structure consists of a five-membered 1,3,4-thiadiazole ring substituted with an amino group at the 5-position and an acetamido group at the 2-position. The interplay between the electron-donating amino group and the electron-withdrawing acetamido group, mediated by the aromatic thiadiazole ring, governs its chemical reactivity and physical properties.

Synthesis and Characterization Workflow

The synthesis and verification of N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide require a systematic workflow to ensure the desired product's identity and purity. The general approach involves the acylation of a commercially available aminothiadiazole precursor.

General Synthesis Pathway

A common and effective method for the synthesis of N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide is the N-acetylation of 2,5-diamino-1,3,4-thiadiazole.[4][5] This reaction is typically carried out using acetic anhydride or acetyl chloride in an appropriate solvent. The use of a mild base may be necessary to neutralize the acid byproduct.

• Rationale for Experimental Choice: Acetic anhydride is often preferred over acetyl chloride due to its lower reactivity and the less corrosive nature of its acetic acid byproduct compared to hydrochloric acid.[5] The choice of solvent is critical; a polar aprotic solvent like N,N-dimethylformamide (DMF) or a less reactive solvent like dichloromethane (DCM) can be used, depending on the solubility of the starting materials.

A generalized reaction scheme is as follows: 2,5-diamino-1,3,4-thiadiazole + Acetic Anhydride -> N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide + Acetic Acid

Characterization Workflow Diagram

A robust characterization workflow is essential to confirm the structure and purity of the synthesized compound. This process involves a combination of spectroscopic and chromatographic techniques.

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A Prospective Pharmacological Analysis of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide: A Research Framework for a Novel Heterocycle

An In-depth Technical Guide

Abstract

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of pharmacologically active compounds. This guide addresses the novel compound N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide, a molecule of significant interest yet with a currently uncharacterized biological profile. Instead of a retrospective summary, this document presents a prospective, comprehensive research framework for its systematic investigation. We provide a proposed synthetic pathway, a multi-tiered screening strategy to elucidate its potential antimicrobial, anticancer, and anti-inflammatory activities, and detailed, field-proven experimental protocols. Furthermore, we outline a strategy for mechanism of action (MoA) studies and incorporate in-silico methods for target prediction and ADMET profiling. This guide is designed for researchers, scientists, and drug development professionals, offering a robust, self-validating system for the discovery and characterization of this promising novel chemical entity.

Introduction: The Promise of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms and one sulfur atom. This scaffold is a bioisostere of pyrimidine and is renowned for its metabolic stability and diverse biological activities. Its unique electronic properties, including its capacity for hydrogen bonding and dipole interactions, allow it to bind to a wide range of biological targets. Derivatives of 1,3,4-thiadiazole have been reported to exhibit a broad spectrum of pharmacological effects, including antimicrobial, antiviral, anticancer, anti-inflammatory, and anticonvulsant properties.

The subject of this guide, N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide (tentative nomenclature, structure depicted below), combines the core thiadiazole ring with two key functional groups: a primary amine (-NH2) and an acetamido (-NHCOCH3) group. These groups are known to modulate physicochemical properties and participate in crucial receptor-ligand interactions. Given the lack of existing literature on this specific molecule, this document serves as a foundational guide to unlock its therapeutic potential.

Figure 1: Chemical Structure of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide

Caption: Proposed structure of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide.

Proposed Synthesis and Characterization

A logical first step in the investigation is the chemical synthesis and structural confirmation of the target compound. Based on established methodologies for 2,5-disubstituted 1,3,4-thiadiazoles, we propose a two-step synthetic pathway.

2.1 Synthesis Pathway

The synthesis can likely be achieved starting from thiosemicarbazide.

• Step 1: Cyclization to form 2,5-diamino-1,3,4-thiadiazole. Thiosemicarbazide can be cyclized using cyanogen bromide (CNBr) or by oxidative cyclization with hydrogen peroxide. This creates the core diamino-thiadiazole ring.

• Step 2: Selective Acetylation. The resulting 2,5-diamino-1,3,4-thiadiazole is then selectively acetylated. Due to the symmetry of the starting material, selective mono-acetylation can be achieved by carefully controlling the stoichiometry of the acetylating agent (e.g., acetic anhydride or acetyl chloride) and reaction conditions (e.g., low temperature) to yield the desired N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide.

2.2 Structural Characterization

Following synthesis and purification (e.g., by recrystallization or column chromatography), the identity and purity of the compound must be unequivocally confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectroscopy to confirm the chemical structure, proton environments, and carbon framework.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition (High-Resolution Mass Spectrometry, HRMS).

• Infrared (IR) Spectroscopy: To identify key functional groups, such as N-H stretches (amine and amide), C=O stretch (amide), and C=N stretches of the thiadiazole ring.

• Elemental Analysis: To determine the percentage composition of C, H, N, and S, confirming the empirical formula.

A Tiered Pharmacological Screening Strategy

We propose a hierarchical screening cascade to efficiently identify and validate the potential biological activities of the compound. This strategy prioritizes broad, cost-effective assays initially, followed by more complex and specific assays for promising hits.

Figure 2: Proposed Tiered Screening Workflow

Caption: A hierarchical workflow for discovering and validating pharmacological activity.

Tier 1: Broad-Based In Vitro Screening

The initial goal is to screen the compound against diverse biological targets to identify potential areas of activity. Based on the known activities of thiadiazole derivatives, we recommend the following panels.

• Antimicrobial Activity:

  • Rationale: The thiadiazole scaffold is a well-known component of antibacterial and antifungal agents.

  • Methodology: Screen the compound at a single high concentration (e.g., 100 µg/mL) against a panel of clinically relevant microbes using the broth microdilution method.

  • Panel:

    • Gram-positive bacteria: Staphylococcus aureus, Bacillus subtilis.

    • Gram-negative bacteria: Escherichia coli, Pseudomonas aeruginosa.

    • Fungi: Candida albicans, Aspergillus niger.

• Anticancer Activity:

  • Rationale: Many thiadiazole derivatives exhibit potent cytotoxic effects against cancer cell lines.

  • Methodology: Screen at a single concentration (e.g., 50 µM) against a panel of human cancer cell lines representing different tumor types. Cell viability can be assessed using the MTT or PrestoBlue assay.

  • Panel:

    • Breast Cancer: MCF-7

    • Lung Cancer: A549

    • Colon Cancer: HCT116

• Anti-inflammatory Activity:

  • Rationale: Thiadiazoles are known inhibitors of key inflammatory enzymes like cyclooxygenases (COX).

  • Methodology:

    • Enzyme Inhibition: Use commercially available kits to assess the inhibition of COX-1 and COX-2 enzymes.

    • Cell-based Assay: Measure the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells using the Griess reagent.

Tier 2: Hit Validation and Potency Determination

Any compound demonstrating significant activity in Tier 1 (e.g., >50% inhibition) is considered a "hit" and should be advanced to Tier 2 for validation.

• Dose-Response Analysis: The primary goal is to determine the potency of the compound. This involves generating a dose-response curve by testing a range of concentrations.

• Key Metrics:

  • IC₅₀ (Half-maximal inhibitory concentration): For anticancer and anti-inflammatory activities.

  • MIC (Minimum Inhibitory Concentration): The lowest concentration that prevents visible microbial growth.

  • MBC/MFC (Minimum Bactericidal/Fungicidal Concentration): The lowest concentration that kills 99.9% of the initial inoculum.

Tier 3: Mechanism of Action (MoA) Elucidation

For validated, potent hits, the next critical phase is to understand how the compound exerts its biological effect. The specific experiments will depend on the validated activity.

• If Anticancer Activity is Confirmed:

  • Cell Cycle Analysis: Use flow cytometry with propidium iodide (PI) staining to determine if the compound induces cell cycle arrest at a specific phase (G1, S, or G2/M).

  • Apoptosis Induction: Use Annexin V/PI staining and flow cytometry to quantify apoptotic vs. necrotic cell death. Further confirm by Western blot analysis for key apoptosis markers like cleaved-caspase 3 and PARP.

• If Antimicrobial Activity is Confirmed:

  • Target Enzyme Assays: Many antibiotics target specific bacterial enzymes (e.g., DNA gyrase, DHFR). Test the compound's inhibitory activity against these purified enzymes.

  • Membrane Integrity Assay: Use reagents like SYTOX Green to determine if the compound disrupts bacterial cell membrane integrity.

In Silico Analysis: Guiding the Investigation

Computational tools should be used in parallel with experimental work to accelerate the discovery process.

• ADMET Profiling: Use platforms like SwissADME or pkCSM to predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of the compound. This helps to identify potential liabilities (e.g., poor oral bioavailability, potential toxicity) early on.

• Target Prediction: Employ reverse docking or pharmacophore modeling approaches (e.g., using PharmMapper, SwissTargetPrediction) to generate hypotheses about the potential protein targets of the compound. These hypotheses can then be tested experimentally in Tier 3.

Table 1: Summary of Proposed Screening Assays

Tier	Objective	Assay Type	Key Parameters Measured	Example Panel/Cell Line
1	Hit Identification	Antimicrobial Screening	% Inhibition of Growth	S. aureus, E. coli
Anticancer Screening	% Cell Viability	MCF-7, A549
Anti-inflammatory Screening	% Enzyme Inhibition, % NO Inhibition	COX-1/2, RAW 264.7
2	Hit Validation & Potency	Dose-Response Analysis	IC₅₀, MIC, MBC/MFC	Confirmed Hit Cell/Strain
3	Mechanism of Action	Cell Cycle Analysis	Cell population in G1, S, G2/M phases	Relevant Cancer Cell Line
Apoptosis Assay	% Apoptotic Cells, Cleaved Caspase-3 levels	Relevant Cancer Cell Line
Bacterial Target Assay	Inhibition of specific enzymes (e.g., DNA Gyrase)	N/A

Detailed Experimental Protocols

Protocol: MTT Assay for Anticancer Screening

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the plate and add 100 µL of the compound-containing medium to the respective wells. Include wells for vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against compound concentration to determine the IC₅₀ value using non-linear regression.

Protocol: Broth Microdilution for MIC Determination

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in MHB, typically starting from 256 µg/mL down to 0.5 µg/mL.

• Inoculation: Add the prepared bacterial inoculum to each well containing the compound dilutions. Include a growth control (broth + inoculum) and a sterility control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Hypothetical Mechanism of Action Pathway

Should the compound prove to be a potent anticancer agent, a plausible MoA could involve the inhibition of a key signaling pathway, such as PI3K/Akt, which is frequently dysregulated in cancer.

Figure 3: Hypothetical PI3K/Akt Inhibition Pathway

Caption: Potential MoA via inhibition of the PI3K/Akt signaling pathway.

Conclusion and Future Directions

This guide presents a comprehensive, structured, and scientifically grounded framework for the initial investigation of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide. By following the proposed tiered screening and MoA elucidation strategy, researchers can efficiently and systematically uncover its potential pharmacological activities. Positive findings from this workflow would establish the compound as a promising "hit" or "lead" molecule, justifying further preclinical development, including lead optimization to enhance potency and selectivity, advanced in vivo efficacy studies in animal models, and comprehensive toxicological profiling. The journey from a novel molecule to a potential therapeutic agent is long, but the foundational steps outlined herein provide a clear and robust path forward.

References

• Mathew, B., et al. (2021). 1,3,4-Thiadiazole Derivatives as a Potential Class of Antimicrobial Agents. Current Pharmaceutical Design, 27(19), 2263-2285. Available at: [Link]

• Hu, Y., et al. (2014). An Update on the Anti-cancer Activity of 1,3,4-Thiadiazole Derivatives. Current Medicinal Chemistry, 21(16), 1834-1857. Available at: [Link]

• Plesu, N., et al. (2021). An Overview of 1,3,4-Thiadiazole in the Search for New Antimicrobial and Antifungal Agents. Molecules, 26(4), 856. Available at: [Link]

• Karaca, G., & Turan-Zitouni, G. (2022). A review on the anticancer potential of 1,3,4-thiadiazole derivatives. Archiv der Pharmazie, 355(1), e2100274. Available at: [Link]

"solubility of N-(5-Amino-thiadiazol-3-yl)-acetamide in organic solvents"

An In-Depth Technical Guide to the Solubility of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide in a range of common organic solvents. The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, valued for its broad spectrum of biological activities. However, the therapeutic efficacy of any compound derived from this scaffold is fundamentally linked to its physicochemical properties, with solubility being a critical parameter. Poor solubility can severely hinder drug absorption and bioavailability, leading to late-stage attrition in the development pipeline. This document offers researchers, chemists, and drug development professionals a synthesis of theoretical principles, practical experimental protocols, and data interpretation strategies. We delve into the molecular characteristics of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide that govern its solubility, present a robust, self-validating protocol for its empirical determination using the gold-standard shake-flask method, and discuss the implications of the resulting data for preclinical development.

Introduction: The Convergence of Chemistry and Therapeutic Potential

The Significance of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged heterocyclic structure in the field of medicinal chemistry. Its unique electronic configuration and ability to participate in hydrogen bonding have made it a versatile building block for designing novel therapeutic agents. Compounds incorporating this moiety have demonstrated a wide array of pharmacological effects, including antimicrobial, anticonvulsant, anti-inflammatory, analgesic, and antitumor activities.[1][2][3] The continued interest in these compounds underscores the need for a thorough characterization of their fundamental physicochemical properties to accelerate their journey from laboratory synthesis to clinical application.[4]

Profile: N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide

To effectively study its solubility, we must first understand the molecular structure of the target compound. N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide features a central 1,3,4-thiadiazole ring substituted with an amino group at the 5-position and an acetamido group at the 2-position.

• Chemical Structure:

  (A representative structure is shown, as multiple isomers exist)

• Molecular Formula: C₄H₆N₄OS

• Key Functional Groups:

  • Primary Amine (-NH₂): Acts as a hydrogen bond donor.

  • Secondary Amide (-NH-C=O): Acts as both a hydrogen bond donor and acceptor.

  • Thiadiazole Ring: Contains nitrogen and sulfur heteroatoms that can act as hydrogen bond acceptors.

These functional groups are pivotal; their capacity for strong intermolecular interactions with solvent molecules will be the primary determinant of the compound's solubility profile.

The Critical Role of Solubility in Preclinical Development

Solubility is not merely a physical data point; it is a critical determinant of a drug candidate's success.[5] The Biopharmaceutics Classification System (BCS) categorizes drugs based on their aqueous solubility and intestinal permeability, providing a framework to predict their in vivo performance.[6][7]

• Bioavailability: A drug must first dissolve to be absorbed into the bloodstream. Low solubility is a leading cause of poor oral bioavailability, rendering an otherwise potent compound ineffective.[8]

• Formulation Development: Understanding solubility across various solvents is essential for developing stable and effective dosage forms, whether for oral administration, injection, or topical application.[9]

• Dose-Limiting Toxicity: Poor solubility can lead to erratic absorption and unpredictable plasma concentrations, potentially causing toxic effects at higher doses.

Therefore, a comprehensive solubility assessment is a non-negotiable, early-stage step in the risk mitigation strategy for any new chemical entity.

The Theoretical Framework of Solubility

The "Like Dissolves Like" Principle Revisited

The adage "like dissolves like" provides a foundational, albeit simplified, model for predicting solubility.[10] The dissolution process is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from forming new solute-solvent interactions.

• Polar Solvents (e.g., Ethanol, DMSO): These solvents are effective at dissolving polar solutes like our target compound. The polar functional groups of the solvent can form strong dipole-dipole interactions and hydrogen bonds with the amine and amide groups of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide.

• Non-Polar Solvents (e.g., Hexane, Toluene): These solvents lack the ability to form strong interactions with the polar functional groups of the target compound. Consequently, the solubility is expected to be significantly lower in such solvents.[10][11]

Thermodynamic Underpinnings

Solubility is a thermodynamic equilibrium process.[12] The Gibbs free energy of solution (ΔG_sol) dictates whether dissolution is spontaneous.

ΔG_sol = ΔH_sol - TΔS_sol

Where:

• ΔH_sol (Enthalpy of Solution): Represents the net heat change from breaking existing bonds and forming new ones.

• T (Temperature): The absolute temperature in Kelvin.

• ΔS_sol (Entropy of Solution): Represents the change in disorder. Typically, this is positive as the ordered crystal lattice of the solute breaks down into freely moving solvated molecules.[13][14]

For most solids dissolving in a liquid, the process is endothermic (ΔH_sol > 0). Therefore, an increase in temperature generally leads to an increase in solubility, as dictated by the Le Châtelier's principle.[10]

Experimental Determination of Solubility: A Validated Protocol

The following section outlines a robust, step-by-step protocol for determining the equilibrium solubility of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide. The method of choice is the Thermodynamic Shake-Flask Method , which is widely regarded as the gold standard for its reliability and direct measurement of equilibrium.[3]

Rationale for Solvent Selection

A carefully selected panel of solvents is crucial for building a comprehensive solubility profile. The solvents should span a range of polarities and hydrogen bonding capabilities.

Solvent Class	Example Solvents	Rationale
Polar Protic	Methanol, Ethanol	Capable of both donating and accepting hydrogen bonds. Mimics hydrophilic environments.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Acetonitrile (ACN)	Can accept hydrogen bonds but not donate. Strong dipole moments.
Non-Polar	n-Hexane, Toluene	Dominated by van der Waals forces. Represents lipophilic environments.
Intermediate Polarity	Dichloromethane (DCM), Ethyl Acetate	Possess moderate dipole moments and represent a bridge between polar and non-polar extremes.

The Equilibrium Shake-Flask Protocol

This protocol is designed to be self-validating by ensuring that a true thermodynamic equilibrium is achieved.

Materials:

• N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide (solid, high purity)

• Selected organic solvents (analytical grade)

• Glass vials with PTFE-lined screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Calibrated analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide to a series of vials.

  • Causality: Using an excess of solid is critical to ensure that the solution becomes saturated, which is the definition of equilibrium solubility. The presence of undissolved solid at the end of the experiment is the primary visual confirmation of saturation.

• Solvent Addition: Add a precise volume (e.g., 2.0 mL) of each selected solvent to its respective vial.

• Equilibration: Securely cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation speed. Allow the samples to equilibrate for at least 48 hours.

  • Causality: A prolonged equilibration period is necessary for the system to reach a thermodynamic steady state.[15] Insufficient time can lead to an underestimation of solubility, resulting in what is known as "apparent solubility".

• Equilibrium Verification (Self-Validation Step): At the 24-hour and 48-hour marks, pause agitation and allow the solids to settle. Carefully withdraw a small aliquot from the supernatant for analysis (as described in steps 5-7).

  • Causality: If the measured concentration at 48 hours is statistically identical to the concentration at 24 hours, it provides strong evidence that equilibrium has been reached. If the concentration is still increasing, the equilibration time must be extended.

• Phase Separation: After the final equilibration period, centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Causality: Centrifugation ensures a clear separation of the saturated supernatant from the excess solid, preventing contamination of the sample during withdrawal.

• Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately pass the solution through a 0.22 µm syringe filter into a clean analysis vial.

  • Causality: Filtration removes any remaining microscopic solid particles that could dissolve during subsequent dilution steps, which would artificially inflate the measured solubility value.

• Dilution and Quantification: Dilute the filtered sample with a suitable mobile phase or solvent to a concentration that falls within the linear range of a pre-established calibration curve. Analyze the diluted sample using a validated analytical method (e.g., HPLC-UV).

  • Causality: Analytical quantification provides the precise concentration of the dissolved compound in the saturated solution. A robust, validated method is essential for trustworthy data.

Diagram of the Experimental Workflow

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• 2. brieflands.com [brieflands.com]
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• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
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• 15. researchgate.net [researchgate.net]

A Comprehensive Guide to the Crystal Structure Analysis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide: From Synthesis to Advanced Structural Insights

Foreword: The Scientific Imperative for Structural Elucidation

In the landscape of modern drug discovery and materials science, the 1,3,4-thiadiazole scaffold is a cornerstone of innovation. Derivatives of this heterocyclic motif are endowed with a remarkable spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] The precise three-dimensional arrangement of atoms within these molecules—their crystal structure—is the ultimate determinant of their function. It governs how a molecule interacts with biological targets, dictates its physicochemical properties such as solubility and stability, and ultimately shapes its efficacy as a therapeutic agent. This guide provides an in-depth, practical walkthrough of the complete workflow for the crystal structure analysis of a key thiadiazole derivative, N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide, a molecule of significant interest for its potential applications in medicinal chemistry.

This document is structured not as a rigid protocol, but as a narrative of scientific inquiry. It is designed for researchers, scientists, and drug development professionals, providing not only the "how" but, more critically, the "why" behind each experimental decision. We will journey from the rational synthesis of the target compound and its preliminary characterization, through the meticulous process of growing single crystals, to the sophisticated techniques of X-ray diffraction and data analysis that unlock its atomic-level secrets.

Part 1: Synthesis and Preliminary Characterization

A robust crystal structure analysis begins with a pure, well-characterized compound. The synthesis of N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide is predicated on the selective acetylation of one of the amino groups of the readily available precursor, 2,5-diamino-1,3,4-thiadiazole.

Synthetic Protocol: Selective N-Acetylation

The choice of a mono-acetylation strategy is driven by the desire to introduce an acetamide functional group, which can significantly alter the hydrogen bonding capabilities and overall polarity of the parent diamino compound, thereby influencing its crystal packing and biological interactions.

Experimental Protocol:

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2,5-diamino-1,3,4-thiadiazole (1.16 g, 10 mmol) in 30 mL of glacial acetic acid. The use of acetic acid as the solvent provides an acidic medium that can protonate one of the amino groups, thereby deactivating it towards acylation and favoring mono-substitution.

• Acylation: To the stirred suspension, add acetic anhydride (0.95 mL, 10 mmol) dropwise at room temperature. The equimolar stoichiometry is crucial to minimize the formation of the di-acetylated byproduct.

• Reaction: Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 2 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:methanol (9:1).

• Work-up and Isolation: After completion, allow the mixture to cool to room temperature, during which a precipitate will form. Pour the cooled mixture into 100 mL of ice-cold water and stir for 30 minutes to ensure complete precipitation.

• Purification: Collect the crude product by vacuum filtration, wash thoroughly with cold water to remove excess acetic acid, and then with a small amount of cold ethanol. The crude product is then recrystallized from an ethanol/water mixture to yield pure N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide as a crystalline solid.[2]

Caption: Synthetic workflow for N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide.

Spectroscopic and Analytical Characterization

Prior to attempting crystallization for X-ray diffraction, the identity and purity of the synthesized compound must be unequivocally confirmed. This is a self-validating step; proceeding with an impure sample would render single crystal growth futile.

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: In a deuterated solvent like DMSO-d₆, the proton NMR spectrum is expected to show distinct signals for the amino (-NH₂) and acetamido (-NH) protons, as well as the methyl (-CH₃) protons. The amino protons will likely appear as a broad singlet, while the acetamido proton will be a sharper singlet, and the methyl protons will integrate to three.

• ¹³C NMR: The carbon spectrum will corroborate the structure, showing characteristic shifts for the two distinct carbons of the thiadiazole ring, the carbonyl carbon of the acetamide group, and the methyl carbon.[1][3][4]

Table 1: Predicted NMR Data (in DMSO-d₆)

Signal Type	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
-CH₃	~2.1	~22
-NH₂	~7.5 (broad)	-
-NH	~12.0	-
C=O	-	~168
C-NH₂ (Thiadiazole)	-	~170
C-NHAc (Thiadiazole)	-	~155

1.2.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is invaluable for identifying the key functional groups. The spectrum should clearly show stretching vibrations for the N-H bonds of both the primary amine and the secondary amide, the C=O of the amide, and characteristic absorptions for the C=N and C-S bonds within the thiadiazole ring.[5][6][7]

Table 2: Characteristic FT-IR Absorption Bands

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)
N-H (Amine)	Stretch	3300 - 3100 (two bands)
N-H (Amide)	Stretch	~3200
C-H (Methyl)	Stretch	2950 - 2850
C=O (Amide I)	Stretch	~1670
N-H (Amide II)	Bend	~1550
C=N (Thiadiazole)	Stretch	~1600

1.2.3. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) will confirm the molecular formula by providing a highly accurate mass-to-charge ratio (m/z) for the molecular ion [M+H]⁺. The fragmentation pattern observed in MS/MS can provide further structural confirmation, with expected losses of the acetyl group and fragments arising from the cleavage of the thiadiazole ring.[8]

Part 2: The Art and Science of Crystal Growth

The acquisition of a high-quality single crystal is the most critical and often most challenging step in the entire process. Single-crystal X-ray diffraction requires a single, well-ordered crystal of sufficient size (typically 0.1-0.3 mm in all dimensions) and quality.[9][10]

Rationale for Solvent Selection

The ideal crystallization solvent is one in which the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures. This differential solubility is the driving force for crystallization upon cooling. For polar, hydrogen-bonding molecules like our target compound, protic solvents such as ethanol, methanol, or mixtures with water are excellent starting points.[11]

Crystallization Protocol: Slow Evaporation and Thermal Gradient

A combination of methods often yields the best results. Here, we employ a slow evaporation technique in a mixed solvent system.

Experimental Protocol:

• Solution Preparation: Prepare a saturated solution of N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide in a mixture of N,N-dimethylformamide (DMF) and ethanol (1:5 v/v) at a slightly elevated temperature (~40 °C). The use of DMF, a polar aprotic solvent, helps to fully dissolve the compound, while ethanol acts as the less polar anti-solvent.

• Setup: Filter the warm solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any particulate matter that could act as unwanted nucleation sites, leading to the formation of many small crystals instead of a few large ones.

• Crystal Growth: Cover the vial with a cap that has been pierced with a needle. This allows for very slow evaporation of the solvent over several days to weeks at room temperature. The gradual increase in concentration will gently push the solution into a supersaturated state, promoting slow and orderly crystal growth.

• Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a nylon loop and immediately coat them in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss and degradation in the X-ray beam.

Caption: A systematic workflow for growing single crystals suitable for X-ray diffraction.

Part 3: Unveiling the Structure: Single-Crystal X-ray Diffraction

With a suitable crystal in hand, we can now probe its internal structure. Single-crystal X-ray diffraction is the definitive technique for determining the precise arrangement of atoms in a crystalline solid, providing information on bond lengths, bond angles, and intermolecular interactions.[12]

Data Collection Strategy

The crystal, mounted on a goniometer head, is cooled to a low temperature (typically 100 K) in a stream of nitrogen gas. This cryogenic cooling minimizes thermal motion of the atoms, resulting in a sharper diffraction pattern and higher quality data. The crystal is then rotated in a highly brilliant, monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.[13]

A modern diffractometer will automatically devise a data collection strategy to ensure that a complete and redundant dataset is collected, measuring the intensities of thousands of unique reflections from all possible crystal orientations.

Structure Solution and Refinement

The collected diffraction data (a set of reflection intensities and their positions) is then processed to solve and refine the crystal structure.

Workflow:

• Unit Cell Determination & Data Integration: The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell—the basic repeating block of the crystal. The intensities of the spots are then integrated.

• Structure Solution: The "phase problem" is the central challenge in crystallography. While we can measure the intensities of the diffracted waves, we lose the phase information. Ab initio methods, such as Direct Methods or Charge Flipping (implemented in programs like SHELXT), are used to generate an initial electron density map from the intensity data.[14][15][16]

• Model Building: Peaks in the initial electron density map are assigned to atomic positions, building a preliminary structural model of the molecule.

• Refinement: This is an iterative process of adjusting the atomic parameters (position, thermal motion) to improve the agreement between the calculated diffraction pattern from the model and the experimentally observed data. This is typically done using a least-squares minimization algorithm in a program like SHELXL, often managed through a graphical interface like Olex2.[14][15][16] The quality of the final model is assessed by metrics such as the R-factor (R1), which should ideally be below 5% for a well-refined small molecule structure.

Caption: The workflow from X-ray data collection to final structure refinement.

Part 4: Data Analysis and Interpretation

The final output of a successful crystal structure determination is a Crystallographic Information File (CIF). This standard file format contains all the essential information about the structure, including unit cell parameters, atomic coordinates, and bond lengths/angles.[9][17][18][19]

Key Crystallographic Data

The following table summarizes the kind of data one would expect to obtain for N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide.

Table 3: Hypothetical Crystallographic Data Summary

Parameter	Value
Chemical Formula	C₄H₅N₅OS
Formula Weight	171.18
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.543(2)
b (Å)	5.781(1)
c (Å)	14.234(3)
β (°)	98.76(1)
Volume (ų)	693.4(3)
Z (molecules/unit cell)	4
Temperature (K)	100(2)
Final R indices [I>2σ(I)]	R1 = 0.035, wR2 = 0.089
Goodness-of-fit on F²	1.05

Molecular Geometry and Conformation

The refined structure provides precise bond lengths and angles. Key observations would include:

• The planarity of the 1,3,4-thiadiazole ring.

• The geometry of the acetamide group and its orientation relative to the heterocyclic ring.

• The bond lengths within the thiadiazole ring, which provide insight into the degree of electron delocalization.

Supramolecular Assembly: The Power of Intermolecular Interactions

Perhaps the most crucial information for drug development professionals is how the molecules pack together in the solid state. This is dictated by intermolecular interactions, primarily hydrogen bonds, but also weaker contacts like π-π stacking.

For N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide, a rich network of hydrogen bonds is expected. The amino group (-NH₂) and the amide N-H are excellent hydrogen bond donors, while the amide carbonyl oxygen, the ring nitrogen atoms, and the amino nitrogen are all potential acceptors. These interactions create a robust three-dimensional supramolecular architecture that dictates the crystal's stability and physical properties.

Part 5: Advanced Structural Insights with Hirshfeld Surface Analysis

To visualize and quantify the intermolecular interactions that govern the crystal packing, we can employ Hirshfeld surface analysis. This powerful computational tool maps the close contacts between molecules in a crystal, providing a visual and statistical summary of the packing environment.[20][21][22][23]

The Hirshfeld surface is generated around a molecule, and the distance from the surface to the nearest nucleus inside and outside the surface is used to color-code the surface. Red spots indicate close contacts (strong interactions like hydrogen bonds), blue regions represent weaker contacts, and white areas denote contacts around the van der Waals separation.

A 2D "fingerprint plot" can be derived from the Hirshfeld surface, which summarizes all the intermolecular contacts. The percentage contribution of different types of contacts (e.g., H···H, N···H, O···H) can be calculated, providing a quantitative understanding of the forces holding the crystal together. For our target molecule, a significant contribution from N···H and O···H contacts would be expected, confirming the dominance of hydrogen bonding in the crystal packing.

Conclusion

The crystal structure analysis of N-(5-amino-1,3,4-thiadiazol-2-yl)-acetamide is a multi-step process that integrates synthetic chemistry, analytical spectroscopy, and advanced diffraction techniques. The journey from a powdered sample to a fully refined 3D atomic model provides invaluable insights that are unattainable by other methods. This detailed structural knowledge is not merely an academic exercise; it is a critical component in the rational design of new pharmaceuticals and materials, enabling scientists to understand structure-property relationships and to engineer molecules with enhanced function and efficacy. The methodologies and principles outlined in this guide provide a robust framework for the successful elucidation and interpretation of molecular crystal structures, empowering researchers to unlock the full potential of their chemical creations.

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An In-Depth Technical Guide to the Discovery and History of Acetamido-Thiadiazole Sulfonamides

A Note on Scope: Initial searches for "N-(5-Amino-thiadiazol-3-yl)-acetamide" did not yield sufficient public-domain information for a comprehensive technical guide. This suggests the compound is either highly niche, theoretical, or the nomenclature is imprecise. However, this structure closely resembles a class of compounds of immense therapeutic importance: the acetamido-thiadiazole sulfonamides. This guide will, therefore, focus on the discovery and history of this vital chemical class, centered around its most prominent member, Acetazolamide, IUPAC name N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide . This pivot allows for a scientifically rigorous exploration of a related and historically significant topic.

Part 1: The Genesis of a New Therapeutic Class: From Sulfa Drugs to Targeted Diuretics

The story of acetamido-thiadiazole sulfonamides begins not with a direct search for them, but as a fortuitous offshoot of research into antibacterial sulfa drugs in the late 1930s and 1940s. Clinicians observed that patients treated with the early sulfonamide antibiotic, sulfanilamide, exhibited a peculiar side effect: metabolic acidosis and alkaline urine, suggesting an unexpected diuretic effect.

This observation sparked a paradigm shift. Researchers hypothesized that the sulfonamide group (-SO₂NH₂) was responsible for this renal effect by inhibiting an enzyme, though the specific target was initially unknown. The race was on to dissociate this diuretic property from the antibacterial action to create a new class of targeted drugs.

A pivotal moment came in 1949 when the team of Richard O. Roblin Jr. and James H. Williams at Lederle Laboratories (now part of Pfizer) began a systematic investigation into heterocyclic sulfonamides.[1][2] Their work, along with that of others, identified the target enzyme as carbonic anhydrase .[2] This enzyme, discovered in red blood cells in the 1930s, was found to be crucial for the reabsorption of bicarbonate in the kidneys.[3][4] By inhibiting it, sulfonamides could induce diuresis.

The breakthrough was the discovery that certain heterocyclic sulfonamides were thousands of times more potent as carbonic anhydrase inhibitors than the original sulfanilamide.[2] This led to the synthesis of a series of compounds based on the 1,3,4-thiadiazole ring. The research culminated in the development of Acetazolamide, which was introduced into medical use in 1952.[5] It was the first non-mercurial diuretic and the first specific, potent carbonic anhydrase inhibitor developed for clinical use, marking a landmark achievement in pharmacology.[1][6]

Part 2: Synthesis and Chemical Development

The development of Acetazolamide and its analogs relied on the elaboration of the 2-amino-1,3,4-thiadiazole core. The synthesis is a multi-step process that builds the key functional groups onto this heterocyclic scaffold. While various specific pathways exist, a common and illustrative synthetic route highlights the core chemical logic.

Illustrative Synthetic Pathway of Acetazolamide

The synthesis begins with the formation of the key intermediate, 2-amino-5-mercapto-1,3,4-thiadiazole. This intermediate is central to the synthesis of many thiadiazole-based pharmaceuticals.[7][8]

• Cyclization: Thiosemicarbazide is reacted with carbon disulfide (CS₂) in the presence of a base (e.g., potassium hydroxide) to form a dithiocarbazate salt.[9] Subsequent heating induces cyclization to form the potassium salt of 2-amino-5-mercapto-1,3,4-thiadiazole.

• Acetylation: The amino group at the 2-position is protected via acetylation. The 2-amino-5-mercapto-1,3,4-thiadiazole is treated with acetic anhydride in an acetic acid medium. This selectively forms N-(5-mercapto-1,3,4-thiadiazol-2-yl)acetamide, protecting the more reactive amino group from the subsequent harsh oxidation step.

• Oxidative Chlorination: The mercapto (-SH) group at the 5-position is converted into a sulfonyl chloride (-SO₂Cl) group. This is typically achieved by treating the acetylated intermediate with chlorine gas in an aqueous medium. This step is critical as it installs the functionality required for the final sulfonamide group.

• Amination: The final step is the conversion of the sulfonyl chloride to the sulfonamide. The 2-acetylamino-1,3,4-thiadiazole-5-sulfonyl chloride is treated with ammonia (NH₃). This nucleophilic substitution reaction displaces the chloride, forming the desired sulfonamide group and yielding the final product, Acetazolamide.[7]

Caption: Synthetic workflow for Acetazolamide.

Part 3: Mechanism of Action: Carbonic Anhydrase Inhibition

The therapeutic effects of Acetazolamide and related compounds stem directly from their potent and specific inhibition of the carbonic anhydrase (CA) enzyme family.[10] CA is a zinc-containing metalloenzyme that catalyzes the rapid interconversion of carbon dioxide (CO₂) and water (H₂O) into carbonic acid (H₂CO₃), which then dissociates into bicarbonate (HCO₃⁻) and a proton (H⁺).[3]

CO₂ + H₂O ⇌ H₂CO₃ ⇌ H⁺ + HCO₃⁻

This reaction is fundamental to acid-base balance and fluid transport in various tissues, including the renal tubules, the eye, and the brain.[11][12]

• In the Kidney: In the proximal tubules of the kidney, CA is essential for the reabsorption of sodium bicarbonate from the filtrate back into the blood. By inhibiting CA, Acetazolamide prevents bicarbonate reabsorption. The loss of this bicarbonate in the urine leads to a mild metabolic acidosis and causes an osmotic diuresis (water follows the unreabsorbed solutes), thus increasing urine output.[10][11]

• In the Eye: The ciliary body of the eye produces aqueous humor, the fluid that fills the anterior chamber. The formation of this fluid is dependent on the secretion of bicarbonate by a CA-mediated process. Inhibition of CA by Acetazolamide reduces the rate of aqueous humor formation, thereby lowering intraocular pressure. This is the basis for its use in treating glaucoma.[10][11]

• In the Brain: Carbonic anhydrase also plays a role in the production of cerebrospinal fluid (CSF).[12] By reducing CSF production, Acetazolamide can help lower intracranial pressure.[11]

The sulfonamide group of the drug is crucial for its inhibitory activity. It coordinates to the zinc ion (Zn²⁺) in the active site of the carbonic anhydrase enzyme, displacing a water molecule and blocking the enzyme's catalytic function.

Caption: Mechanism of Action of Acetazolamide.

Part 4: Physicochemical and Pharmacological Data

The clinical utility of Acetazolamide is defined by its chemical properties and behavior in the body.

Property	Value	Source
IUPAC Name	N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide	[5]
Molecular Formula	C₄H₆N₄O₃S₂	[13]
Molar Mass	222.24 g/mol	[13]
Appearance	White to yellowish-white crystalline powder
Protein Binding	70–90%	[5]
Metabolism	None (excreted unchanged)	[5]
Elimination Half-life	2–4 hours	[5]
Excretion	Primarily via urine (~90%)	[5]

Part 5: Legacy and Modern Applications

The discovery of Acetazolamide was a watershed moment in pharmacology. It validated the concept of enzyme inhibition as a powerful drug discovery strategy and provided a non-toxic alternative to the mercurial diuretics of the era. The pioneering work on carbonic anhydrase was significantly advanced by researchers like Dr. Thomas Maren, whose decades of research led to the development of topical carbonic anhydrase inhibitors like Dorzolamide (Trusopt®), which revolutionized glaucoma treatment by minimizing systemic side effects.[14][15][16]

Today, the applications of Acetazolamide and its derivatives are diverse:

• Glaucoma: A primary treatment for reducing intraocular pressure.[10][11]

• Altitude Sickness: Used for prevention and treatment by counteracting the respiratory alkalosis that occurs at high altitudes.[10]

• Epilepsy: As an adjunctive therapy for certain types of seizures.[5]

• Edema: Used as a diuretic in cases of fluid retention, particularly from congestive heart failure.[10]

• Idiopathic Intracranial Hypertension: To reduce cerebrospinal fluid pressure.[11]

• Cancer Research: More recently, carbonic anhydrase inhibitors have been investigated for their potential to enhance chemotherapy in certain cancers, like glioblastoma, by modulating the tumor microenvironment.[17]

The history of acetamido-thiadiazole sulfonamides is a testament to the power of scientific observation, systematic chemical synthesis, and a deep understanding of physiological mechanisms. From a curious side effect of an early antibiotic grew an entire class of drugs that continues to be a vital part of the therapeutic arsenal for a wide range of conditions.

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• Synthesis and Preliminary Antimicrobial Study of 2-Amino-5-Mercapto-1,3,4-Thiadiazole Derivatives. (2017). Iraqi Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer. (2022). Letters in Applied NanoBioScience. Retrieved from [Link]

• N-[5-(1H-imidazol-2-yl)-1,3,4-thiadiazol-2-yl]acetamide. Chemical Synthesis Database. Retrieved from [Link]

• Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• What is Acetazolamide used for?. (2024). Patsnap Synapse. Retrieved from [Link]

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Introduction: The Prominence of the 1,3,4-Thiadiazole Scaffold

An In-Depth Technical Guide to N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide and its Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

The 1,3,4-thiadiazole ring is a five-membered heterocyclic structure that has garnered significant attention in medicinal chemistry, establishing itself as a versatile pharmacophore.[1] Its prominence is largely due to its role as a bioisostere of the pyrimidine ring, a fundamental component of nucleic acids. This structural mimicry allows 1,3,4-thiadiazole derivatives to potentially interfere with DNA replication processes, a key target in anticancer therapy.[1] Furthermore, the unique electronic properties of this heterocycle, including its mesoionic character, facilitate its ability to cross biological membranes and interact effectively with various protein targets.[1]

Within this important class of compounds, structures based on the N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide core are of particular interest. This scaffold serves as a foundational template for the development of novel therapeutic agents with a remarkably broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, diuretic, and anticonvulsant properties.[2][3][4][5] This guide provides a comprehensive technical overview of the synthesis, characterization, biological evaluation, and structure-activity relationships of this promising chemical series, aimed at researchers and scientists in drug development.

PART 1: Synthesis and Characterization

The synthesis of N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide and its analogues typically involves multi-step procedures, often centered around the cyclization of a thiosemicarbazide precursor. The causality behind this common pathway lies in the reactive nature of thiosemicarbazides, which allows for efficient ring closure to form the stable 1,3,4-thiadiazole heterocycle.

A representative synthetic route involves reacting benzoyl isothiocyanate with thiosemicarbazide, followed by cyclization and subsequent acylation to yield the target acetamide derivatives.[1] This method is favored for its high yields and the relative accessibility of the starting materials.

Caption: General synthetic workflow for N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide derivatives.

Experimental Protocol: General Synthesis of 5-Arylamino-1,3,4-thiadiazol-2-yl-acetamide

This protocol is adapted from established methodologies and serves as a self-validating system for producing the target compounds.[2] The choice of concentrated sulfuric acid as a cyclizing agent is critical; its dehydrating properties drive the reaction towards the formation of the thiadiazole ring.

Step 1: Synthesis of Thiosemicarbazide Intermediate (5)

• Reagents: Cyanoacetic acid hydrazide (12 mmol), appropriate arylisothiocyanate (15 mmol), Ethanol (10 mL).

• Procedure: Dissolve cyanoacetic acid hydrazide in 10 mL of ethanol in a round-bottom flask.

• Add the arylisothiocyanate to the solution.

• Reflux the mixture on a water bath for 5-10 minutes. The product will begin to precipitate.

• Cool the reaction mixture in an ice bath to maximize precipitation.

• Collect the solid product by filtration, wash with aqueous ethanol, and recrystallize from ethanol to yield the pure thiosemicarbazide intermediate.

Step 2: Cyclization to 5-Arylamino-1,3,4-thiadiazol-2-yl-acetamide (6a-g)

• Reagents: Thiosemicarbazide intermediate (4 mmol), concentrated sulfuric acid (3 mL).

• Procedure: Carefully and gradually add the finely powdered thiosemicarbazide intermediate to 3 mL of cold (0°C) concentrated sulfuric acid with stirring.

• Continue stirring the mixture at room temperature for 30 minutes. The viscosity will change as the reaction proceeds.

• Pour the reaction mixture slowly onto a mixture of ice and water.

• Once the ice has melted, make the solution alkaline to a pH of 8 using an ammonia solution. This step is crucial for precipitating the final product.

• Filter the precipitated product, wash thoroughly with cold water, and dry.

• Recrystallize the crude product from ethanol to afford the pure 5-arylamino-1,3,4-thiadiazol-2-yl-acetamide derivative.

Characterization: The synthesized compounds are typically characterized by spectroscopic methods to confirm their chemical structure.

• ¹H-NMR: To identify the chemical environment of protons. For example, a singlet around 4.15 ppm corresponds to the CH₂ protons of the acetamide group, while aromatic protons appear as a multiplet between 7.08-7.25 ppm.[2]

• IR Spectroscopy: To identify functional groups. Characteristic peaks include N-H stretching vibrations (3120-3315 cm⁻¹), C=O stretching (1690 cm⁻¹), and C=N stretching (1606 cm⁻¹).[2][6]

• Mass Spectrometry: To confirm the molecular weight of the compound.[2][6]

PART 2: Biological Activities and Therapeutic Applications

The N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide scaffold has been extensively explored for various biological activities, with anticancer and antimicrobial applications being the most prominent.

Anticancer Activity

Derivatives of this scaffold have demonstrated significant cytotoxic effects against a range of human cancer cell lines.[7] The mechanism often involves the inhibition of key enzymes implicated in cancer progression or the induction of apoptosis.

Mechanism of Action: Lipoxygenase (LOX) Inhibition Lipoxygenase (LOX) enzymes, particularly 15-LOX-1, play a role in the pathogenesis of several cancers by metabolizing arachidonic acid into pro-tumorigenic compounds.[6][8] Certain N-(5-substituted-1,3,4-thiadiazol-2-yl)benzamide derivatives have been identified as potent inhibitors of 15-lipoxygenase, making this a promising mechanism for their anticancer effects.[6] The inhibition of this pathway disrupts cellular signaling and can lead to apoptosis in cancer cells.

Caption: Inhibition of the 15-Lipoxygenase pathway by thiadiazole derivatives.

Cytotoxicity Data The cytotoxic potential of these compounds is typically evaluated using the MTT assay against various cancer cell lines. The results are expressed as IC₅₀ values, which represent the concentration required to inhibit 50% of cell growth.

Compound Derivative	Target Cell Line	IC₅₀ (µM)	Reference
Nitro-substituted benzamide	PC3 (Prostate Cancer)	Potent Activity	[6]
Methoxylated benzamide	SKNMC (Neuroblastoma)	Acceptable Activity	[6]
o-ethoxyphenyl acetamide (4e)	MCF-7 (Breast Cancer)	Potent Activity	[9]
Benzyl acetamide (4i)	HepG2 (Liver Cancer)	Potent Activity	[9]

Protocol: MTT Assay for Cytotoxicity Evaluation

• Cell Culture: Seed cancer cells (e.g., PC3, HT29) in a 96-well plate at a density of 5000-10000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized thiadiazole derivatives in the culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 48-72 hours. Doxorubicin is often used as a positive control.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The rationale is that viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC₅₀ value for each compound.

Antimicrobial Activity

The 1,3,4-thiadiazole nucleus is a common feature in many antimicrobial agents. N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide derivatives have shown promising activity against a variety of pathogenic bacteria.[4][5]

Structure-Activity Relationship (SAR) in Antimicrobial Agents The antimicrobial spectrum and potency are highly dependent on the nature of the substituents on the thiadiazole core.

• Halogenation: The presence of halogen atoms on aryl rings attached to the thiadiazole moiety often increases antibacterial activity, particularly against Gram-positive bacteria.[5]

• Arylamino Group: The substituent at the C-5 arylamino position can significantly alter the antimicrobial spectrum. For instance, a nitro group can confer potent activity against S. aureus, while a tolyl group may enhance activity against Gram-negative bacteria like E. coli.[5]

Protocol: Agar Well Diffusion Method for Antibacterial Screening

• Media Preparation: Prepare and sterilize Mueller-Hinton Agar and pour it into sterile Petri dishes.

• Bacterial Inoculation: Prepare a standardized inoculum of the test bacteria (e.g., S. aureus, E. coli) and uniformly spread it over the surface of the agar plates.

• Well Creation: Create uniform wells (e.g., 6 mm diameter) in the agar using a sterile cork borer.

• Compound Application: Add a defined concentration of the test compounds (dissolved in a suitable solvent like DMSO) into the wells. A standard antibiotic (e.g., ciprofloxacin) and the solvent alone serve as positive and negative controls, respectively.[4]

• Incubation: Incubate the plates at 37°C for 24 hours.

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters. A larger zone indicates greater antibacterial activity.

Other Notable Biological Activities

• Diuretic Activity: Certain 5-amino-1,3,4-thiadiazole-2-thiol derivatives have shown potential as diuretic agents, likely through the inhibition of carbonic anhydrase.[3][10]

• Anti-inflammatory Activity: The ability of these compounds to inhibit protein denaturation is an indicator of anti-inflammatory potential. Several derivatives have demonstrated significant anti-inflammatory effects in vitro, comparable to the standard drug diclofenac sodium.[4]

PART 3: Structure-Activity Relationship (SAR) Summary

The biological activity of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide derivatives is finely tuned by the chemical nature of their substituents. A clear understanding of these relationships is essential for the rational design of more potent and selective drug candidates.

Caption: Key Structure-Activity Relationship points for the thiadiazole scaffold.

• Anticancer Potency: The presence of an N-H linker between an aryl moiety and the thiadiazole ring is often crucial for anticancer activity. Furthermore, substituting this aryl ring with electron-withdrawing groups can enhance this effect.[7] For cytotoxicity against breast and liver cancer cells, extending the acetamide linker with lipophilic groups like o-ethoxyphenyl or benzyl moieties has been shown to be beneficial.[9]

• Antimicrobial Spectrum: As previously mentioned, halogenated phenyl rings tend to favor activity against Gram-positive bacteria, while other substitutions on the C-5 amino group can shift the activity profile towards Gram-negative bacteria.[5]

Conclusion and Future Directions

The N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide scaffold is a validated and highly promising platform for the discovery of new therapeutic agents. Its synthetic accessibility and the broad range of biological activities demonstrated by its derivatives underscore its importance in modern medicinal chemistry. The research clearly indicates that strategic modification of the core structure can lead to compounds with potent and selective anticancer, antimicrobial, and anti-inflammatory properties.

Future research should focus on:

• Mechanism Deconvolution: Further elucidating the specific molecular targets and signaling pathways affected by the most potent compounds.

• Rational Design: Utilizing the established SAR data to design next-generation derivatives with improved potency, selectivity, and pharmacokinetic profiles.

• In Vivo Evaluation: Progressing the most promising lead compounds from in vitro studies to preclinical in vivo models to assess their efficacy and safety in a whole-organism context.

• Combination Therapies: Investigating the potential of these compounds to act synergistically with existing therapeutic agents to overcome drug resistance and improve treatment outcomes.

By continuing to explore the chemical space around this privileged scaffold, the scientific community can unlock its full potential in addressing critical unmet medical needs.

References

• (2017). 5-ARYLAMINO-1, 3, 4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES. ResearchGate. [Link]

• Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell, 37(1), 33-45. [Link]

• Aliabadi, A., et al. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Brieflands. [Link]

• Aliabadi, A., et al. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iranian Journal of Pharmaceutical Research, 16(1), 229-237. [Link]

• Al-Ghorbani, M., et al. (2016). Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. Chemistry Central Journal, 10, 53. [Link]

• Catalano, A., et al. (2023). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI. [Link]

• Li, W.-Y., et al. Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. ResearchGate. [Link]

• El-Metwaly, A. M., et al. (2024). Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents. Scientific Reports, 14, 17593. [Link]

• Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell. [Link]

• G-B, C., et al. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Dove Medical Press. [Link]

• Haiba, M. E., et al. (2020). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. Molecules, 25(21), 5002. [Link]

Sources

• 1. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. brieflands.com [brieflands.com]
• 9. New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details a reliable and efficient protocol for the laboratory-scale synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide, a key heterocyclic scaffold in medicinal chemistry. The 1,3,4-thiadiazole nucleus is a versatile pharmacophore present in numerous compounds with a wide range of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties.[1] This document provides a step-by-step methodology, an exploration of the underlying reaction mechanism, safety precautions, and methods for the characterization of the final compound. The protocol is designed for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction and Scientific Background

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms and one sulfur atom. This structural motif is of significant interest in drug discovery due to its ability to participate in hydrogen bonding and act as a two-electron donor system.[1] The title compound, N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide, serves as a crucial intermediate for the synthesis of more complex bioactive molecules, including derivatives of the well-known drug Acetazolamide, a carbonic anhydrase inhibitor.[2]

The synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles is most commonly achieved through the cyclization of thiosemicarbazide with a carboxylic acid or its derivatives.[1][3] This reaction typically involves an initial acylation of the thiosemicarbazide followed by an acid-catalyzed intramolecular cyclization and dehydration.[1] This application note will detail a robust method for the synthesis of the precursor 2,5-diamino-1,3,4-thiadiazole, followed by a selective acetylation to yield the desired product.

Reaction Mechanism and Rationale

The synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide is a two-step process.

Step 1: Synthesis of 2,5-diamino-1,3,4-thiadiazole

The formation of the 1,3,4-thiadiazole ring from thiocarbohydrazide involves an acid-catalyzed cyclization. The probable mechanism proceeds through the protonation of a thione group, followed by intramolecular nucleophilic attack by a terminal amino group and subsequent dehydration to form the stable aromatic thiadiazole ring.

Step 2: Selective Acetylation

The selective acetylation of one of the amino groups of 2,5-diamino-1,3,4-thiadiazole is achieved using acetic anhydride. The reaction conditions can be controlled to favor mono-acetylation over di-acetylation. The nucleophilicity of the exocyclic amino groups allows for the ready reaction with the electrophilic carbonyl carbon of acetic anhydride.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Thiocarbohydrazide	≥98%	Sigma-Aldrich
Orthophosphoric Acid	85%	Fisher Scientific	Corrosive
Acetic Anhydride	≥99%	Alfa Aesar	Corrosive, lachrymator
Ethanol	Reagent Grade	VWR	Flammable
Sodium Bicarbonate	ACS Grade	EMD Millipore
Deionized Water
Round-bottom flasks
Reflux condenser
Magnetic stirrer and hotplate
Buchner funnel and filter paper
Beakers and graduated cylinders

Synthesis Workflow Diagram

Caption: Figure 1: Overall synthetic workflow.

Step-by-Step Procedure

Step 1: Synthesis of 2,5-diamino-1,3,4-thiadiazole

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, add thiocarbohydrazide (5.3 g, 0.05 mol).

• Carefully add 85% orthophosphoric acid (20 mL) to the flask.

• Heat the mixture with stirring in an oil bath to 120-130°C for 1 hour. The mixture will become a clear solution and then solidify.

• Allow the reaction mixture to cool to room temperature.

• Slowly and carefully add 50 mL of cold deionized water to the solid mass with stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Collect the precipitated white solid by vacuum filtration using a Buchner funnel.

• Wash the solid with copious amounts of cold deionized water (3 x 50 mL).

• Dry the solid in a desiccator under vacuum to yield 2,5-diamino-1,3,4-thiadiazole.

Step 2: Synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide

• In a 250 mL round-bottom flask, suspend the dried 2,5-diamino-1,3,4-thiadiazole (4.64 g, 0.04 mol) in acetic anhydride (30 mL).

• Heat the suspension to reflux with stirring for 30 minutes. The solid will gradually dissolve.

• After the reflux period, cool the reaction mixture in an ice bath. A white precipitate will form.

• Collect the precipitate by vacuum filtration.

• Wash the solid with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to obtain pure N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide.

• Dry the purified product in a vacuum oven at 60°C.

Characterization

The synthesized compound should be characterized to confirm its identity and purity. Recommended analytical techniques include:

• Melting Point: Compare the observed melting point with the literature value.

• FT-IR Spectroscopy: To identify characteristic functional groups (N-H, C=O, C=N).

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and assess purity.

• Mass Spectrometry: To determine the molecular weight of the compound.

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Fume Hood: All steps of this synthesis should be performed in a well-ventilated fume hood.

• Reagent Handling:

  • Orthophosphoric Acid: Is corrosive. Avoid contact with skin and eyes. Handle with care.

  • Acetic Anhydride: Is corrosive and a lachrymator. Avoid inhalation of vapors and contact with skin and eyes.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Troubleshooting

Issue	Possible Cause	Solution
Low yield in Step 1	Incomplete reaction.	Ensure the reaction temperature is maintained at 120-130°C for the full duration.
Loss of product during work-up.	Ensure complete precipitation by thorough neutralization and use cold water for washing.
Formation of di-acetylated product in Step 2	Prolonged reaction time or excessive temperature.	Adhere strictly to the recommended reaction time and temperature.
Product is impure after recrystallization	Inefficient recrystallization.	Ensure the correct solvent is used and allow for slow cooling to promote the formation of pure crystals. A second recrystallization may be necessary.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide. By following the outlined procedures and safety precautions, researchers can effectively synthesize this valuable chemical intermediate for further applications in drug discovery and development. The methodologies are based on established chemical principles for the formation of the 1,3,4-thiadiazole ring system.[1][3][4]

References

• Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole.
• Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles.
• Preparation of 2-amino-5-alkyl-1, 3, 4-thiadiazoles.
• Modification of Acetazolamide Synthesis: New Derivatives and Investigation of Their Biological Properties.

Sources

• 1. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US2799683A - Preparation of 2-amino-5-alkyl-1, 3, 4-thiadiazoles - Google Patents [patents.google.com]
• 4. CN103936691A - Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole - Google Patents [patents.google.com]

Application Notes and Protocols: Evaluating the Antimicrobial Efficacy of N-(5-Amino-thiadiazol-3-yl)-acetamide

Introduction: The Therapeutic Potential of Thiadiazole Scaffolds

The relentless evolution of antimicrobial resistance necessitates a continuous search for novel therapeutic agents. Among the heterocyclic compounds that have garnered significant attention are derivatives of the 1,3,4-thiadiazole ring. This scaffold is a versatile pharmacophore present in numerous compounds exhibiting a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfur and nitrogen atoms in the thiadiazole ring is crucial for its biological activity, often participating in hydrogen bonding and other interactions with biological targets.

N-(5-Amino-thiadiazol-3-yl)-acetamide is a derivative belonging to this promising class of compounds. Its structural features, particularly the amino and acetamido groups, suggest the potential for significant antimicrobial activity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to rigorously evaluate the antimicrobial properties of N-(5-Amino-thiadiazol-3-yl)-acetamide. The protocols outlined herein are based on established standards from the Clinical and Laboratory Standards Institute (CLSI), ensuring the generation of reproducible and reliable data.

Part 1: Foundational Concepts in Antimicrobial Susceptibility Testing

Before proceeding with experimental protocols, it is crucial to understand the fundamental parameters being measured. Antimicrobial Susceptibility Testing (AST) is designed to determine the effectiveness of a compound against a specific microorganism. The two primary metrics are:

• Minimum Inhibitory Concentration (MIC): This is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. A lower MIC value indicates greater potency.

• Minimum Bactericidal Concentration (MBC): This is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. The MBC is determined by subculturing from the clear tubes in an MIC assay onto drug-free agar plates.

The relationship between the MIC and MBC can elucidate whether a compound is bacteriostatic (inhibits growth) or bactericidal (kills the bacteria). A compound is generally considered bactericidal if the MBC is no more than four times the MIC.

Part 2: Experimental Protocols for Antimicrobial Evaluation

Preparation of N-(5-Amino-thiadiazol-3-yl)-acetamide Stock Solution

The accurate preparation of the test compound's stock solution is critical for obtaining reliable results.

Protocol:

• Determine Solubility: The solubility of N-(5-Amino-thiadiazol-3-yl)-acetamide must be determined in a suitable solvent. Dimethyl sulfoxide (DMSO) is a common choice for initial screening due to its ability to dissolve a wide range of organic compounds and its low toxicity to most microorganisms at concentrations below 1% (v/v).

• Weighing and Dissolving: Accurately weigh a precise amount of the compound (e.g., 10 mg) using an analytical balance. Dissolve the compound in the chosen solvent to create a high-concentration stock solution (e.g., 10 mg/mL). Ensure complete dissolution, using gentle vortexing or sonication if necessary.

• Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile container. This prevents contamination of the subsequent assays.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent degradation and repeated freeze-thaw cycles.

Broth Microdilution Assay for MIC Determination

The broth microdilution method is a widely used technique for determining the MIC of a compound in a liquid medium. It is a quantitative method that allows for the testing of multiple compounds and concentrations simultaneously.

Workflow for Broth Microdilution Assay

Caption: Workflow for the broth microdilution assay to determine the MIC.

Detailed Protocol:

• Microorganism Preparation: From a fresh agar plate, select 3-5 isolated colonies of the test microorganism. Inoculate them into a suitable broth medium (e.g., Mueller-Hinton Broth - MHB for bacteria, RPMI-1640 for fungi). Incubate at the appropriate temperature and duration to achieve a log-phase growth culture. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Plate Preparation: In a sterile 96-well microtiter plate, add 50 µL of sterile broth to all wells except the first column. In the first and second columns, add 100 µL of the N-(5-Amino-thiadiazol-3-yl)-acetamide stock solution at a concentration that is twice the desired highest test concentration.

• Serial Dilution: Perform a two-fold serial dilution by transferring 50 µL from the second column to the third, mixing well, and repeating this process across the plate to the desired final concentration. Discard the final 50 µL from the last well. This will result in wells with decreasing concentrations of the compound.

• Inoculation: Dilute the standardized microbial suspension to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in each well. Add 50 µL of this diluted inoculum to each well.

• Controls:

  • Positive Control (Growth Control): A well containing only broth and the microbial inoculum.

  • Negative Control (Sterility Control): A well containing only broth.

  • Solvent Control: A well containing broth, the microbial inoculum, and the highest concentration of the solvent (e.g., DMSO) used in the assay.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours for most bacteria.

• MIC Determination: The MIC is the lowest concentration of N-(5-Amino-thiadiazol-3-yl)-acetamide at which there is no visible growth (turbidity) in the well. This can be assessed visually or by using a microplate reader to measure the optical density at 600 nm.

Parameter	Recommendation	Rationale
Medium	Mueller-Hinton Broth (MHB)	Standardized medium for AST, providing consistent results.
Inoculum Size	5 x 10⁵ CFU/mL	A standardized inoculum ensures reproducibility.
Incubation	37°C for 18-24 hours	Optimal growth conditions for most pathogenic bacteria.
Controls	Positive, Negative, Solvent	Essential for validating the assay and ensuring that the observed effects are due to the compound and not other factors.

Disk Diffusion Assay (Kirby-Bauer Test)

The disk diffusion assay is a qualitative or semi-quantitative method used to assess the antimicrobial activity of a compound. It is a simpler and less resource-intensive method compared to broth microdilution, making it suitable for initial screening.

Workflow for Disk Diffusion Assay

Caption: Workflow for the disk diffusion assay.

Detailed Protocol:

• Plate Preparation: Prepare a bacterial lawn by evenly streaking a standardized inoculum (0.5 McFarland) onto the surface of a Mueller-Hinton Agar (MHA) plate using a sterile cotton swab.

• Disk Preparation: Impregnate sterile paper disks (6 mm in diameter) with a known amount of the N-(5-Amino-thiadiazol-3-yl)-acetamide solution. The amount of compound per disk should be carefully controlled. Allow the solvent to evaporate completely in a sterile environment.

• Disk Application: Aseptically place the impregnated disks onto the surface of the inoculated agar plate. Gently press the disks to ensure complete contact with the agar.

• Controls:

  • Positive Control: A disk containing a known antibiotic with activity against the test organism.

  • Negative Control: A disk impregnated with the solvent used to dissolve the test compound.

• Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of complete inhibition around each disk to the nearest millimeter. A larger zone of inhibition indicates greater antimicrobial activity.

Microorganism	Expected Zone of Inhibition (mm) for a Susceptible Strain with a Standard Antibiotic
Staphylococcus aureus	>18 mm (e.g., with 30 µg Cefoxitin)
Escherichia coli	>17 mm (e.g., with 30 µg Ceftriaxone)
Pseudomonas aeruginosa	>18 mm (e.g., with 30 µg Ceftazidime)

Note: The expected zone sizes for N-(5-Amino-thiadiazol-3-yl)-acetamide will need to be determined empirically.

Part 3: Data Interpretation and Further Steps

The results from the MIC and disk diffusion assays will provide a solid foundation for understanding the antimicrobial potential of N-(5-Amino-thiadiazol-3-yl)-acetamide.

• Correlation of Results: A compound that shows a low MIC value should also produce a significant zone of inhibition in the disk diffusion assay. Discrepancies between the two methods may warrant further investigation.

• Next Steps: If promising activity is observed, further studies are recommended, including:

  • Minimum Bactericidal Concentration (MBC) Assay: To determine if the compound is bactericidal or bacteriostatic.

  • Time-Kill Kinetic Assay: To evaluate the rate at which the compound kills the bacteria.

  • Mechanism of Action Studies: To elucidate the molecular target of the compound.

  • Toxicity Assays: To assess the compound's safety profile in vitro and in vivo.

Conclusion

The protocols detailed in this application note provide a robust framework for the initial antimicrobial evaluation of N-(5-Amino-thiadiazol-3-yl)-acetamide. By adhering to standardized methodologies and incorporating appropriate controls, researchers can generate high-quality, reproducible data to guide further drug development efforts. The versatile thiadiazole scaffold holds immense promise, and a systematic approach to its biological characterization is paramount to unlocking its full therapeutic potential.

References

• Clinical and Laboratory Standards Institute (CLSI). M07 - Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard. CLSI document M07-A10. Wayne, PA: Clinical and Laboratory Standards Institute; 2015. [Link]

• Clinical and Laboratory Standards Institute (CLSI). M100 - Performance Standards for Antimicrobial Susceptibility Testing; 32nd Edition. CLSI supplement M100. Wayne, PA: Clinical and Laboratory Standards Institute; 2022. [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71–79. [Link]

Application Notes and Protocols: N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide as a Potential Anticancer Agent

Introduction: The Therapeutic Promise of the 1,3,4-Thiadiazole Scaffold

The global burden of cancer necessitates a continuous search for novel therapeutic agents that are both effective and selective.[1][2] The 1,3,4-thiadiazole ring is a prominent heterocyclic pharmacophore that has garnered significant attention in medicinal chemistry due to its diverse biological activities.[3][4] Its structural characteristics, including its mesoionic nature and the presence of a sulfur atom, enhance lipid solubility and facilitate crossing of cellular membranes, allowing for effective interaction with biological targets.[1][3] Numerous derivatives of 1,3,4-thiadiazole have demonstrated potent anticancer effects across a wide array of human cancer cell lines by targeting various molecular pathways crucial for cancer cell proliferation and survival.[3][5] This document provides a detailed guide for researchers and drug development professionals on the evaluation of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and its related analogues as potential anticancer agents.

Chemical Synthesis: A Generalized Approach

The synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and its derivatives typically involves a multi-step process. A common strategy begins with the cyclization of thiosemicarbazide or its derivatives. For instance, N-(5-amino-1,3,4-thiadiazol-2-yl)benzamide can be synthesized through the reaction of benzoylisothiocyanate with thiosemicarbazide, followed by cyclization.[4][6] The resulting amino-thiadiazole core can then be acylated to introduce the acetamide group.

A generalized synthetic scheme for related N-acetylated amino-thiadiazole derivatives is presented below. It is important to note that specific reaction conditions, such as solvents, catalysts, and temperature, may require optimization based on the specific substituents on the thiadiazole ring and the acylating agent.

Protocol 1: General Synthesis of N-substituted-1,3,4-thiadiazol-2-yl)acetamide Derivatives

• Step 1: Synthesis of the Amino-Thiadiazole Core.

  • A common starting point is the reaction of a substituted thiosemicarbazide with an appropriate cyclizing agent, such as an acid chloride or carbon disulfide, to form the 5-substituted-1,3,4-thiadiazol-2-amine.[1][4]

• Step 2: Acylation of the Amino Group.

  • The synthesized amino-thiadiazole is then reacted with an acetylating agent, such as acetyl chloride or acetic anhydride, in the presence of a base (e.g., triethylamine or pyridine) and a suitable solvent (e.g., dry benzene or acetonitrile).[1][7]

  • The reaction progress is monitored by thin-layer chromatography (TLC).[1][7]

• Step 3: Purification and Characterization.

  • Upon completion, the reaction mixture is worked up to isolate the crude product.

  • Purification is typically achieved by recrystallization from a suitable solvent like ethanol.[8]

  • The final product's structure and purity are confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).[2][9]

In Vitro Evaluation of Anticancer Activity

A critical step in the evaluation of any potential anticancer agent is the assessment of its cytotoxicity against various cancer cell lines. The following protocols outline standard in vitro assays to determine the efficacy of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and its derivatives.

Protocol 2: Cell Viability Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

• Cell Culture:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer, PC3 for prostate cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.[1][9]

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Experimental Setup:

  • Seed cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and make serial dilutions to achieve a range of final concentrations.

  • Treat the cells with the test compound at various concentrations and incubate for 48-72 hours. Include a vehicle control (solvent only) and a positive control (a known anticancer drug like doxorubicin or 5-Fluorouracil).[1]

• MTT Assay Procedure:

  • After the incubation period, add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

  • Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Table 1: Exemplary Cytotoxicity of 1,3,4-Thiadiazole Derivatives against Human Cancer Cell Lines

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Derivative 3d	SKNMC (Neuroblastoma)	4.5 ± 0.035	[2]
Derivative 3h	HT-29 (Colon Cancer)	3.1 ± 0.030	[2]
Derivative 3b	PC3 (Prostate Cancer)	12.6 ± 0.302	[2]
Derivative 4i	MCF-7 (Breast Cancer)	2.32 ± 0.21	[1]
Derivative 4e	HepG2 (Liver Cancer)	3.13 ± 0.20	[1]
Compound 3g	MDA (Breast Cancer)	9	[10]

Note: The compound IDs refer to specific derivatives from the cited literature and are presented here to illustrate the range of activities observed for this class of compounds.

Mechanism of Action: Unraveling the Anticancer Effects

Studies on 1,3,4-thiadiazole derivatives suggest that their anticancer activity is mediated through multiple mechanisms, including the induction of apoptosis and cell cycle arrest.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial process for eliminating damaged or cancerous cells. Many 1,3,4-thiadiazole derivatives have been shown to induce apoptosis in cancer cells.[5]

Protocol 3: Apoptosis Detection by Annexin V/Propidium Iodide Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[11]

• Cell Treatment:

  • Treat cancer cells with the test compound at its IC50 concentration for a specified period (e.g., 24-48 hours).

• Staining:

  • Harvest the cells and wash them with cold phosphate-buffered saline (PBS).

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension and incubate in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Viable cells are Annexin V-FITC and PI negative.

  • Early apoptotic cells are Annexin V-FITC positive and PI negative.

  • Late apoptotic or necrotic cells are both Annexin V-FITC and PI positive.

Cell Cycle Arrest

Disruption of the normal cell cycle is a hallmark of cancer. Certain 1,3,4-thiadiazole derivatives have been found to cause cell cycle arrest at specific phases, such as G2/M or S phase, thereby inhibiting cancer cell proliferation.[1]

Protocol 4: Cell Cycle Analysis by Propidium Iodide Staining

• Cell Treatment and Fixation:

  • Treat cells with the test compound as described for the apoptosis assay.

  • Harvest the cells and fix them in cold 70% ethanol.

• Staining:

  • Wash the fixed cells with PBS and treat them with RNase A to degrade RNA.

  • Stain the cellular DNA with propidium iodide.

• Flow Cytometry Analysis:

  • Analyze the DNA content of the cells using a flow cytometer.

  • The resulting histogram will show the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Signaling Pathways and Molecular Targets

The anticancer effects of 1,3,4-thiadiazole derivatives are often linked to their ability to modulate key signaling pathways involved in cancer progression.

PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is common in many cancers. Some 1,3,4-thiadiazole derivatives have been shown to inhibit this pathway, leading to a reduction in cancer cell viability.

Caption: A streamlined workflow for the preclinical evaluation of novel anticancer compounds.

Conclusion and Future Directions

N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and its related derivatives represent a promising class of compounds for the development of novel anticancer therapies. Their multifaceted mechanisms of action, including the induction of apoptosis, cell cycle arrest, and inhibition of key oncogenic signaling pathways, make them attractive candidates for further investigation. The protocols and workflows detailed in this document provide a robust framework for the systematic evaluation of these compounds. Future research should focus on optimizing the structure-activity relationship to enhance potency and selectivity, as well as conducting comprehensive in vivo studies to assess their therapeutic potential in preclinical cancer models. [3]

References

• A review on the 1,3,4-Thiadiazole as Anticancer Activity. bepls. Available at: [Link]

• Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. PMC - NIH. Available at: [Link]

• N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Brieflands. Available at: [Link]

• Synthesis and In-vitro Cytotoxicity Assessment of N-(5-(Benzylthio)-1,3,4- thiadiazol-2-yl)-2-(4-(trifluoromethyl)phenyl)acetamide with Potential Anticancer Activity. PMC - NIH. Available at: [Link]

• New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. PMC - NIH. Available at: [Link]

• Microwave-Assisted Facile Synthesis, Anticancer Evaluation and Docking Study of N-((5-(Substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) Benzamide Derivatives. MDPI. Available at: [Link]

• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. PMC. Available at: [Link]

• Synthesis and In-vitro Cytotoxicity Assessment of N-(5-(Benzylthio)-1,3,4- thiadiazol-2-yl)-2-(4-(trifluoromethyl)phenyl)acetamide with Potential Anticancer Activity. ResearchGate. Available at: [Link]

• Synthesis and In-vivo Anticancer Evaluation of N-(4-oxo-2- (4-((5- aryl-1,3,4 thiadiazole-2yl) amino) Phenyl thiazolidine-3-yl) Benzamide derivative. Impactfactor. Available at: [Link]

• Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Brieflands. Available at: [Link]

• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI. Available at: [Link]

• N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. NIH. Available at: [Link]

• Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. ResearchGate. Available at: [Link]

• Oral Administration of a Bivalent Carbonic Anhydrase IX Near-Infrared Imaging Agent Detects Hypoxic Tumors in a Mouse Model. ACS Sensors. Available at: [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. Available at: [Link]

• 5-ARYLAMINO-1, 3, 4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES. ResearchGate. Available at: [Link]

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. Available at: [Link]

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Application Notes and Protocols for N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide in Anti-inflammatory Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide in anti-inflammatory research. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies for evaluating the anti-inflammatory potential of this compound.

Introduction: The Therapeutic Potential of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole nucleus is a versatile heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its broad spectrum of pharmacological activities.[1] Derivatives of this core structure have been reported to exhibit antimicrobial, anticonvulsant, anticancer, and notably, anti-inflammatory and analgesic properties.[2][3] The presence of the acetamide moiety attached to the 5-amino-1,3,4-thiadiazole core in N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide suggests its potential as a modulator of inflammatory pathways. Chronic inflammation is a key pathological feature of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The development of novel anti-inflammatory agents with improved efficacy and safety profiles is therefore a critical area of research.

This guide will provide a systematic approach to investigating the anti-inflammatory effects of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide, from initial in vitro screening to in vivo validation.

Proposed Mechanism of Action: Targeting Key Inflammatory Mediators

Based on the known anti-inflammatory mechanisms of related thiadiazole derivatives, it is hypothesized that N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide may exert its effects through the modulation of key inflammatory pathways. A primary target for many non-steroidal anti-inflammatory drugs (NSAIDs) is the cyclooxygenase (COX) enzyme, which exists in two main isoforms, COX-1 and COX-2.[4] While COX-1 is constitutively expressed and involved in physiological functions, COX-2 is inducible and its expression is upregulated at sites of inflammation. Selective inhibition of COX-2 is a desirable characteristic for anti-inflammatory drugs to minimize gastrointestinal side effects associated with COX-1 inhibition.

Furthermore, the nuclear factor-kappa B (NF-κB) signaling pathway is a pivotal regulator of inflammation.[5] Upon activation by pro-inflammatory stimuli such as lipopolysaccharide (LPS), NF-κB translocates to the nucleus and induces the transcription of genes encoding pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[6][7] Inhibition of the NF-κB pathway is a key strategy in the development of anti-inflammatory therapeutics.

It is therefore plausible that N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide may inhibit COX enzymes and/or suppress the NF-κB signaling pathway, leading to a reduction in the production of pro-inflammatory mediators.

Caption: Proposed anti-inflammatory mechanism of action.

Experimental Workflow for Anti-inflammatory Evaluation

A tiered approach is recommended to efficiently evaluate the anti-inflammatory properties of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide. This workflow progresses from broad initial in vitro screens to more specific mechanistic assays, culminating in in vivo validation.

Caption: Tiered experimental workflow for evaluation.

In Vitro Anti-inflammatory Assays

Inhibition of Albumin Denaturation Assay

• Scientific Rationale: Protein denaturation is a well-documented cause of inflammation. This assay serves as a rapid preliminary screen for anti-inflammatory activity.[1]

• Protocol:

  • Prepare a 1% aqueous solution of bovine serum albumin (BSA).

  • Prepare various concentrations of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and a standard drug (e.g., diclofenac sodium) in a suitable solvent (e.g., DMSO).

  • In test tubes, add 0.2 mL of the test compound or standard drug solution to 2.8 mL of the BSA solution. A control tube should contain 0.2 mL of the solvent and 2.8 mL of the BSA solution.

  • Incubate the tubes at 37°C for 20 minutes.

  • Induce denaturation by heating the tubes at 70°C for 5 minutes.

  • After cooling, measure the absorbance of the solutions at 660 nm.

  • Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

• Scientific Rationale: This assay determines the compound's ability to inhibit the key enzymes in prostaglandin synthesis, providing insight into its mechanism of action and potential for gastrointestinal side effects.[4][8] A fluorometric or colorimetric inhibitor screening kit is recommended for this purpose.[9][10][11]

• Protocol (using a commercial fluorometric kit):

  • Reconstitute human recombinant COX-1 and COX-2 enzymes, arachidonic acid (substrate), and other kit components according to the manufacturer's instructions.

  • Prepare a series of dilutions of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and a known COX inhibitor (e.g., celecoxib for COX-2, indomethacin for non-selective) in the provided assay buffer.

  • In a 96-well plate, add the assay buffer, a fluorescent probe, and the diluted test compound or control.

  • Initiate the reaction by adding the COX-1 or COX-2 enzyme to the respective wells, followed by the addition of arachidonic acid.

  • Incubate the plate at 37°C for 10-15 minutes.

  • Measure the fluorescence intensity using a microplate reader at the recommended excitation and emission wavelengths.

  • Calculate the percentage of COX inhibition for each concentration of the test compound and determine the IC50 value (the concentration required to inhibit 50% of the enzyme activity).

Lipopolysaccharide (LPS)-Induced Pro-inflammatory Mediator Production in RAW 264.7 Macrophages

• Scientific Rationale: RAW 264.7 macrophage cells are a widely used model to study inflammatory responses.[12][13] LPS, a component of the outer membrane of Gram-negative bacteria, stimulates these cells to produce pro-inflammatory mediators such as nitric oxide (NO) and cytokines (TNF-α, IL-6).[14][15] This assay evaluates the compound's ability to suppress these key inflammatory responses.

• Protocol:

  • Cell Culture and Seeding: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

  • Compound Treatment: Pre-treat the cells with various non-toxic concentrations of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide for 1-2 hours.

  • LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.[16] Include wells with untreated cells (negative control) and cells treated with LPS only (positive control).

  • Nitric Oxide (NO) Assay (Griess Test):

    • Collect the cell culture supernatant.

    • Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature.

    • Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

    • Measure the absorbance at 540 nm.

    • Quantify the nitrite concentration using a sodium nitrite standard curve.

  • TNF-α and IL-6 Quantification (ELISA):

    • Collect the cell culture supernatant.

    • Measure the concentration of TNF-α and IL-6 in the supernatant using commercially available ELISA kits according to the manufacturer's protocols.[14]

In Vitro Assay	Parameter Measured	Expected Outcome with Active Compound
Albumin Denaturation	Absorbance at 660 nm	Decreased absorbance (inhibition of denaturation)
COX-1/COX-2 Inhibition	Fluorescence/Colorimetric Signal	Decreased signal (enzyme inhibition), IC50 value
Nitric Oxide Production	Absorbance at 540 nm	Decreased absorbance (reduced NO production)
Cytokine ELISA	Absorbance (OD)	Decreased OD (reduced TNF-α and IL-6 levels)

In Vivo Anti-inflammatory Assay

Carrageenan-Induced Paw Edema in Rats

• Scientific Rationale: This is a classic and highly reproducible model of acute inflammation used for the in vivo screening of anti-inflammatory drugs.[17][18][19] The injection of carrageenan into the rat paw induces a biphasic inflammatory response characterized by edema (swelling).[20][21][22] The ability of a test compound to reduce this swelling indicates its anti-inflammatory activity.

• Protocol:

  • Animal Acclimatization: Acclimatize male Wistar rats (150-200 g) for at least one week under standard laboratory conditions.

  • Grouping and Dosing: Divide the rats into groups (n=6 per group):

    • Group 1: Vehicle control (e.g., 0.5% carboxymethyl cellulose, orally).

    • Group 2: Standard drug (e.g., Indomethacin, 10 mg/kg, orally).

    • Groups 3-5: N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide at different doses (e.g., 10, 20, 50 mg/kg, orally).

  • Baseline Paw Volume Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Compound Administration: Administer the vehicle, standard drug, or test compound orally 1 hour before the carrageenan injection.

  • Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in sterile saline into the sub-plantar region of the right hind paw of each rat.

  • Paw Volume Measurement Post-Carrageenan: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

  • Data Analysis:

    • Calculate the percentage increase in paw volume for each animal at each time point.

    • Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group using the formula: % Inhibition = [1 - (ΔV_treated / ΔV_control)] x 100 where ΔV is the change in paw volume.

Group	Treatment	Dose (mg/kg, p.o.)	Mean Paw Edema Inhibition (%) at 3h (Hypothetical)
1	Vehicle Control	-	0%
2	Indomethacin	10	65%
3	Test Compound	10	25%
4	Test Compound	20	45%
5	Test Compound	50	60%

Conclusion

The protocols and application notes provided herein offer a robust framework for the comprehensive evaluation of the anti-inflammatory properties of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide. By following this systematic approach, researchers can effectively characterize the compound's activity, elucidate its potential mechanism of action, and gather the necessary data to support its further development as a novel anti-inflammatory agent.

References

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• Jain, M. (2023). SYNTHESIS OF SOME NOVEL 1,3,4-THIADIAZOLE DERIVATIVES AND ASSESSMENT OF THEIR INHIBITORY ACTION ON ALBUMIN DENATURATION AND PRO. Journal of Emerging Technologies and Innovative Research, 10(7). Available from: [Link]

• Zhang, Y., Wang, Y., Zhang, Y., Wang, Y., & Li, Y. (2026). Oral Administration of a Bivalent Carbonic Anhydrase IX Near-Infrared Imaging Agent Detects Hypoxic Tumors in a Mouse Model. ACS Sensors. Available from: [Link]

• Asgari, F., Rastegari, A., Rominger, F., & Faghih, Z. (2019). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Iranian Journal of Pharmaceutical Research, 18(4), 1805-1816. Available from: [Link]

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• Walker, M. C., & Gierse, J. K. (2010). In vitro assays for cyclooxygenase activity and inhibitor characterization. Methods in Molecular Biology, 644, 131-144. Available from: [Link]

• Mihai, C., Draghici, C., & Badoiu, A. (2017). 5-ARYLAMINO-1,3,4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES. Farmacia, 65(4), 549-555. Available from: [Link]

• Liu, T., Zhang, L., Joo, D., & Sun, S. C. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy, 2, 17023. Available from: [Link]

• Oniga, S., Pârvu, A., Oniga, O., Vlase, L., & Bodoki, E. (2018). Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1-b][23][24][25]Thiadiazole Derivatives as Anti-Inflammatory Agents. Molecules, 23(9), 2378. Available from: [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved January 25, 2026, from [Link]

• Singleton, K. D., Wischmeyer, P. E., & Eltzschig, H. K. (2012). LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. Journal of Surgical Research, 173(1), 123-129. Available from: [Link]

• Wikipedia. (2024, January 23). NF-κB. Retrieved January 25, 2026, from [Link]

• Altanlar, N., Onkol, T., & İmik, A. (2025). Synthesis, antimicrobial and anti-inflammatory activities of novel 5-(1-adamantyl)-1,3,4-thiadiazole derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. Available from: [Link]

• Morris, C. J. (2010). Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. Cold Spring Harbor Protocols, 2010(3), pdb.prot5381. Available from: [Link]

• Li, Y., Wang, Y., & Zhang, Y. (2025). ChemInform Abstract: Synthesis of N-(5-Aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide Derivatives Promoted by Carbodiimide Condensation. ChemInform. Available from: [Link]

• Kandhare, A. D., Bodhankar, S. L., Singh, V., & Mohan, V. (2017). Anti-Inflammatory Effects of Alpha-Lipoic Acid Modulate Cystathionine-γ-Lyase Expression in RAW 264.7 Macrophages. International Journal of Molecular Sciences, 18(2), 439. Available from: [Link]

• PUR-FORM. (2021, January 8). NF-kB: THE PATHWAY OF INFLAMMATION. Good Cop, Bad Cop: The Different Faces Of NF-κB. Retrieved January 25, 2026, from [Link]

• Ballo, M., Sanogo, R., & Dembélé, L. (2022). In vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of Malian medicinal plants. Journal of Medicinal Plants Research, 16(1), 34-42. Available from: [Link]

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• D'auria, E., & D'amato, A. (2022). The Effect of Natural-Based Formulation (NBF) on the Response of RAW264.7 Macrophages to LPS as an In Vitro Model of Inflammation. International Journal of Molecular Sciences, 23(6), 3328. Available from: [Link]

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Application Note & Protocols: A Multi-Tiered Strategy for In Vitro Cytotoxicity Profiling of N-(5-Amino-thiadiazol-3-yl)-acetamide

Abstract

The 1,3,4-thiadiazole heterocyclic ring is a privileged scaffold in medicinal chemistry, with numerous derivatives demonstrating potent anticancer activity.[1][2] These compounds often exert their effects by disrupting DNA replication or inducing programmed cell death (apoptosis).[1][2][3] This application note presents a comprehensive, multi-tiered strategy for the in vitro cytotoxic evaluation of a novel derivative, N-(5-Amino-thiadiazol-3-yl)-acetamide. We move beyond a single-endpoint assay to build a robust cytotoxicity profile, beginning with a primary screen to determine potency (IC50) and progressing to mechanistic assays that differentiate between modes of cell death. This guide provides field-proven protocols for three key assays: the MTT assay for metabolic viability, the Lactate Dehydrogenase (LDH) release assay for membrane integrity, and the Caspase-Glo® 3/7 assay for apoptosis induction. By integrating the data from these orthogonal methods, researchers can gain a more complete understanding of the compound's biological activity.

The Rationale: A Multi-Assay Approach to Cytotoxicity

Relying on a single assay can lead to an incomplete or misleading interpretation of a compound's effect. For instance, an assay measuring metabolic activity might show a decrease, but it cannot distinguish between a cytostatic effect (inhibition of proliferation) and a cytotoxic effect (cell death).[4] To build a trustworthy profile for N-(5-Amino-thiadiazol-3-yl)-acetamide, we employ a tiered approach that interrogates different cellular processes.[5][6]

• Tier 1: Primary Viability Screening: Establishes the dose-dependent effect of the compound on overall cell population health and determines its potency (IC50 value). The MTT assay is the gold standard for this initial screen.[7]

• Tier 2: Mechanistic Elucidation: Investigates the how and why behind the observed cytotoxicity.

  • Membrane Integrity: The LDH assay quantifies the loss of plasma membrane integrity, a hallmark of necrosis or late-stage apoptosis.[8]

  • Apoptosis Induction: The Caspase-3/7 assay measures the activity of key executioner enzymes in the apoptotic pathway, providing direct evidence for this specific mode of cell death.[9][10]

This strategic workflow ensures that the resulting data is not only quantitative but also mechanistically informative.

Figure 1: A tiered workflow for comprehensive cytotoxicity assessment.

Protocol 1: MTT Assay for Cell Viability and IC50 Determination

Principle of the Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method for assessing cell viability.[7] The core principle relies on the enzymatic activity of mitochondrial dehydrogenases within metabolically active, living cells. These enzymes cleave the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals. The amount of formazan produced, which is quantified by measuring its absorbance after solubilization, is directly proportional to the number of viable cells.[7]

Materials and Reagents

• N-(5-Amino-thiadiazol-3-yl)-acetamide, dissolved in sterile DMSO to create a high-concentration stock (e.g., 10 mM).

• Target cancer cell line (e.g., MCF-7, PC-3, HT-29) and appropriate complete culture medium.

• Sterile 96-well flat-bottom cell culture plates.

• MTT solution: 5 mg/mL in sterile Phosphate Buffered Saline (PBS), filter-sterilized and stored protected from light.

• Solubilization solution: DMSO or a solution of 10% SDS in 0.01 M HCl.

• Positive control: Doxorubicin or Staurosporine.

• Multichannel pipette and sterile tips.

• Microplate reader capable of measuring absorbance at 570 nm (and optionally at a reference wavelength of 630 nm).

Detailed Step-by-Step Protocol

• Cell Seeding: Trypsinize and count cells. Seed 1 x 10⁴ cells per well in 100 µL of complete medium into a 96-well plate.[11] Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of N-(5-Amino-thiadiazol-3-yl)-acetamide from the stock solution in culture medium. A typical concentration range might be 0.1, 1, 10, 50, 100 µM.

• Carefully remove the medium from the wells and add 100 µL of the medium containing the various compound concentrations. Also include wells for:

  • Vehicle Control: Cells treated with medium containing the highest concentration of DMSO used in the dilutions (e.g., 0.1%).

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., 10 µM Doxorubicin).

  • Untreated Control: Cells in fresh medium only.

• Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours).[11]

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.[12]

• Incubate for 3-4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of solubilization solution (DMSO) to each well.[11][13]

• Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[13]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Data Analysis and Presentation

• Calculate Percent Viability:

  • Percent Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100

• Generate Dose-Response Curve: Plot Percent Viability against the logarithm of the compound concentration.

• Determine IC50: Use non-linear regression analysis (e.g., log(inhibitor) vs. response) to calculate the IC50 value, which is the concentration of the compound that inhibits cell viability by 50%.

Table 1: Example Data Layout for MTT Assay

Concentration (µM)	Mean Absorbance (570 nm)	Std. Deviation	% Viability
0 (Vehicle)	1.254	0.08	100.0
0.1	1.211	0.07	96.6
1	1.053	0.06	84.0
10	0.632	0.04	50.4
50	0.215	0.02	17.1
100	0.101	0.01	8.1
Positive Control	0.150	0.02	12.0

| Blank | 0.050 | 0.005 | N/A |

Protocol 2: LDH Release Assay for Membrane Integrity

Principle of the Assay

Lactate dehydrogenase (LDH) is a stable enzyme present in the cytoplasm of all cells.[8] When the plasma membrane is damaged—a key feature of necrosis or late-stage apoptosis—LDH is rapidly released into the surrounding culture medium.[8] The LDH assay quantifies this released enzyme through a coupled enzymatic reaction. The released LDH catalyzes the conversion of lactate to pyruvate, which reduces NAD+ to NADH. A second enzyme, diaphorase, then uses NADH to reduce a tetrazolium salt (INT) into a red formazan product, which can be measured colorimetrically.[14][15] The amount of formazan is directly proportional to the amount of LDH released, and thus to the level of cytotoxicity.[15]

Materials and Reagents

• LDH Cytotoxicity Assay Kit (containing LDH substrate, cofactor, diaphorase, and a lysis buffer for the maximum LDH release control).

• Cell culture setup as described in Protocol 1.

• Sterile 96-well flat-bottom assay plate (separate from the culture plate).

Detailed Step-by-Step Protocol

• Cell Seeding and Treatment: Seed and treat cells with N-(5-Amino-thiadiazol-3-yl)-acetamide as described in Protocol 1 (Steps 1-4). It is crucial to set up the following controls on the same plate:

  • Spontaneous Release Control: Cells treated with vehicle only.

  • Maximum Release Control: Untreated cells. 10 minutes before the end of the incubation, add 10 µL of the kit's Lysis Buffer to these wells.

  • Background Control: Wells with culture medium but no cells.

• Prepare Reaction Mixture: Prepare the LDH Reaction Mixture according to the kit manufacturer's instructions immediately before use.

• Sample Collection: After the incubation period, centrifuge the 96-well culture plate at 250 x g for 4 minutes to pellet any detached cells.

• Carefully transfer 50 µL of the cell-free supernatant from each well of the culture plate to a corresponding well in a new 96-well assay plate.

• Enzymatic Reaction: Add 50 µL of the prepared LDH Reaction Mixture to each well of the assay plate. Mix gently by tapping the plate.

• Incubate for 30 minutes at room temperature, protected from light.[14]

• Stop Reaction: Add 50 µL of the kit's Stop Solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[14]

Data Analysis and Presentation

• Correct Absorbance: Subtract the 680 nm absorbance value from the 490 nm absorbance value for each well.

• Calculate Percent Cytotoxicity:

  • % Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)] x 100

Table 2: Example Data Layout for LDH Assay

Concentration (µM)	Corrected Absorbance (490nm)	% Cytotoxicity
Spontaneous Release	0.180	0.0
1	0.195	1.1
10	0.450	19.3
50	1.150	69.3
100	1.580	100.0

| Maximum Release | 1.580 | 100.0 |

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

Principle of the Assay

Caspases are a family of proteases that are central to the execution of apoptosis.[16] Caspase-3 and Caspase-7 are the primary "executioner" caspases, which, once activated, cleave numerous cellular proteins, leading to the systematic disassembly of the cell.[16] The Caspase-Glo® 3/7 Assay provides a specific and sensitive method for detecting their activity.[9] The assay reagent contains a luminogenic substrate with the tetrapeptide sequence DEVD, which is the recognition motif for Caspase-3/7.[17] In the presence of active Caspase-3 or -7, the substrate is cleaved, releasing aminoluciferin and generating a stable "glow-type" luminescent signal that is proportional to the amount of active caspase.[9]

Figure 2: Simplified intrinsic apoptosis pathway and Caspase-3/7 assay principle.

Materials and Reagents

• Caspase-Glo® 3/7 Assay System (e.g., from Promega), which includes the lyophilized substrate and buffer.

• Cell culture setup as described in Protocol 1.

• Sterile 96-well white-walled, clear-bottom plates (for luminescence).

• Positive control: Staurosporine or a similar known apoptosis inducer.

• Luminometer or a microplate reader with luminescence detection capability.

Detailed Step-by-Step Protocol

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the compound as described in Protocol 1 (Steps 1-4). A shorter incubation time (e.g., 6, 12, or 24 hours) is often optimal for detecting caspase activity, which is an earlier event than complete cell death.

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Substrate with the provided buffer according to the manufacturer's protocol. Allow it to equilibrate to room temperature.

• Assay Reaction: Remove the plate from the incubator and allow it to cool to room temperature for 15-20 minutes.

• Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent directly to each well.

• Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubate at room temperature for 1 to 3 hours, protected from light.

• Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis and Presentation

• Calculate Fold Change:

  • Fold Change = (Luminescence of Treated Sample) / (Luminescence of Vehicle Control)

• The data is typically presented as a bar graph showing the fold increase in caspase activity at different compound concentrations compared to the control.

Table 3: Example Data Layout for Caspase-Glo® 3/7 Assay

Concentration (µM)	Mean Luminescence (RLU)	Std. Deviation	Fold Change vs. Vehicle
0 (Vehicle)	15,230	980	1.0
1	21,150	1,500	1.4
10	185,600	12,300	12.2
50	450,100	25,600	29.6
100	398,500	21,400	26.2

| Positive Control | 510,800 | 31,000 | 33.5 |

Synthesizing the Results: A Unified Cytotoxicity Profile

By integrating the results from these three assays, a clear picture emerges. For N-(5-Amino-thiadiazol-3-yl)-acetamide, a hypothetical successful outcome would be:

• MTT Assay: A low micromolar IC50 value, indicating high potency in reducing cell viability.

• Caspase-Glo® 3/7 Assay: A significant, dose-dependent increase in luminescence, peaking at concentrations around the IC50 value. This strongly suggests that the compound kills cells by inducing apoptosis.

• LDH Assay: A moderate, dose-dependent increase in LDH release, likely lagging behind the caspase activation. This indicates that as the apoptotic cells progress to secondary necrosis, they lose membrane integrity.

This combined profile provides strong, multi-faceted evidence that N-(5-Amino-thiadiazol-3-yl)-acetamide is a potent cytotoxic agent that functions primarily through the induction of apoptosis, making it a promising candidate for further drug development.

References

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• Mohammadi-Farani, A., et al. (2017). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Iranian Journal of Pharmaceutical Research, 16(Suppl), 134-142. Available at: [Link]

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• Głowczyk, I., et al. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. Molecules, 27(5), 1735. Available at: [Link]

• Aliabadi, A., et al. (2021). Synthesis and In-vitro Cytotoxicity Assessment of N-(5-(Benzylthio)-1,3,4- thiadiazol-2-yl)-2-(4-(trifluoromethyl)phenyl)acetamide with Potential Anticancer Activity. ResearchGate. Available at: [Link]

• Weyermann, J., et al. (2018). Analysis of Cell Viability by the Lactate Dehydrogenase Assay. Current Protocols in Toxicology, 76(1), e47. Available at: [Link]

• Samarajeewa, N. U., et al. (2014). Use of a Caspase Multiplexing Assay to Determine Apoptosis in a Hypothalamic Cell Model. Journal of Visualized Experiments, (86), 51349. Available at: [Link]

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• Kumar, A., et al. (2023). A review on the 1,3,4-Thiadiazole as Anticancer Activity. Bio-express letters, 2(1), 1-10. Available at: [Link]

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• Aliabadi, A., et al. (2019). N-(5-(Trifluoromethyl)-1,3,4-Thiadiazol-2-Yl)Benzamide and Benzothioamide Derivatives Induce Apoptosis Via Caspase-Dependent Pathway. Pharmaceutical Chemistry Journal, 53, 521-529. Available at: [Link]

• Sun, N., et al. (2013). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry, 25(18), 10321-10324. Available at: [Link]

• Al-Masoudi, W. A., et al. (2020). Synthesis, Characterization and Biological Activates Studies of some New Derivatives From 2-aminoo-5-mercapto-1, 3, 4-thiadiazol. Baghdad Science Journal, 17(1), 229-238. Available at: [Link]

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"developing derivatives of N-(5-Amino-thiadiazol-3-yl)-acetamide for drug discovery"

An Application Guide for the Development and Screening of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide Derivatives in Drug Discovery

Introduction: The 1,3,4-Thiadiazole Scaffold in Modern Drug Discovery

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a vast spectrum of biological activities.[1][2] Its strong aromaticity and mesoionic character allow molecules incorporating this heterocycle to cross cellular membranes and engage with biological targets, often with high selectivity and reduced toxicity.[1][3] Derivatives of 1,3,4-thiadiazole have demonstrated significant potential as antimicrobial, anticonvulsant, anticancer, diuretic, and anti-inflammatory agents.[1][2][4][5]

This guide focuses on a specific, promising core structure: N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide . We will provide a comprehensive, experience-driven framework for the synthesis, derivatization, and biological evaluation of novel compounds based on this scaffold. The protocols and strategies outlined below are designed for researchers, scientists, and drug development professionals aiming to explore this chemical space for new therapeutic agents. Our approach emphasizes not just the procedural steps but the underlying scientific rationale, ensuring a robust and logically sound discovery cascade.

Section 1: Synthesis and Derivatization Strategies

The foundational step in the discovery process is the efficient and versatile synthesis of a chemical library. The N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide core offers multiple points for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR).

Rationale for Synthetic Approach

Our strategy begins with the synthesis of a key intermediate, 5-Amino-1,3,4-thiadiazole-2-thiol, which serves as a versatile building block. Subsequent modifications are designed to be robust and amenable to parallel synthesis, enabling the rapid generation of a diverse compound library. We will focus on two primary diversification points: the exocyclic amino group and the thiol group.

Protocol 1.1: Synthesis of Key Intermediate: 5-Amino-1,3,4-thiadiazole-2-thiol

This protocol describes the cyclization of thiosemicarbazide, a common and cost-effective starting material, to form the core thiadiazole ring.

Causality: The reaction relies on the nucleophilic attack of the sulfur of the thiourea moiety on the carbon of the dithiocarbamate intermediate formed in the presence of carbon disulfide under basic conditions, followed by intramolecular cyclization and dehydration to yield the stable aromatic thiadiazole ring.

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thiosemicarbazide (0.1 mol) in 100 mL of ethanol.

• Reagent Addition: Slowly add potassium hydroxide (0.1 mol) to the suspension and stir until a clear solution is obtained (~15-20 minutes).

• Formation of Intermediate: Cool the flask in an ice bath. Add carbon disulfide (0.12 mol) dropwise over 30 minutes. The color of the reaction mixture will turn yellow.

• Reflux: After the addition is complete, remove the ice bath and reflux the mixture for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., Ethyl acetate:Hexane 1:1).

• Work-up and Isolation: After cooling to room temperature, pour the reaction mixture into 300 mL of ice-cold water. Acidify carefully with concentrated hydrochloric acid to pH 5-6.

• Purification: The resulting precipitate is the crude 5-Amino-1,3,4-thiadiazole-2-thiol. Filter the solid, wash thoroughly with cold water, and dry under vacuum. Recrystallize from ethanol to obtain the purified product.

• Characterization: Confirm the structure and purity of the intermediate using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Protocol 1.2: Derivatization via Amide Bond Formation at the Amino Group

This protocol utilizes a standard peptide coupling method to attach various carboxylic acids to the 5-amino group, creating a library of N-acylated derivatives.[6]

Causality: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Hydroxybenzotriazole (HOBt) are used as coupling agents. EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then converted by HOBt into a less-reactive but more stable active ester. This intermediate readily reacts with the amino group of the thiadiazole to form a stable amide bond, minimizing side reactions and racemization.[6]

Step-by-Step Methodology:

• Reaction Setup: In a dry flask under an inert atmosphere (e.g., nitrogen), dissolve the desired carboxylic acid (1.1 mmol) in 15 mL of dry acetonitrile.

• Activation: Add EDC (1.2 mmol) and HOBt (1.2 mmol) to the solution. Stir at room temperature for 30 minutes to ensure complete activation.

• Coupling: Add the synthesized 5-Amino-1,3,4-thiadiazole-2-thiol (1.0 mmol) to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature overnight. Monitor completion by TLC.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate (50 mL) and wash sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel.

• Characterization: Characterize the final products using ¹H NMR, IR, and MS analysis.[6]

Workflow for Synthesis and Derivatization

The following diagram illustrates the general synthetic pathway.

Caption: A tiered workflow for drug discovery screening.

Protocol 2.1: In Vitro Anticancer Activity Screening (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability. [7]It is a reliable and widely used technique for the initial high-throughput screening of potential cytotoxic agents. [6][8][9] Causality: The assay measures the metabolic activity of cells. The mitochondrial dehydrogenase enzymes in living cells cleave the tetrazolium ring of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), converting it into an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Culture: Seed cancer cell lines (e.g., HT-29 for colon cancer, PC3 for prostate cancer) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C with 5% CO₂. [6]2. Compound Treatment: Prepare serial dilutions of the synthesized derivatives in the culture medium. Replace the old medium with the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin). [6]3. Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Parameter	Description	Example Value
Cell Lines	Human cancer cell lines	HT-29 (Colon), PC3 (Prostate), MCF-7 (Breast) [6][10]
Seeding Density	Cells per well in a 96-well plate	8,000 cells/well
Compound Conc.	Range for initial screening	10 µM (single point) or 0.1-100 µM (dose-response)
Incubation Time	Duration of compound exposure	48 hours
Positive Control	Standard cytotoxic drug	Doxorubicin [6]
Readout	Spectrophotometric measurement	Absorbance at 570 nm

Protocol 2.2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [11]It is a quantitative method and a gold standard for susceptibility testing. [12][13] Causality: By exposing a standardized inoculum of bacteria to serial dilutions of a compound, one can identify the concentration at which bacterial growth is inhibited. This provides a quantitative measure of the compound's potency.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard. [13]2. Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in cation-adjusted Mueller-Hinton Broth (MHB).

• Inoculation: Inoculate each well with the bacterial suspension to a final concentration of 5 x 10⁵ CFU/mL. Include a growth control (broth + bacteria) and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

• MBC (Optional): To determine the Minimum Bactericidal Concentration (MBC), subculture aliquots from the wells with no visible growth onto agar plates. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Protocol 2.3: Anticonvulsant Activity Screening (Rodent Models)

The Maximal Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) tests are standard, well-validated rodent models used in the early stages of anticonvulsant drug discovery. [14][15][16] Causality:

• MES Test: This model induces a generalized tonic-clonic seizure. A compound's ability to prevent the hind limb extension phase of the seizure suggests efficacy against generalized seizures by preventing seizure spread. [16]* scPTZ Test: PTZ is a GABA-A receptor antagonist that induces myoclonic seizures, modeling human absence seizures. A compound's ability to prevent or delay these seizures suggests it may work by elevating the seizure threshold. [16] Step-by-Step Methodology (Abbreviated):

• Animal Acclimatization: Use adult male mice (e.g., Swiss Albino), acclimatized for at least one week.

• Compound Administration: Administer the test compounds intraperitoneally (i.p.) at various doses (e.g., 30, 100, 300 mg/kg). Include a vehicle control group and a positive control group (e.g., Phenytoin for MES, Ethosuximide for scPTZ).

• Pre-treatment Time: Wait for the time of peak effect, typically 30-60 minutes post-administration.

• Seizure Induction:

  • MES: Deliver an electrical stimulus (e.g., 50 mA, 0.2 s) via corneal or ear-clip electrodes.

  • scPTZ: Administer a convulsant dose of PTZ (e.g., 85 mg/kg) subcutaneously. [16]5. Observation:

  • MES: Observe the presence or absence of the tonic hind limb extension. Absence indicates protection.

  • scPTZ: Observe the animals for a set period (e.g., 30 minutes) for the presence of clonic seizures lasting more than 5 seconds. Absence or significant delay indicates protection.

• Neurotoxicity: Assess motor impairment using the rotarod test to ensure that the observed anticonvulsant effects are not due to general sedation or ataxia. [14][15]

Section 3: Structure-Activity Relationship (SAR) and Lead Optimization

Data from the primary screens must be systematically analyzed to guide the next round of synthesis. This iterative process is the core of lead optimization.

Rationale for SAR

By comparing the chemical structures of active versus inactive compounds, researchers can deduce which molecular features are essential for biological activity. This knowledge allows for the rational design of new derivatives with improved potency, selectivity, and pharmacokinetic properties. For thiadiazole derivatives, key areas for modification include the nature and position of substituents on any appended aromatic rings. [6][17][18]

Interpreting Screening Data

The initial screening data should be organized to highlight trends. For example, consider the hypothetical data below for a series of derivatives tested for anticancer activity against the HT-29 cell line.

Compound ID	R-Group on Phenyl Ring	% Viability @ 10 µM	IC₅₀ (µM)
SC-01	H	85%	> 50
SC-02	4-Cl	32%	8.5
SC-03	4-OCH₃	75%	42.1
SC-04	4-NO₂	15%	2.3
SC-05	2-Cl	48%	15.6

Analysis:

• Observation: A clear trend emerges where electron-withdrawing groups (EWG) at the para-position of the phenyl ring (SC-02, SC-04) significantly increase cytotoxic activity compared to the unsubstituted analog (SC-01) or an electron-donating group (EDG) (SC-03).

• Hypothesis: The electronic properties of the substituent at the para-position are critical for activity. The potency order is NO₂ > Cl > H > OCH₃.

• Next Steps: Synthesize more derivatives with potent EWGs (e.g., -CF₃, -CN) at the para-position to confirm this hypothesis. Explore the effect of substitution at the meta-position.

SAR Visualization

Caption: Key modification points for SAR analysis.

Conclusion

The N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide scaffold represents a fertile ground for the discovery of novel therapeutic agents. By employing a systematic approach that combines versatile chemical synthesis with a logical, multi-tiered screening cascade, researchers can efficiently navigate this chemical space. The key to success lies in the iterative cycle of designing, synthesizing, testing, and analyzing. The insights gained from robust SAR studies are paramount for transforming initial "hits" from high-throughput screens into viable "lead" compounds with genuine therapeutic potential. This guide provides the foundational protocols and strategic framework to embark on that discovery journey.

References

• Drapak, I. V., Zimenkovsky, B. S., Slabyy, M. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell, 37(2), 141-149. Available at: [Link]

• Aliabadi, A., Eghbalian, E., & Mahmoudi, A. (2015). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Iranian Journal of Pharmaceutical Research, 14(3), 779–786. Available at: [Link]

• Aliabadi, A., Mohammadi-Farani, A., Roodabeh, S., & Ahmadi, F. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iranian Journal of Pharmaceutical Research, 16(1), 165–172. Available at: [Link]

• Inform

• Jung, K.-Y., Kim, S.-K., Gao, Z.-G., et al. (2004). Structure-activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. Bioorganic & Medicinal Chemistry, 12(3), 613-623. Available at: [Link]

• Hosseinzadeh, L., Khorand, A., & Aliabadi, A. (2013). Discovery of 2-phenyl-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)acetamide derivatives as apoptosis inducers via the caspase pathway with potential anticancer activity. Archiv der Pharmazie, 346(11), 812-818. Available at: [Link]

• Inform

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• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Advances, 12(46), 30045-30055. Available at: [Link]

• Al-Ghorbani, M., El-Gamal, M. I., Anbar, A., et al. (2016). Synthesis, Modelling, and Anticonvulsant Studies of New Quinazolines Showing Three Highly Active Compounds with Low Toxicity and High Affinity to the GABA-A Receptor. Molecules, 21(11), 1500. Available at: [Link]

• Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. ResearchGate. Available at: [Link]

• Warner, D. L., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega, 6(27), 17730–17739. Available at: [Link]

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• Pop, O. L., et al. (2021). In Vitro Anticancer Activity and Oxidative Stress Biomarkers Status Determined by Usnea barbata (L.) F.H. Wigg. Dry Extracts. Antioxidants, 10(12), 1988. Available at: [Link]

• Hussein, M. A. (2021). Synthesis and Biological Activities of Some New Derivatives Based on 5-Styryl-2-amino-1,3,4-thiadiazole. Chemical Methodologies, 5(5), 416-424. Available at: [Link]

• Barreca, M. L., et al. (2021). Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1898-1918. Available at: [Link]

• Inform

• Pleșca, C., et al. (2023). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. Pharmaceuticals, 16(5), 743. Available at: [Link]

• Roy, P. S. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ResearchGate. Available at: [Link]

• Inform

• Javeed, A., & Abdel-Haq, N. (2023). Antimicrobial Susceptibility Testing. StatPearls. Available at: [Link]

• Jung, K. Y., et al. (2004). Structure-activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. Bioorganic & Medicinal Chemistry, 12(3), 613-23. Available at: [Link]

• Siddiqui, N., et al. (2013). Molecular Docking and Anticonvulsant Activity of Newly Synthesized Quinazoline Derivatives. Molecules, 18(11), 13538-13555. Available at: [Link]

• Inform

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Application Note: High-Purity Isolation of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide

Abstract

This application note provides a detailed experimental guide for the purification of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide, a heterocyclic compound of significant interest in medicinal chemistry. The protocols herein are designed to yield a high-purity final product, suitable for downstream applications including analytical standard preparation, biological screening, and further synthetic elaboration. We present two primary purification methodologies: optimized recrystallization and column chromatography, complete with scientifically-grounded explanations for each procedural step. Furthermore, this guide outlines essential analytical techniques for purity validation and offers a troubleshooting section to address common challenges.

Introduction

N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and its analogues are key structural motifs in a variety of pharmacologically active agents. The purity of such intermediates is paramount, as even trace impurities can significantly impact the safety and efficacy of the final active pharmaceutical ingredient (API)[1][2]. This document serves as a comprehensive resource for researchers, providing robust and reproducible protocols for obtaining this compound in a highly purified state.

The inherent polarity and hydrogen bonding capabilities of the amino, acetamido, and thiadiazole moieties present unique challenges to purification. The selection of an appropriate purification strategy is therefore critical and must be guided by a thorough understanding of the compound's physicochemical properties.

Purification Strategies: A Comparative Overview

Two principal methods are recommended for the purification of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide: recrystallization and column chromatography. The choice between these techniques will depend on the impurity profile of the crude material and the desired final purity.

Method	Principle	Advantages	Disadvantages
Recrystallization	Differential solubility of the compound and impurities in a solvent at varying temperatures.	Scalable, cost-effective, can yield highly crystalline material.	Potential for product loss in the mother liquor, may not remove impurities with similar solubility.
Column Chromatography	Differential partitioning of the compound and impurities between a stationary phase and a mobile phase.	High resolution, effective for removing structurally similar impurities.	Less scalable, more time-consuming, requires larger volumes of solvent.

Experimental Protocols

Method 1: Recrystallization

Recrystallization is often the most efficient method for purifying crystalline solids. The key to a successful recrystallization is the selection of an appropriate solvent system where the target compound has high solubility at elevated temperatures and low solubility at lower temperatures. For N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide, ethanol has been shown to be an effective solvent[3][4].

Protocol: Recrystallization from Ethanol

• Dissolution: In a suitably sized Erlenmeyer flask, add the crude N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide. To this, add a minimal amount of ethanol and a boiling chip. Heat the mixture to reflux with gentle stirring until the solid completely dissolves. If the solid does not dissolve, add small aliquots of hot ethanol until a clear solution is obtained.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them. This step should be performed quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The rate of cooling directly influences crystal size; slow cooling promotes the formation of larger, purer crystals[5]. Subsequently, place the flask in an ice bath for at least one hour to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Diagram: Recrystallization Workflow

Caption: Workflow for the purification of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide by recrystallization.

Method 2: Column Chromatography

For crude materials with impurities that have similar solubility profiles to the target compound, column chromatography is the preferred purification method[6][7]. Given the polar nature of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide, a normal phase silica gel column with a polar mobile phase is recommended.

Protocol: Silica Gel Column Chromatography

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, less polar mobile phase. Pack a glass column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of a highly polar solvent (e.g., methanol or DMF) and adsorb it onto a small amount of silica gel. Evaporate the solvent to obtain a dry, free-flowing powder. This dry loading technique generally results in better separation.

• Elution: Place the dry-loaded sample onto the top of the packed column. Begin elution with a non-polar solvent (e.g., dichloromethane or ethyl acetate) and gradually increase the polarity by adding a more polar solvent (e.g., methanol). A typical gradient could be from 100% ethyl acetate to 95:5 ethyl acetate:methanol.

• Fraction Collection: Collect fractions of the eluent in test tubes.

• Analysis: Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified compound.

Diagram: Column Chromatography Process

Caption: Step-by-step workflow for purification via column chromatography.

Purity Assessment

Ensuring the purity of the final product is a critical step in the overall process[8]. A combination of analytical techniques should be employed for a comprehensive assessment.

Analytical Method	Parameter Measured	Typical Acceptance Criteria
High-Performance Liquid Chromatography (HPLC)	Purity (%) and impurity profile.	>98% purity.
Melting Point	Range of temperature over which the solid melts.	Sharp melting point range (e.g., 230-232°C)[3].
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and absence of proton-containing impurities.	Spectra consistent with the proposed structure and no significant impurity signals.
Mass Spectrometry (MS)	Molecular weight confirmation.	Observed molecular ion peak corresponding to the calculated molecular weight.

HPLC Method Parameters (Example)

Parameter	Condition
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Gradient of water (with 0.1% formic acid) and acetonitrile.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Troubleshooting

Problem	Possible Cause	Solution
Oiling out during recrystallization	The compound is insoluble in the solvent at room temperature, or the solution is too concentrated.	Add more solvent, or switch to a more suitable solvent system.
Poor recovery from recrystallization	The compound is too soluble in the cold solvent.	Use a less polar solvent or a solvent mixture. Ensure the solution is sufficiently cooled.
Streaking on TLC/poor separation in column chromatography	The compound is highly polar and interacting strongly with the acidic silica gel.	Add a small amount of a basic modifier (e.g., triethylamine) to the mobile phase. Consider using a different stationary phase like alumina[9].
Compound won't crystallize	Presence of impurities inhibiting crystal lattice formation.	Attempt purification by column chromatography first. Try scratching the inside of the flask or adding a seed crystal.

Conclusion

The purification of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide can be effectively achieved through either recrystallization or column chromatography. The choice of method will be dictated by the specific impurity profile of the crude material. By following the detailed protocols and analytical validation steps outlined in this application note, researchers can confidently obtain this valuable chemical intermediate with the high degree of purity required for demanding applications in drug discovery and development.

References

• (PDF) 5-ARYLAMINO-1, 3, 4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES - ResearchGate. Available at: [Link]

• N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents - NIH. Available at: [Link]

• Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. Available at: [Link]

• Synthesis and identification of some derivatives of 1,3,4-thiadiazole - JOCPR. Available at: [Link]

• N-(5-Chloro-1,3,4-thiadiazol-2-yl)acetamide - PubChem. Available at: [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - alwsci. Available at: [Link]

• US4127607A - Process for the preparation of an acetamide derivative - Google Patents.

• Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives - ResearchGate. Available at: [Link]

• Tailored Crystallization and Defect Control via Acetamide Derivatives for Efficient Tin Perovskite Solar Cells | ACS Nano - ACS Publications. Available at: [Link]

• Separation, purification and identification of the components of a mixture - The Royal Society of Chemistry. Available at: [Link]

• Analytical Method Development for Intermediate Purity & Impurities. Available at: [Link]

• US4269982A - Process for preparing 5-amino-1,2,3-thiadiazoles - Google Patents.

• Very polar compound purification using aqueous normal-phase flash column chromatography | Biotage. Available at: [Link]

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• Prepare crystals of pure acetamide from a given impure sample. Using hot water as solvent. Available at: [Link]

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"N-(5-Amino-thiadiazol-3-yl)-acetamide in kinase inhibition assays"

Application Notes & Protocols

Topic: Characterization of N-(5-Amino-thiadiazol-3-yl)-acetamide in Kinase Inhibition Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Emergence of Thiadiazole Scaffolds in Kinase Inhibitor Discovery

The 1,3,4-thiadiazole ring is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its versatile pharmacological activities.[1] This five-membered ring system is considered a bioisostere of pyrimidine, a core component of nucleobases, which may contribute to its ability to interfere with fundamental cellular processes like DNA replication.[2] In recent years, derivatives of 1,3,4-thiadiazole have garnered significant attention as potential anticancer agents by targeting key enzymes in cell signaling pathways, most notably protein kinases.[1][2] Dysregulation of kinase activity is a hallmark of numerous diseases, including cancer, making them a critical class of drug targets.

N-(5-Amino-thiadiazol-3-yl)-acetamide is a novel investigational compound featuring the 1,3,4-thiadiazole core. Based on the established activity of related analogs, this compound is hypothesized to function as a kinase inhibitor. For instance, various thiadiazole derivatives have been identified as inhibitors of critical kinases such as c-Jun N-terminal kinase (JNK), a key mediator of cellular stress responses, and Abl tyrosine kinase, a driver of chronic myelogenous leukemia.[3][4] This application note provides a comprehensive guide to characterizing the inhibitory potential of N-(5-Amino-thiadiazol-3-yl)-acetamide against a representative serine/threonine kinase, JNK2, using industry-standard biochemical assays.

Understanding the Target: JNK Signaling Pathway

The c-Jun N-terminal kinases (JNKs) are members of the mitogen-activated protein kinase (MAPK) family that respond to a variety of cellular stresses, including inflammatory cytokines, UV radiation, and heat shock.[3] The JNK signaling cascade plays a pivotal role in regulating cellular processes such as proliferation, apoptosis, and inflammation. The pathway is initiated by the activation of upstream kinases, which in turn dually phosphorylate and activate JNK. Activated JNK then phosphorylates a range of transcription factors, most notably c-Jun, leading to the regulation of gene expression.

Caption: Simplified JNK signaling pathway and the putative point of inhibition.

Principle of Kinase Inhibition Assays

To determine the inhibitory potency of N-(5-Amino-thiadiazol-3-yl)-acetamide, a series of robust and high-throughput biochemical assays can be employed. These assays quantify the enzymatic activity of a kinase in the presence of varying concentrations of the inhibitor. The primary methodologies detailed in this guide are:

• ADP-Glo™ Kinase Assay: A luminescent assay that measures the amount of ADP produced during the kinase reaction.[5]

• LanthaScreen® Eu Kinase Binding Assay: A time-resolved fluorescence resonance energy transfer (TR-FRET) assay that measures the displacement of a fluorescent tracer from the kinase's ATP-binding site.[6]

• HTRF® KinEASE™ Assay: A TR-FRET-based assay that detects the phosphorylation of a biotinylated substrate.[7]

These methods provide complementary information, from direct measurement of enzymatic activity to assessment of binding affinity at the ATP pocket.

PART 1: ADP-Glo™ Kinase Assay for IC50 Determination

The ADP-Glo™ Kinase Assay is a universal method for measuring kinase activity by quantifying the amount of ADP produced in the enzymatic reaction.[8] The assay is performed in two steps: first, the kinase reaction is stopped and any remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which is then used to fuel a luciferase reaction, producing a luminescent signal that is directly proportional to kinase activity.[8]

Caption: Workflow of the ADP-Glo™ Kinase Assay.

Protocol: JNK2 Inhibition using ADP-Glo™

Materials:

• Recombinant human JNK2 enzyme

• ATF2 protein substrate

• ADP-Glo™ Kinase Assay Kit (Promega)

• N-(5-Amino-thiadiazol-3-yl)-acetamide, dissolved in 100% DMSO

• Kinase Reaction Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ATP solution

• White, opaque 384-well assay plates

• Plate-reading luminometer

Procedure:

• Compound Dilution: Prepare a serial dilution of N-(5-Amino-thiadiazol-3-yl)-acetamide in 100% DMSO. A common starting range is from 10 mM to 0.1 µM. Subsequently, create intermediate dilutions in Kinase Reaction Buffer. The final DMSO concentration in the assay should not exceed 1%.

• Kinase Reaction Setup (5 µL volume): [9]

  • Add 1 µL of diluted compound or vehicle (DMSO) to the wells of a 384-well plate.

  • Add 2 µL of JNK2 enzyme solution (concentration optimized as per manufacturer's guidelines).

  • Add 2 µL of a mix containing ATF2 substrate and ATP. The final concentration of ATP should be at or near its Kₘ for JNK2.

  • Include "no enzyme" controls (kinase buffer instead of enzyme) and "vehicle" controls (DMSO instead of compound).

• Incubation: Incubate the plate at room temperature for 60 minutes.

• First Detection Step: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[10] Incubate for 40 minutes at room temperature.

• Second Detection Step: Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and initiate the luminescence reaction.[10] Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis and Expected Results

The raw luminescence data is converted to percent inhibition relative to the vehicle control. The IC₅₀ value, which is the concentration of inhibitor required to reduce kinase activity by 50%, is determined by fitting the data to a four-parameter logistic curve.

Compound Concentration (µM)	Luminescence (RLU)	% Inhibition
0 (Vehicle)	1,500,000	0
0.01	1,450,000	3.3
0.1	1,200,000	20.0
1	780,000	48.0
10	200,000	86.7
100	50,000	96.7
Calculated IC₅₀	~1.1 µM

Table 1: Representative data for the inhibition of JNK2 by N-(5-Amino-thiadiazol-3-yl)-acetamide in an ADP-Glo™ assay.

PART 2: LanthaScreen® Eu Kinase Binding Assay

This assay directly measures the affinity of an inhibitor for the kinase's ATP-binding site.[11] It utilizes a europium (Eu)-labeled antibody that binds to the kinase and an Alexa Fluor® 647-labeled, ATP-competitive tracer. When both are bound to the kinase, FRET occurs. A competitive inhibitor will displace the tracer, leading to a loss of FRET signal.[6]

Caption: Principle of the LanthaScreen® Kinase Binding Assay.

Protocol: JNK2 Binding using LanthaScreen®

Materials:

• GST-tagged recombinant human JNK2 enzyme

• LanthaScreen® Eu-anti-GST Antibody (Thermo Fisher Scientific)

• Kinase Tracer (appropriate for JNK family, e.g., Tracer-178)

• N-(5-Amino-thiadiazol-3-yl)-acetamide, dissolved in 100% DMSO

• TR-FRET Dilution Buffer (Thermo Fisher Scientific)

• Black, low-volume 384-well assay plates

• TR-FRET compatible plate reader

Procedure:

• Reagent Preparation: Prepare solutions of the compound, JNK2 enzyme, Eu-anti-GST antibody, and kinase tracer in TR-FRET Dilution Buffer at 2X the final desired concentration.

• Assay Assembly (10 µL final volume):

  • Add 5 µL of the 2X serially diluted compound or vehicle to the assay plate.

  • Add 5 µL of the 2X mixture of JNK2, Eu-anti-GST antibody, and kinase tracer.

  • Final concentrations should be optimized, but typical values are 5 nM JNK2, 2 nM antibody, and the tracer at its Kₑ concentration.

• Incubation: Incubate the plate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on a TR-FRET-enabled reader, measuring emission at both the donor (Europium) and acceptor (Alexa Fluor® 647) wavelengths.

Data Analysis and Expected Results

The TR-FRET ratio (Acceptor Emission / Donor Emission) is calculated. Percent inhibition is determined relative to vehicle controls, and the IC₅₀ is calculated using a suitable curve-fitting model.

Compound Concentration (µM)	TR-FRET Ratio	% Inhibition
0 (Vehicle)	0.85	0
0.01	0.82	3.5
0.1	0.65	23.5
1	0.43	49.4
10	0.15	82.4
100	0.10	94.1
Calculated IC₅₀	~1.0 µM

Table 2: Representative data for the inhibition of JNK2 by N-(5-Amino-thiadiazol-3-yl)-acetamide in a LanthaScreen® binding assay.

PART 3: HTRF® KinEASE™ STK Assay

The HTRF® KinEASE™ platform is a versatile assay for measuring the activity of serine/threonine kinases (STK).[12] It uses a universal biotinylated peptide substrate. After the kinase reaction, a europium cryptate-labeled anti-phospho-substrate antibody and streptavidin-XL665 are added. Phosphorylation of the substrate brings the donor and acceptor into proximity, generating a FRET signal.[13]

Protocol: JNK2 Inhibition using HTRF® KinEASE™

Materials:

• Recombinant human JNK2 enzyme

• HTRF® KinEASE™-STK S1 Kit (Revvity), including STK Substrate 1-biotin, Eu-cryptate antibody, and SA-XL665

• N-(5-Amino-thiadiazol-3-yl)-acetamide, dissolved in 100% DMSO

• Enzymatic buffer (provided with kit, supplemented as needed)

• ATP solution

• Low-volume 384-well assay plates

• HTRF-compatible plate reader

Procedure:

• Enzymatic Reaction (10 µL volume): [12]

  • Dispense 4 µL of compound/vehicle in enzymatic buffer into the wells.

  • Add 2 µL of JNK2 enzyme solution.

  • Add 2 µL of STK Substrate 1-biotin.

  • Initiate the reaction by adding 2 µL of ATP solution.

  • Incubate at room temperature for a pre-optimized time (e.g., 60 minutes).

• Detection Step (20 µL final volume):

  • Add 10 µL of a pre-mixed solution of Eu-cryptate antibody and SA-XL665 in detection buffer containing EDTA (to stop the reaction).

  • Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible reader.

Data Analysis and Expected Results

The HTRF ratio is calculated and used to determine percent inhibition and the IC₅₀ value.

Compound Concentration (µM)	HTRF Ratio	% Inhibition
0 (Vehicle)	25000	0
0.01	24500	2.0
0.1	20000	20.0
1	13000	48.0
10	3000	88.0
100	1000	96.0
Calculated IC₅₀	~1.2 µM

Table 3: Representative data for the inhibition of JNK2 by N-(5-Amino-thiadiazol-3-yl)-acetamide in an HTRF® KinEASE™ assay.

Conclusion and Best Practices

The protocols outlined provide a robust framework for characterizing the inhibitory activity of N-(5-Amino-thiadiazol-3-yl)-acetamide. The consistent IC₅₀ values obtained across different assay platforms (activity-based vs. binding) would lend strong support to the hypothesis that this compound acts as a direct, ATP-competitive inhibitor of JNK2.

Key Considerations for Trustworthy Data:

• Enzyme and Substrate Quality: Use highly purified and active enzyme preparations. Ensure the substrate is appropriate for the kinase being tested.

• ATP Concentration: For activity assays, the ATP concentration should ideally be close to the Kₘ value of the kinase to ensure sensitivity to ATP-competitive inhibitors.

• Assay Validation: Always include appropriate controls, such as a known potent inhibitor (e.g., staurosporine for JNK) and a negative control compound.

• DMSO Tolerance: Keep the final DMSO concentration low and consistent across all wells to avoid solvent-induced artifacts.

• Data Fitting: Use appropriate statistical models for IC₅₀ determination and ensure a sufficient number of data points across the dose-response curve.

These application notes provide a comprehensive starting point for researchers to rigorously evaluate novel thiadiazole-based compounds as potential kinase inhibitors, paving the way for further preclinical development.

References

• Aliabadi, A., Mohammadi-Farani, A., Roodabeh, S., & Ahmadi, F. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iranian Journal of Pharmaceutical Research, 16(1), 165–172. [Link]

• Di Micco, S., Musella, S., & Coluccia, A. (2023). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Pharmaceuticals, 16(5), 743. [Link]

• Domainex. (n.d.). HTRF-based kinase assay for fragment screening and MOA studies. Retrieved January 25, 2026, from [Link]

• Gomha, S. M., Abdel-aziz, H. M., & Khedr, M. A. (2020). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. Molecules, 25(14), 3233. [Link]

• PerkinElmer. (n.d.). Development of a HTRF® Kinase Assay for Determination of Syk Activity. Retrieved January 25, 2026, from [Link]

• Stebbins, J. L., et al. (2008). Synthesis and optimization of thiadiazole derivatives as a novel class of substrate competitive c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(18), 5094-5098. [Link]

• Singh, D., et al. (2025). 1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico studies, synthesis, characterization, and antimicrobial evaluation. Turkish Journal of Chemistry, 49(3), 325-335. [Link]

• Revvity. (2024, June 11). How to measure Kinase activity with HTRF™ KinEASE™ assay kit. YouTube. [Link]

• BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. Retrieved January 25, 2026, from [Link]

• Design, Synthesis, and Biological Evaluation of Novel 1,3,4-Thiadiazole Derivatives as Potential Antitumor Agents against Chronic Myelogenous Leukemia: Striking Effect of Nitrothiazole Moiety. (2016). Molecules, 21(10), 1349. [Link]

Sources

• 1. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and optimization of thiadiazole derivatives as a novel class of substrate competitive c-Jun N-terminal kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Biological Evaluation of Novel 1,3,4-Thiadiazole Derivatives as Potential Antitumor Agents against Chronic Myelogenous Leukemia: Striking Effect of Nitrothiazole Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. worldwide.promega.com [worldwide.promega.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bmglabtech.com [bmglabtech.com]
• 9. promega.com [promega.com]
• 10. promega.com [promega.com]
• 11. LanthaScreen Eu Kinase Binding Assay | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. m.youtube.com [m.youtube.com]
• 13. resources.revvity.com [resources.revvity.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide

Welcome to the technical support center for the synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the necessary insights to navigate the challenges of this synthesis, ensuring a successful and efficient outcome.

Introduction to the Synthesis

The synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide is a critical process in the development of various pharmacologically active molecules. The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities.[1][2] The target molecule is typically synthesized in a two-step process: first, the formation of the 2-amino-5-substituted-1,3,4-thiadiazole ring, followed by the selective acetylation of the exocyclic amino group. While seemingly straightforward, this synthesis can present several challenges that may affect yield, purity, and reproducibility. This guide will address these potential issues in a practical, question-and-answer format.

General Synthetic Pathway

A common and reliable method for the synthesis of the parent 2-amino-1,3,4-thiadiazole involves the oxidative cyclization of thiosemicarbazide. Subsequent acetylation can be achieved using acetic anhydride or acetyl chloride.

Caption: General synthetic route for N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide.

Frequently Asked Questions (FAQs)

Q1: I am getting a very low yield for the 2-amino-1,3,4-thiadiazole intermediate. What could be the issue?

A1: Low yields in the formation of the 2-amino-1,3,4-thiadiazole ring from thiosemicarbazide are often due to incomplete cyclization or the formation of side products. The choice and handling of the cyclizing agent are critical. For instance, when using oxidative cyclizing agents like ferric chloride or hydrogen peroxide, the reaction conditions must be carefully controlled to avoid over-oxidation or degradation of the starting material and product.[3]

• Expert Insight: Ensure that the reaction temperature is maintained as specified in the protocol. For oxidative cyclizations, dropwise addition of the oxidizing agent at a low temperature can prevent exothermic reactions that lead to decomposition. Also, verify the purity of your thiosemicarbazide starting material, as impurities can interfere with the reaction.

Q2: During the acetylation step, my reaction mixture turns dark, and I isolate a complex mixture of products. What is happening?

A2: A dark coloration and a complex product mixture during acetylation often point to side reactions. The 2-amino-1,3,4-thiadiazole system has multiple nucleophilic sites: the exocyclic amino group and the nitrogen atoms within the thiadiazole ring.[3] Under harsh acetylation conditions (e.g., high temperatures, prolonged reaction times, or highly reactive acetylating agents without a proper base), you may be observing:

• Diacetylation: Acetylation of both the exocyclic amino group and one of the ring nitrogens.

• Ring Opening: The 1,3,4-thiadiazole ring can be susceptible to cleavage under strong basic conditions, which might be generated locally depending on the reaction setup.[3]

• Decomposition: The starting material or product may be unstable under the reaction conditions, leading to degradation.

• Troubleshooting Action:

  • Use a milder acetylating agent: Acetic anhydride is generally preferred over acetyl chloride.

  • Control the stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the acetylating agent.

  • Employ a suitable base: A non-nucleophilic base like pyridine or triethylamine can scavenge the acid byproduct (e.g., HCl from acetyl chloride) and catalyze the reaction.

  • Maintain low temperatures: Perform the reaction at 0 °C to room temperature to enhance selectivity and minimize side reactions.

Q3: My final product appears to be contaminated with the starting aminothiadiazole. How can I improve the conversion?

A3: Incomplete conversion is a common issue. Here are several factors to consider:

• Reagent Purity: Ensure your acetylating agent has not hydrolyzed. Use a fresh bottle or distill it before use.

• Reaction Time: While prolonged reaction times can lead to side products, insufficient time will result in incomplete conversion. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Activation: The nucleophilicity of the amino group might be lower than expected. The use of a catalytic amount of a base like pyridine can enhance the reaction rate.

Q4: I am struggling with the purification of the final product. What are the recommended methods?

A4: The purification of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide can be challenging due to the polarity of the molecule and potential impurities.

• Recrystallization: This is often the most effective method for obtaining a highly pure product. Suitable solvent systems include ethanol, methanol, or mixtures of ethanol and water.[4]

• Column Chromatography: If recrystallization is ineffective, column chromatography on silica gel can be employed. A gradient elution with a mixture of a polar solvent (e.g., ethyl acetate or methanol) and a non-polar solvent (e.g., hexane or dichloromethane) is typically used.[5]

• Washing: Washing the crude product with a solvent in which the impurities are soluble but the product is not can be a simple and effective preliminary purification step. Diethyl ether or n-hexane are often used to wash away non-polar impurities.

In-depth Troubleshooting Guide

This section provides a more detailed breakdown of potential problems, their root causes, and recommended solutions.

Problem 1: No or Minimal Product Formation

Potential Cause	Explanation	Recommended Solution
Incorrect Reagents or Stoichiometry	Using the wrong starting materials, incorrect molar ratios, or degraded reagents.	Double-check all reagent labels and calculations. Use fresh, high-purity reagents.
Suboptimal Reaction Conditions	Incorrect temperature, solvent, or pH.	Review the literature for optimal conditions for the specific synthetic route. For the cyclization step, some methods require acidic conditions, while others are oxidative.[3]
Poor Solubility of Starting Materials	If the starting materials are not fully dissolved, the reaction will be slow or incomplete.	Choose a solvent in which all reactants are soluble at the reaction temperature. For the acetylation step, solvents like DMF or acetonitrile can be effective.[5]

Problem 2: Presence of Multiple Spots on TLC, Indicating a Mixture of Products

Caption: A troubleshooting workflow for analyzing a complex reaction mixture via TLC.

Problem 3: Difficulty in Product Isolation and Purification

Potential Cause	Explanation	Recommended Solution
Product is Highly Soluble in the Work-up Solvent	During aqueous work-up, the polar product may remain in the aqueous layer.	Extract the aqueous layer multiple times with a more polar organic solvent like ethyl acetate. If the product is still in the aqueous layer, consider evaporating the water and purifying the residue.
Formation of an Emulsion During Extraction	The presence of polar functionalities can lead to the formation of stable emulsions.	Add brine (saturated NaCl solution) to the separatory funnel to break the emulsion. Alternatively, filter the mixture through a pad of Celite.
Product Oiling Out During Recrystallization	The product may separate as an oil instead of crystals if the solvent is not suitable or if the solution is cooled too quickly.	Try a different recrystallization solvent or a solvent mixture. Allow the solution to cool slowly to room temperature before placing it in an ice bath. Scratching the inside of the flask with a glass rod can induce crystallization.

Experimental Protocol: Synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide

Step 1: Synthesis of 2-Amino-1,3,4-thiadiazole

• To a stirred solution of thiosemicarbazide (1.0 eq) in a suitable solvent (e.g., water or ethanol), add the cyclizing agent (e.g., ferric chloride, 1.1 eq) dropwise at a controlled temperature (e.g., 0-5 °C).

• After the addition is complete, allow the reaction mixture to stir at room temperature for the recommended time, monitoring the reaction progress by TLC.

• Upon completion, neutralize the reaction mixture with a suitable base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-amino-1,3,4-thiadiazole.

Step 2: Acetylation of 2-Amino-1,3,4-thiadiazole

• Dissolve the crude 2-amino-1,3,4-thiadiazole (1.0 eq) in a suitable solvent (e.g., pyridine or a mixture of dichloromethane and triethylamine).

• Cool the solution to 0 °C in an ice bath.

• Add acetic anhydride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC indicates the consumption of the starting material.

• Quench the reaction by adding water or ice.

• Collect the precipitated product by filtration, wash with cold water, and dry under vacuum.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Table 1: Reagent Stoichiometry and Conditions

Step	Reagent	Equivalents	Typical Conditions
1. Cyclization	Thiosemicarbazide	1.0	0 °C to RT, 2-6 h
Ferric Chloride	1.1
2. Acetylation	2-Amino-1,3,4-thiadiazole	1.0	0 °C to RT, 2-4 h
Acetic Anhydride	1.1
Pyridine (as solvent/catalyst)	-

Characterization of the Final Product

It is crucial to characterize the final product to confirm its identity and purity.

• ¹H NMR: Expect to see a singlet for the acetyl methyl group (around 2.0-2.3 ppm), a broad singlet for the amino protons, and another broad singlet for the amide proton. The exact chemical shifts will depend on the solvent used.

• ¹³C NMR: Look for the characteristic carbonyl carbon of the acetamide group (around 168-172 ppm) and the carbons of the thiadiazole ring.

• Mass Spectrometry: The molecular ion peak corresponding to the mass of the product should be observed.

• IR Spectroscopy: Key stretches to look for include the N-H stretch of the amine and amide (around 3100-3400 cm⁻¹), and the C=O stretch of the amide (around 1650-1680 cm⁻¹).

• Melting Point: A sharp melting point is indicative of a pure compound.

By understanding the underlying chemistry and potential pitfalls, and by systematically applying the troubleshooting strategies outlined in this guide, you will be well-equipped to successfully synthesize N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide with high yield and purity.

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.
• Ali, M. A., & Shaharyar, M. (2017). Recent advancements in the synthesis and biological applications of 1,3,4-thiadiazole derivatives. Journal of the Chemical Society of Pakistan, 39(4), 679-695.

• Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC. (2016, May 12). Retrieved from [Link]

• 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents - PMC. (n.d.). Retrieved from [Link]

• Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. (n.d.). Retrieved from [Link]

Sources

• 1. 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]

"optimizing reaction conditions for N-(5-Amino-thiadiazol-3-yl)-acetamide synthesis"

Technical Support Center: Synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and its analogues. This document is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols based on established chemical principles and field-proven insights. Our goal is to help you navigate the common challenges associated with this synthesis, enabling you to achieve higher yields, better purity, and consistent results.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide?

The most robust and widely employed method involves a two-step, one-pot process starting from thiosemicarbazide. The synthesis proceeds via:

• Acylation: Reaction of thiosemicarbazide with an acylating agent (like acetic anhydride or acetyl chloride) to form an acylthiosemicarbazide intermediate.

• Cyclodehydration: Intramolecular cyclization of the intermediate, driven by a strong dehydrating agent, to form the 1,3,4-thiadiazole ring.

The causality behind this choice is its efficiency and use of readily available starting materials. The most common procedure for creating the 5-substituted 2-amino-thiadiazole core involves the acylation of a thiosemicarbazide followed by dehydration[1]. Strong acids like concentrated sulfuric acid or polyphosphoric acid are effective reagents for the cyclodehydration step[1][2].

Q2: What is the underlying mechanism of the acid-catalyzed cyclization?

The mechanism involves several key protonation and dehydration steps. In the presence of a strong acid (e.g., H₂SO₄):

• Protonation: The carbonyl oxygen of the acylthiosemicarbazide intermediate is protonated, which significantly increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The sulfur atom, acting as a nucleophile, attacks the activated carbonyl carbon. This intramolecular attack initiates the ring formation.

• Dehydration: A series of proton transfers and the elimination of a water molecule leads to the formation of the stable, aromatic 1,3,4-thiadiazole ring.

Understanding this mechanism is crucial for troubleshooting. For instance, insufficient acid or the presence of excess water can stall the reaction by preventing efficient protonation and favoring the reverse reaction.

Q3: Are there alternative synthetic routes I should consider?

Yes, an alternative route involves a coupling reaction on a pre-formed thiadiazole ring. This method is useful if you are starting with 2,5-diamino-1,3,4-thiadiazole. The synthesis would proceed by the selective N-acylation of one of the amino groups.

However, this method presents a significant chemoselectivity challenge:

• Double Acylation: It is difficult to prevent the acylation of both amino groups, leading to a mixture of mono- and di-acylated products that can be challenging to separate.

• Regioselectivity: While the two amino groups are chemically equivalent in the starting material, their reactivity can change after the first acylation, potentially leading to complex mixtures.

For these reasons, the cyclodehydration route from thiosemicarbazide is generally preferred for its superior control and higher yield of the desired mono-acylated product.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Low yield is the most common issue. The cause can often be traced to reagent quality, reaction conditions, or work-up procedures.

Answer: This issue typically points to one of three areas: the cyclization agent, temperature control, or moisture.

• Ineffective Dehydrating Agent: The choice and handling of the dehydrating agent are critical. Concentrated sulfuric acid (H₂SO₄) is highly effective but also hygroscopic. If it has absorbed atmospheric moisture, its efficacy will be dramatically reduced. Polyphosphoric acid (PPA) is another excellent choice, but its high viscosity can lead to poor mixing if not adequately stirred at the correct temperature.[1]

• Improper Temperature Control: The addition of the acylthiosemicarbazide intermediate to concentrated sulfuric acid is highly exothermic. Without proper cooling (e.g., an ice bath), localized overheating can occur, leading to charring and the formation of sulfonated byproducts. The reaction should be kept cold (0-5 °C) during the addition and then allowed to stir at room temperature.[2]

• Presence of Water: Any moisture in the starting materials or solvent can quench the dehydrating agent and inhibit the reaction. Ensure all glassware is oven-dried and starting materials are anhydrous.

Caption: Troubleshooting Decision Tree for Low Product Yield.

Problem 2: Product Purification Challenges

Answer: Product charring is a classic sign of an overly aggressive reaction, usually caused by poor temperature control during the addition to sulfuric acid.

• Causality: Concentrated sulfuric acid is a powerful oxidizing agent, especially at elevated temperatures. If the reaction mixture overheats, it will begin to decompose the organic material, leading to charring and the formation of complex, often insoluble, byproducts.

• Preventative Solution: The most effective solution is prevention. The intermediate must be added slowly and in portions to the chilled (0-5 °C) sulfuric acid with vigorous stirring. This dissipates the heat of mixing and prevents temperature spikes.

• Remedial Solution: If you already have a charred product, purification can be difficult.

  • Trituration: Try triturating the crude solid with a solvent in which the product is sparingly soluble but the impurities are more soluble (e.g., cold diethyl ether or ethyl acetate).

  • Activated Charcoal: Dissolve the crude material in a suitable solvent (like hot ethanol or DMF) and treat with activated charcoal to adsorb colored impurities. Filter the hot solution through celite and allow it to cool for recrystallization.

  • Column Chromatography: This is the most effective but also most labor-intensive method. A silica gel column using a gradient elution (e.g., starting with dichloromethane and gradually increasing the polarity with methanol) can separate the product from baseline impurities.

Data Table: Comparison of Common Dehydrating Agents

Reagent	Advantages	Disadvantages	Optimal Conditions
Conc. H₂SO₄	Inexpensive, highly effective, readily available.	Highly corrosive & exothermic, can cause charring if not cooled.	Add substrate slowly at 0-5 °C, then stir at RT for 30 min.[2]
Polyphosphoric Acid (PPA)	Less oxidizing than H₂SO₄, good yields.	Highly viscous (requires good stirring), work-up can be difficult.	Heat mixture to 80-100 °C with mechanical stirring.
Methane Sulfonic Acid	Can give high yields and good purity.[1]	More expensive than H₂SO₄.	Often used in slight excess (1.5 eq).
Phosphorus Oxychloride (POCl₃)	Effective for cyclizing diacylhydrazines.[2]	Toxic, moisture-sensitive, requires careful handling and quenching.	Often used with a base or as a solvent.

Experimental Protocols

Protocol 1: Synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide via Cyclodehydration

This protocol is a self-validating system that includes in-process checks to ensure the reaction is proceeding as expected.

Caption: Step-by-step workflow for the synthesis.

• Acylation of Thiosemicarbazide:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer, suspend thiosemicarbazide (0.1 mol) in 50 mL of water.

  • Cool the flask in an ice bath. Slowly add acetic anhydride (0.1 mol) dropwise while stirring.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours until a clear solution is obtained or a white precipitate of the intermediate forms. The formation of this intermediate is the first validation point.

• Cyclodehydration:

  • In a separate 500 mL flask, place concentrated sulfuric acid (60 mL). Cool this flask to 0 °C in a large ice-salt bath.

  • CRITICAL STEP: Slowly and portion-wise, add the N-acetylthiosemicarbazide intermediate from Step 1 to the cold sulfuric acid. Use a spatula if it is a solid. The temperature of the acid mixture must be maintained below 10 °C.

  • Once the addition is complete, remove the ice bath and stir the mixture at room temperature for 30 minutes.[2] The solution should become homogeneous.

• Work-up and Isolation:

  • Prepare a large beaker with 500 g of crushed ice.

  • Slowly and carefully, pour the reaction mixture from Step 2 onto the crushed ice with constant stirring. This quench is highly exothermic.

  • Once all the ice has melted, place the beaker back in an ice bath. Slowly neutralize the acidic solution by adding concentrated ammonium hydroxide dropwise. Monitor the pH closely.

  • A white or off-white precipitate will form as the solution approaches neutrality. Continue adding base until the pH is approximately 8.

  • Filter the precipitated product using a Büchner funnel, and wash the solid thoroughly with copious amounts of cold water until the washings are neutral.

• Purification:

  • Dry the crude product in a vacuum oven at 50-60 °C.

  • Recrystallize the dry solid from an ethanol/water mixture. Dissolve the solid in a minimum amount of hot ethanol, and then add hot water dropwise until the solution becomes slightly turbid. Allow it to cool slowly to room temperature and then in a refrigerator to maximize crystal formation.

  • Filter the purified crystals, wash with a small amount of cold ethanol, and dry under vacuum.

  • Validation: Confirm the structure and purity using ¹H-NMR, IR, and Mass Spectrometry. The expected melting point for similar structures is often above 200 °C.[2]

References

• Jafari, E., Khodarahmi, G., & Sakhteman, A. (2016). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Iranian Journal of Pharmaceutical Research, 15(4), 749–758. Available at: [Link]

• Aliabadi, A., Mohammadi-Farani, A., Roodabeh, S., & Ahmadi, F. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iranian Journal of Pharmaceutical Research, 16(1), 225–236. Available at: [Link]

• Zarghi, A., & Hamzeh-Mivehroud, M. (2008). Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. Medicinal Chemistry, 4(4), 320-338. Available at: [Link]

• Serban, G., et al. (2017). 5-ARYLAMINO-1,3,4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES. Farmacia, 65(4), 534-539. Available at: [Link]

• Al-Omar, M. A. (2010). Synthesis of Some New Thiadiazole Derivatives and Their Anticonvulsant Activity. Jordan Journal of Pharmaceutical Sciences, 3(1), 59-67. Available at: [Link]

• Shaimaa Adnan, et al. (2015). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Journal of Chemical and Pharmaceutical Research, 7(10), 1000-1011. Available at: [Link]

• Mendoza-García, E., et al. (2024). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. Molecules, 29(10), 2289. Available at: [Link]

• Li, Y., et al. (2020). 5-[2-(N-(Substituted phenyl)acetamide)]amino-1,3,4-thiadiazole-2-sulfonamides as Selective Carbonic Anhydrase II Inhibitors with Neuroprotective Effects. Archiv der Pharmazie, 353(6), e2000018. Available at: [Link]

Sources

• 1. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of N-(5-Amino-1,2,4-thiadiazol-3-yl)-acetamide

Welcome to the technical support resource for the synthesis of N-(5-Amino-1,2,4-thiadiazol-3-yl)-acetamide. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a focus on maximizing the yield and purity of the target compound. Our approach is built on established principles of heterocyclic chemistry and proven field insights to provide a self-validating framework for your experiments.

The primary challenge in synthesizing N-(5-Amino-1,2,4-thiadiazol-3-yl)-acetamide lies in the selective mono-acetylation of the starting material, 3,5-diamino-1,2,4-thiadiazole. The presence of two amino groups of differing reactivity necessitates precise control over reaction conditions to prevent the formation of undesired byproducts, primarily the di-acetylated derivative. This guide provides a systematic approach to troubleshooting and optimizing this critical reaction step.

Core Synthesis Pathway & Mechanistic Considerations

The synthesis proceeds via the nucleophilic attack of an amino group of 3,5-diamino-1,2,4-thiadiazole on an acetylating agent. The key to a high-yield synthesis is achieving regioselective mono-acetylation. The two exocyclic amino groups at the C3 and C5 positions exhibit different nucleophilicities due to the electronic effects of the thiadiazole ring. While specific empirical data for this molecule is scarce, principles from analogous heterocyclic systems, such as 5-amino-1H-[1][2][3]triazole, suggest that reaction conditions can be tuned to favor mono-acetylation over di-acetylation.[4]

Over-acetylation is the most common pitfall, leading to the formation of N,N'-(1,2,4-thiadiazole-3,5-diyl)diacetamide. Controlling the stoichiometry of the acetylating agent and other reaction parameters is therefore paramount.

Caption: Core challenge: selective mono-acetylation vs. over-acetylation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis. Each question is followed by a detailed explanation of the underlying causes and a step-by-step troubleshooting protocol.

FAQ 1: My yield is consistently low, and I recover a significant amount of starting material. What's going wrong?

Possible Causes:

• Insufficient Activation: The acetylating agent may not be reactive enough under the chosen conditions.

• Poor Solubility: The starting material, 3,5-diamino-1,2,4-thiadiazole, may have poor solubility in the reaction solvent, limiting its availability for reaction.

• Sub-stoichiometric Reagent: In an attempt to avoid di-acetylation, you may be using too little acetylating agent.

• Low Reaction Temperature: The temperature might be too low to drive the reaction to completion in a reasonable timeframe.

Troubleshooting Protocol:

• Assess Reagent Stoichiometry:

  • Action: Carefully increase the molar equivalents of the acetylating agent (e.g., acetic anhydride) in small increments, from 1.0 eq. to 1.1 eq., then 1.2 eq.

  • Rationale: This ensures enough reagent is present to react with one amino group without a large excess that would favor di-acetylation. Monitor the reaction progress closely by Thin Layer Chromatography (TLC).

• Optimize Solvent and Solubility:

  • Action: Switch to a solvent known to better dissolve polar heterocyclic compounds. Dimethylformamide (DMF) or pyridine are excellent choices. Pyridine can also act as a base to neutralize the acetic acid byproduct.

  • Rationale: Improved solubility increases the effective concentration of the starting material, enhancing the reaction rate.

• Adjust Reaction Temperature:

  • Action: If the reaction is sluggish at room temperature (as monitored by TLC), consider gently warming the mixture to 40-50°C.

  • Rationale: Increasing the temperature provides the necessary activation energy for the acylation to proceed. However, be cautious, as higher temperatures can also increase the rate of the undesired di-acetylation.

• Consider a Catalyst:

  • Action: For less reactive acetylating agents, adding a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction.

  • Rationale: DMAP is a highly effective acylation catalyst that works by forming a more reactive acetylpyridinium intermediate.

Parameter	Initial Condition (Low Yield)	Optimized Condition (Improved Yield)	Rationale
Equivalents of Ac₂O	1.0	1.1 - 1.2	Ensures complete mono-acetylation without significant excess.
Solvent	Dichloromethane (DCM)	Dimethylformamide (DMF) or Pyridine	Enhances solubility of the diamino-thiadiazole starting material.
Temperature	0°C → Room Temp	Room Temp → 40°C	Provides sufficient activation energy for the reaction.
Catalyst	None	Catalytic DMAP (optional)	Increases reaction rate, especially if starting material is unreactive.

FAQ 2: My final product is contaminated with a significant amount of a less polar, secondary spot on TLC. I suspect it's the di-acetylated byproduct.

Possible Causes:

• Excess Acetylating Agent: Using too many equivalents of the acetylating agent is the most common cause.

• High Reaction Temperature or Prolonged Reaction Time: Even with correct stoichiometry, harsh conditions can favor the slower, second acetylation step.

• Method of Addition: Adding the starting material to a solution of the acetylating agent creates localized high concentrations, promoting di-acetylation.

Troubleshooting Protocol:

• Refine Reagent Stoichiometry and Addition:

  • Action: Use no more than 1.1 equivalents of acetic anhydride. Crucially, add the acetic anhydride dropwise to a cooled (0°C) solution of the 3,5-diamino-1,2,4-thiadiazole.

  • Rationale: This protocol ensures that the acetylating agent is the limiting reagent at all times, minimizing its chance to react a second time. This is a classic strategy for achieving selective mono-acylation.[4]

• Strict Temperature Control:

  • Action: Maintain the reaction temperature at 0°C during the addition of the acetylating agent and then allow it to slowly warm to room temperature. Avoid external heating unless absolutely necessary for solubility.

  • Rationale: The first acetylation is generally faster than the second. Lower temperatures exploit this kinetic difference, allowing the mono-acetylation to complete before the di-acetylation begins to a significant extent.

• Purification Strategy:

  • Action: If di-acetylation is unavoidable, the byproduct must be removed.

    • Crystallization: Attempt to crystallize the desired mono-acetylated product from a suitable solvent (e.g., ethanol, isopropanol, or mixtures with water). The mono-amino product is significantly more polar and should have different crystallization properties than the di-acetylated version.

    • Column Chromatography: If crystallization fails, column chromatography on silica gel is the most reliable method. Use a gradient elution system, starting with a less polar solvent system (e.g., ethyl acetate/hexane) and gradually increasing the polarity to elute your more polar target compound.[5]

  • Rationale: The significant polarity difference between the mono- and di-substituted products allows for effective separation by chromatography.

Caption: Workflow for minimizing and removing the di-acetylated byproduct.

FAQ 3: The reaction seems to produce a mixture of two mono-acetylated isomers. How can I improve the regioselectivity?

Possible Causes: The nucleophilicity of the amino groups at the C3 and C5 positions is similar, leading to acetylation at both sites. The electronic nature of the 1,2,4-thiadiazole ring influences both positions, and the kinetic vs. thermodynamic product may differ. Studies on analogous aminotriazoles have shown that different isomers can form under various conditions.[4]

Troubleshooting Protocol:

• Solvent Effects:

  • Action: Vary the solvent. Compare a non-polar aprotic solvent (like Dioxane), a polar aprotic solvent (DMF), and a protic/basic solvent (Pyridine).

  • Rationale: The solvent can influence the tautomeric form of the starting material and selectively solvate one of the amino groups, sterically hindering it or altering its nucleophilicity, thereby favoring reaction at the other site.

• Temperature Profiling:

  • Action: Run the reaction at a very low temperature (e.g., -20°C to 0°C) to favor the kinetically controlled product. Separately, run the reaction at a higher temperature (e.g., 50-60°C) for a longer duration to see if an isomeric rearrangement occurs, favoring the thermodynamically more stable product.

  • Rationale: One isomer may form faster (kinetic product), while the other may be more stable (thermodynamic product). Temperature can be used to select for one over the other.

• Use of a Bulky Base:

  • Action: Add a non-nucleophilic, sterically hindered base like 2,6-lutidine or diisopropylethylamine (DIPEA) to the reaction.

  • Rationale: A bulky base may selectively deprotonate or interact with the less sterically hindered amino group, potentially directing the acetylation to a specific site.

References

• Aliabadi, A., et al. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iran J Pharm Res, 16(1), e124907. Available at: [Link]

• Hosseinzadeh, L., et al. (2013). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. National Institutes of Health. Available at: [Link]

• Anonymous. (2017). 5-ARYLAMINO-1,3,4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES. ResearchGate. Available at: [Link]

• Anonymous. (2021). 174 Thiadiazoles and Their Properties. ISRES. Available at: [Link]

• Pevzner, L. M., et al. (2015). Synthesis of alkyl 2-aminomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate and pseudopeptides on its basis. ResearchGate. Available at: [Link]

• Li, W.-Y., et al. (2013). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. ResearchGate. Available at: [Link]

• Anonymous. (2011). Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. National Institutes of Health. Available at: [Link]

• Anonymous. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. MDPI. Available at: [Link]

• Komin, A. P., & Carmack, M. (1976). The chemistry of 1,2,5‐thiadiazoles V. Synthesis of 3,4‐diamino‐1,2,5‐thiadiazole and[1][2][6] thiadiazolo[3,4‐b]pyrazines. Journal of Heterocyclic Chemistry, 13(1), 13–22. Available at: [Link]

• Anonymous. (2015). Optimization of the synthesis of 5-amino-1,2,4-triazol-3-ylacetic acid and bis(5-amino-1,2,4-triazol-3-yl)methane. ResearchGate. Available at: [Link]

• Anonymous. (2023). New 1,3,4-thiadiazoles as potential anticancer agents. Semantic Scholar. Available at: [Link]

• Anonymous. (2013). Process for preparation of high purity n-[2-(diethylamine) ethyl]-5-formyl-2,4-dimethyl-1h-pyrrole-3-carboxyamide. Google Patents.

• Anonymous. (2015). Acetylation of 5-amino-1H-[1][2][3]triazole revisited. ResearchGate. Available at: [Link]

Sources

• 1. N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. isres.org [isres.org]
• 4. researchgate.net [researchgate.net]
• 5. WO2013162390A1 - Process for preparation of high purity n- [2- (diethylamine) ethyl] - 5 - formyl - 2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

"stability issues of N-(5-Amino-thiadiazol-3-yl)-acetamide in solution"

<Technical Support Center

Topic: Stability of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide in Solution Audience: Researchers, Scientists, and Drug Development Professionals From the desk of: The Senior Application Scientist

Introduction

Welcome to the technical support guide for N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide. This document is designed to provide you with a comprehensive understanding of the stability characteristics of this molecule in solution. As researchers ourselves, we understand that unexpected compound degradation can compromise experimental results and timelines. This guide offers troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate potential stability challenges and ensure the integrity of your data.

The core structure, an N-acetylated aminothiadiazole, possesses several functional groups that can be susceptible to degradation under common experimental conditions. This guide will focus on the two primary points of vulnerability: the acetamide group and the 1,3,4-thiadiazole ring itself.

Part 1: Frequently Asked Questions (FAQs) & Foundational Knowledge

This section addresses the most common initial questions regarding the handling and stability of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide.

Q1: What are the main chemical liabilities of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide that I should be aware of?

A1: The molecule has two primary sites susceptible to degradation in solution:

• Acetamide Group: Amide bonds are generally stable, but can undergo hydrolysis under acidic or basic conditions, which are often encountered in experimental buffers or cell culture media.[1][2] This reaction would cleave the acetyl group, yielding 2,5-diamino-1,3,4-thiadiazole.

• 1,3,4-Thiadiazole Ring: While generally aromatic and stable in acidic solutions, the 1,3,4-thiadiazole ring can be susceptible to cleavage under strong basic conditions.[3][4][5] Additionally, the sulfur and nitrogen heteroatoms can be targets for oxidative degradation.[6][7]

Q2: I'm seeing a rapid loss of my parent compound peak in my HPLC analysis after preparing it in my assay buffer. What is the most likely cause?

A2: Rapid degradation upon dissolution in an aqueous buffer most frequently points to pH-mediated hydrolysis. The acetamide group is the most probable site of this reaction.[8] We recommend you immediately check the pH of your buffer. Buffers outside the neutral range (pH 6-8) can significantly accelerate amide hydrolysis, especially when heated.

Q3: How should I prepare and store my stock solutions of this compound?

A3: For maximum stability, we recommend the following:

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-20 mM) in an anhydrous organic solvent like DMSO or DMF.

• Storage: Store this stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. When stored properly in an anhydrous solvent, the compound should be stable for several months.

• Aqueous Solutions: Prepare aqueous working solutions fresh for each experiment by diluting the DMSO stock. Avoid storing the compound in aqueous buffers for extended periods, especially at room temperature or 37°C.

Q4: Can components of my buffer or media, other than pH, affect the stability?

A4: Yes. While pH is the primary driver, other components can play a role. For example, certain metal ions present in media can potentially coordinate with the heteroatoms of the thiadiazole ring, although this is less common. More significantly, reactive oxygen species (ROS) that may be generated in cell culture or by other reagents can lead to oxidative degradation.[6]

Q5: What are "forced degradation" studies and are they relevant for my research?

A5: Forced degradation, or stress testing, is a process where a compound is intentionally exposed to harsh conditions (e.g., strong acid, strong base, high heat, intense light, and oxidizing agents) to accelerate degradation.[9] This is a critical step in drug development to identify potential degradation products and establish the molecule's intrinsic stability.[9][10] For academic researchers, a simplified stress test can be invaluable for predicting which experimental conditions to avoid and for identifying potential degradation peaks in your analytical runs.

Part 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common stability issues.

Issue 1: Disappearing Compound & Unexpected Chromatographic Peaks

• Symptom: The peak area of the parent compound decreases over time, and new, unidentified peaks appear in your LC-MS or HPLC chromatogram.

• Underlying Cause: This is the classic sign of chemical degradation. The new peaks are the degradation products.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for compound degradation.

Potential Degradation Pathways

Based on the chemistry of the aminothiadiazole and acetamide moieties, the following degradation pathways are most likely. Identifying the mass of your unknown peaks by LC-MS can help confirm these hypotheses.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative Degradation of a Thiazole Pollutant by an Advanced Oxidation Process and an Enzymatic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide &amp; Derivatives

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for researchers working with N-(5-Amino-thiadiazol-yl)-acetamide derivatives. This document is designed to provide expert insights and practical solutions to common solubility challenges encountered during experimental workflows.

A Note on Nomenclature: The query "N-(5-Amino-thiadiazol-3-yl)-acetamide" likely refers to the more common and extensively studied N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide scaffold. The 1,3,4-thiadiazole ring is a prevalent core in medicinal chemistry. This guide will focus on this scaffold and its derivatives, as the principles discussed are broadly applicable.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues reported by researchers. We provide not just a solution, but the scientific reasoning behind it to empower your experimental design.

Q1: My initial attempts to dissolve the compound in aqueous buffers have failed. What is the expected solubility profile for this class of compounds?

Answer: It is expected that N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide and its uncharged derivatives will exhibit low aqueous solubility. The core structure is a planar, heterocyclic system that can favor strong crystal lattice packing, making it difficult for water molecules to solvate. The overall solubility is a delicate balance between the polar amino and acetamide groups and the less polar thiadiazole ring.

The influence of different functional groups can be significant. For instance, a study on various 1,2,4-thiadiazole derivatives (a related isomer) showed that even minor substitutions on an attached phenyl ring can significantly decrease solubility.[1] This is often due to an increase in the crystal lattice energy (requiring more energy to break apart) that is not sufficiently compensated by the energy gained from hydration.[1] Therefore, you should presume low intrinsic aqueous solubility as the starting point for any experiment.

Q2: I need to prepare a high-concentration stock solution. What is the recommended starting solvent?

Answer: For creating high-concentration stock solutions (typically 10-50 mM), a polar aprotic solvent is the recommended starting point.

Primary Recommendation: Dimethyl sulfoxide (DMSO) .

• Rationale: DMSO is an excellent solubilizing agent for a wide range of heterocyclic compounds. Many analytical and synthesis reports on thiadiazole derivatives utilize DMSO for NMR spectroscopy, indicating good solubility.[2][3] Its high polarity effectively disrupts the crystal lattice forces of the powder.

Alternative Solvents:

• Dimethylformamide (DMF): Similar to DMSO in its solubilizing power.

• Ethanol: While less effective than DMSO for highly insoluble compounds, some thiadiazole derivatives have been successfully recrystallized from ethanol, suggesting moderate solubility.[4] It can be a good choice if DMSO is incompatible with your downstream application (e.g., certain cell health assays).

Troubleshooting Workflow for Stock Preparation: The following workflow provides a systematic approach to finding a suitable solvent system.

Caption: The mechanism of solvent-shift precipitation.

Q4: How does pH affect the solubility of my N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide derivative?

Answer: The pH of your aqueous buffer can have a profound impact on solubility, as it dictates the ionization state of the molecule. The N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide core contains several ionizable groups:

• The 5-amino group is basic and can be protonated (become positively charged) at acidic pH.

• The nitrogen atoms in the thiadiazole ring are weakly basic.

• The amide N-H is very weakly acidic.

The ionized (charged) form of a molecule is almost always more water-soluble than the neutral form. Therefore, you can expect pH-dependent solubility. [5]

• At Acidic pH (e.g., pH < 5): The amino group will likely be protonated (-NH3+). This positive charge should significantly increase aqueous solubility .

• At Neutral pH (e.g., pH 7.4): The molecule will likely be in its neutral form, which typically corresponds to its lowest aqueous solubility .

• At Basic pH (e.g., pH > 9): The very weakly acidic amide proton might be removed, creating a negative charge and potentially increasing solubility, though this is less likely to be a primary driver compared to the protonation of the amino group at acidic pH.

Experimental Protocol: Kinetic Solubility Assay via pH Profiling

• Prepare a 10 mM stock solution of your compound in DMSO.

• Set up a series of buffers (e.g., citrate for pH 3-6, phosphate for pH 6-8, borate for pH 8-10).

• Add 2 µL of the DMSO stock to 198 µL of each buffer in a 96-well plate (a 1:100 dilution, for a final concentration of 100 µM).

• Seal the plate and shake for 2-4 hours at room temperature.

• Measure the turbidity of each well using a plate reader at 620 nm. Higher absorbance indicates more precipitation.

• Alternatively, centrifuge the plate to pellet the precipitate and measure the concentration of the compound remaining in the supernatant via HPLC-UV.

• Plot solubility (or turbidity) versus pH to find the optimal pH range.

Part 2: Advanced Solubility Enhancement Strategies

If basic solvent and pH adjustments are insufficient, more advanced formulation techniques may be required. The market for solubility enhancement excipients is growing rapidly precisely because so many new drug candidates face these challenges. [6]

Solubility Enhancement Data for Thiadiazole Analogs

The following table, compiled from literature data on related compounds, provides a qualitative guide to solvent selection.

Solvent System	Compound Class	Solubility	Reference
DMSO	Substituted Thiadiazoles	High	[2][3]
Ethanol	Substituted Thiadiazoles	Low to Moderate	[4][7]
1-Octanol	N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide	Moderate	[7]
Aqueous Buffer (pH 7.4)	N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide	Very Low	[7]
n-Hexane	N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide	Very Low	[7]

Formulation with Excipients

Excipients are pharmacologically inactive substances that can be added to a formulation to improve its properties, including solubility. [8][9]

• Co-solvents: Using a mixture of solvents can improve solubility. Common systems include water/ethanol, water/propylene glycol, and water/PEG 400.

• Surfactants: Molecules like Tween® 80 or Cremophor® EL can form micelles that encapsulate the hydrophobic compound, allowing it to be dispersed in an aqueous medium.

• Complexing Agents (Cyclodextrins): These are cone-shaped molecules with a hydrophobic interior and a hydrophilic exterior. The thiadiazole compound can become trapped inside the hydrophobic core, and the resulting complex is water-soluble. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice.

General Protocol for Screening with Cyclodextrins:

• Prepare a saturated solution of your compound in the desired aqueous buffer by adding an excess of the solid powder and stirring for 24 hours.

• Filter the solution to remove undissolved solid. This is your baseline solubility.

• Prepare a series of aqueous buffers containing increasing concentrations of HP-β-CD (e.g., 0%, 1%, 2%, 5%, 10% w/v).

• Add an excess of your solid compound to each cyclodextrin solution and stir for 24 hours.

• Filter each solution and analyze the concentration of the dissolved compound by HPLC-UV.

• A plot of compound concentration vs. cyclodextrin concentration will show if complexation is effectively increasing solubility.

References

• Pop, R., et al. (2017). 5-ARYLAMINO-1, 3, 4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES. ResearchGate. Available at: [Link]

• Fassihi, A., et al. (n.d.). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. National Institutes of Health (NIH). Available at: [Link]

• Surov, A.O., et al. (2021). Physico-chemical study of bioactive N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide: Sublimation, solubility and distribution. ResearchGate. Available at: [Link]

• Drapak, I.V., et al. (2019). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. Pharmaceutical Chemistry Journal. Available at: [Link]

• PubChem. (n.d.). Acetamide, N-(5-((phenylmethyl)thio)-1,3,4-thiadiazol-2-yl)-. National Center for Biotechnology Information. Available at: [Link]

• Tradeindia. (n.d.). N-[5-(Amino sulphonyl)-1,3,4-thiadiazol-2yl] acetamide. Available at: [Link]

• Surov, A.O., et al. (2015). The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes. Physical Chemistry Chemical Physics, 17(32), 20889-96. Available at: [Link]

• Riekes, M.K., et al. (2010). Excipients That Facilitate Amorphous Drug Stabilization. ResearchGate. Available at: [Link]

• Drug Development & Delivery. (n.d.). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Available at: [Link]

• Miller, J.M., et al. (2019). Critical Excipient Properties for the Dissolution Enhancement of Phenytoin. National Institutes of Health (NIH). Available at: [Link]

• Cook, A.M., et al. (2015). Rapid pH-dependent equilibrium of 4H-benzo[f]imidazo[1,5-a]d[3][4]iazepine-3-carboxylate does not influence bioavailability. National Institutes of Health (NIH). Available at: [Link]

Sources

• 1. The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Rapid pH-dependent equilibrium of 4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate does not influence bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs [drug-dev.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Critical Excipient Properties for the Dissolution Enhancement of Phenytoin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of N-(5-Amino-thiadiazol-3-yl)-acetamide

Welcome to the technical support center for the synthesis of N-(5-Amino-thiadiazol-3-yl)-acetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up this important chemical synthesis. We will delve into common issues, providing detailed troubleshooting advice and frequently asked questions to ensure a successful and efficient scale-up process. Our approach is grounded in established chemical principles and field-proven insights to ensure the integrity and reproducibility of your work.

I. Overview of the Synthetic Pathway

The synthesis of N-(5-Amino-thiadiazol-3-yl)-acetamide typically proceeds in two key stages: the formation of the 2,5-diamino-1,3,4-thiadiazole core, followed by selective acetylation of one of the amino groups. Understanding the nuances of each step is critical for a successful scale-up.

Caption: A simplified workflow for the synthesis of N-(5-Amino-thiadiazol-3-yl)-acetamide.

II. Troubleshooting Guide: Step-by-Step Problem Solving

This section addresses specific issues that may arise during the scale-up of the synthesis.

Step 1: Formation of 2,5-Diamino-1,3,4-thiadiazole

Q1: The yield of 2,5-diamino-1,3,4-thiadiazole is significantly lower upon scale-up. What are the likely causes and solutions?

A1: Low yields during the scale-up of the oxidative cyclization of thiosemicarbazide are often traced back to issues with mass and heat transfer.

• Causality: In larger reaction vessels, inefficient stirring can lead to localized "hot spots" if the reaction is exothermic, or regions of low reactant concentration. This can promote the formation of side products or leave starting material unreacted.

• Troubleshooting Steps:

  • Improve Agitation: Switch to an overhead mechanical stirrer instead of a magnetic stir bar to ensure homogenous mixing in larger volumes. The choice of impeller (e.g., anchor, pitched-blade turbine) can also significantly impact mixing efficiency.

  • Controlled Reagent Addition: Instead of adding the oxidizing agent (e.g., concentrated sulfuric acid) all at once, add it dropwise or via a syringe pump.[1] This allows for better temperature control. For instance, a documented method for a similar synthesis involves the gradual addition of thiosemicarbazide powder to cold concentrated sulfuric acid, followed by stirring at room temperature.[1]

  • Temperature Monitoring: Place the temperature probe in the reaction mixture, away from the vessel walls, to get an accurate reading of the internal temperature. Implement an external cooling bath (e.g., ice-water) to manage any exotherms effectively.

  • Inert Atmosphere: While not always necessary, consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent potential oxidative side reactions that can become more pronounced at larger scales.

Q2: During workup, the product precipitates as a fine, difficult-to-filter solid. How can I improve the physical properties of the precipitate?

A2: The physical nature of a precipitate is influenced by the rate of crystallization and the solvent system.

• Causality: Rapid precipitation, often caused by "crashing out" the product by quickly adding a large volume of anti-solvent or rapidly changing the pH, leads to the formation of small, amorphous particles.

• Troubleshooting Steps:

  • Controlled pH Adjustment: When neutralizing the acidic reaction mixture with a base (e.g., ammonia), add the base slowly with vigorous stirring.[1] This allows for the gradual formation of larger, more crystalline particles.

  • "Digestion" of the Precipitate: After precipitation is complete, continue to stir the slurry, sometimes with gentle heating (if the product is stable), for a period (e.g., 1-2 hours). This process, known as Ostwald ripening, encourages smaller particles to dissolve and redeposit onto larger crystals.

  • Solvent Selection for Precipitation: Experiment with different solvent/anti-solvent systems during a small-scale trial. Sometimes, adding a co-solvent can improve the crystallinity of the product.

Step 2: Selective Acetylation

Q3: The acetylation reaction produces a significant amount of the di-acetylated byproduct. How can I improve the selectivity for the mono-acetylated product?

A3: Achieving mono-selectivity in the presence of two nucleophilic amino groups is a common challenge. The key is to control the stoichiometry and reactivity of the acetylating agent.

• Causality: The two amino groups on the 2,5-diamino-1,3,4-thiadiazole have different nucleophilicities due to the electronic effects of the thiadiazole ring. However, with a highly reactive acetylating agent or excess reagent, di-acetylation can readily occur.

• Troubleshooting Steps:

  • Stoichiometric Control: Carefully control the amount of the acetylating agent (e.g., acetic anhydride or acetyl chloride) to 1.0-1.1 equivalents relative to the diamino-thiadiazole.

  • Slow Addition at Low Temperature: Dissolve the 2,5-diamino-1,3,4-thiadiazole in a suitable solvent (e.g., acetonitrile or DMF, as used in similar amidation reactions) and cool the mixture in an ice bath.[2][3] Add the acetylating agent dropwise to maintain a low reaction temperature and control the reaction rate.

  • Choice of Acetylating Agent: Acetic anhydride is generally less reactive than acetyl chloride, which may provide better selectivity.

  • In-situ Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the progress of the reaction.[2][4] By observing the consumption of the starting material and the formation of the mono- and di-acetylated products, you can quench the reaction at the optimal time to maximize the yield of the desired product.

Q4: The final product is difficult to purify, and column chromatography is not ideal for a large-scale synthesis. Are there alternative purification strategies?

A4: While column chromatography is a powerful tool for purification, it can be cumbersome and costly at scale.[2] Recrystallization is often a more practical alternative.

• Causality: The success of recrystallization depends on the differential solubility of the desired product and its impurities in a given solvent system at different temperatures.

• Troubleshooting Steps:

  • Solvent Screening: Conduct small-scale solubility tests with various solvents to find a suitable recrystallization solvent. The ideal solvent should dissolve the crude product when hot but have low solubility for the product when cold. Impurities should either be insoluble at high temperatures (allowing for hot filtration) or remain soluble at low temperatures. Common solvents for recrystallization of similar compounds include ethanol.[1]

  • Trituration: Before recrystallization, consider triturating the crude product with a solvent in which the desired product is sparingly soluble, but the impurities are more soluble. This can significantly improve the purity of the material before the final recrystallization step. For example, washing with diethyl ether or n-hexane is a common practice.[2][4]

  • pH-Based Purification: If there is a significant difference in the pKa of the desired product and any acidic or basic impurities, an acid-base extraction during the workup can be an effective purification step.

III. Frequently Asked Questions (FAQs)

Q: What are the key safety considerations when scaling up this synthesis?

A:

• Corrosive Reagents: The use of concentrated sulfuric acid and phosphorus oxychloride (in some synthesis variations) requires appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and face shield.[1][5] These reactions should be performed in a well-ventilated fume hood.

• Exothermic Reactions: Both the cyclization and acetylation steps can be exothermic. Ensure that the reaction vessel is equipped with adequate cooling and temperature monitoring to prevent a runaway reaction.

• Handling of Powders: Fine powders of the starting materials and products can be an inhalation hazard. Use appropriate respiratory protection when handling large quantities.

Q: How can I monitor the reaction progress effectively at a larger scale?

A:

• TLC: Thin Layer Chromatography remains a quick and effective method for monitoring reaction progress, even at scale.[2][4]

• HPLC: For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be used to track the disappearance of starting materials and the appearance of products and byproducts.

• In-situ IR/Raman: For more advanced process control, in-situ spectroscopic techniques can provide real-time data on the reaction kinetics without the need for sampling.

Q: What are the expected yields for each step?

A: Yields can vary depending on the specific conditions and scale. Based on literature for similar compounds, you can expect:

• Thiadiazole Formation: Yields can range from 70% to over 80%.[1][3]

• Acetylation: Amidation reactions of this type can also have yields in the range of 70-85%.[3]

Step	Reaction	Typical Yield Range	Key Scale-Up Considerations
1	Thiadiazole Ring Formation	70-85%	Heat and mass transfer, controlled reagent addition
2	Selective Acetylation	70-85%	Stoichiometry, temperature control, choice of acetylating agent

IV. Experimental Protocols

Protocol 1: Synthesis of 2,5-Diamino-1,3,4-thiadiazole (Adapted from[1])

• Equip a suitable reactor with an overhead stirrer, a temperature probe, and an addition funnel.

• Carefully charge the reactor with concentrated sulfuric acid and cool to 0°C using an ice bath.

• Slowly add thiosemicarbazide powder in portions, ensuring the internal temperature does not exceed 10°C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes.

• Prepare a separate vessel with a mixture of ice and water.

• Slowly and carefully pour the reaction mixture onto the ice-water mixture with vigorous stirring.

• Once the ice has melted, slowly add a concentrated ammonia solution to adjust the pH to 8.

• Filter the resulting precipitate, wash with cold water, and dry under vacuum.

Protocol 2: Synthesis of N-(5-Amino-thiadiazol-3-yl)-acetamide (Adapted from[2][3])

• In a reactor equipped with an overhead stirrer and a temperature probe, dissolve 2,5-diamino-1,3,4-thiadiazole in a suitable solvent (e.g., acetonitrile).

• Cool the mixture to 0-5°C using an ice bath.

• Slowly add 1.05 equivalents of acetic anhydride dropwise via an addition funnel, maintaining the internal temperature below 10°C.

• Stir the reaction mixture at room temperature for 24 hours, monitoring the progress by TLC.

• Upon completion, pour the reaction mixture into water to precipitate the crude product.

• Filter the crude product, wash with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

V. References

• Aliabadi, A., Mohammadi-Farani, A., Roodabeh, S., & Ahmadi, F. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iranian Journal of Pharmaceutical Research, 16(1), e124907. Available at: [Link]

• Chiscop, E., Oniscu, C., & Pui, A. (2013). 5-ARYLAMINO-1,3,4-THIADIAZOL-2-YL-ACETAMIDE. SYNTHESIS AND SPECTRAL STUDIES. Revista de Chimie, 64(1), 10-12. Available at: [Link]

• Aliabadi, A., Shafaati, A. R., & Taleb, R. (2016). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. Iranian Journal of Pharmaceutical Research, 15(4), 733–740. Available at: [Link]

• Li, Y., et al. (2014). Synthesis of N-(5-Aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide Derivatives Promoted by Carbodiimide Condensation. Journal of Chemical Research, 38(6), 348-351. Available at: [Link]

• Mavrova, A. T., et al. (2010). Synthesis of alkyl 2-aminomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate and pseudopeptides on its basis. Russian Journal of General Chemistry, 80(8), 1645-1649. Available at: [Link]

• Al-Azawi, R. A. F. (2016). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Journal of Chemical and Pharmaceutical Research, 8(8), 75-81. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. brieflands.com [brieflands.com]
• 5. jocpr.com [jocpr.com]

Technical Support Center: Investigating the Stability and Degradation of N-(5-Amino-thiadiazol-3-yl)-acetamide

Welcome to the technical support center for N-(5-Amino-thiadiazol-3-yl)-acetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of studying the degradation pathways of this molecule. Here, we provide not just protocols, but the scientific reasoning behind them, empowering you to troubleshoot effectively and ensure the integrity of your stability studies.

The stability of a pharmaceutical compound is a critical attribute that influences its safety, efficacy, and shelf-life. Understanding how and why a molecule like N-(5-Amino-thiadiazol-3-yl)-acetamide degrades is fundamental to developing a robust drug product. This guide offers a comprehensive framework for conducting forced degradation studies, identifying potential degradation products, and troubleshooting common analytical challenges.

Frequently Asked Questions (FAQs)

Here we address common questions that arise during the stability testing of N-(5-Amino-thiadiazol-3-yl)-acetamide.

Q1: My baseline analysis of N-(5-Amino-thiadiazol-3-yl)-acetamide shows multiple peaks in the chromatogram even before starting the degradation study. What could be the cause?

A1: This issue typically points to either contamination of your sample or inherent instability under your initial analytical or storage conditions.

• Purity of the Starting Material: Verify the purity of your N-(5-Amino-thiadiazol-3-yl)-acetamide standard with the supplier's certificate of analysis. If possible, confirm its identity and purity using an orthogonal technique like NMR or mass spectrometry.

• Solvent/Mobile Phase Reactivity: The compound may be degrading upon dissolution. Thiadiazole rings can be susceptible to cleavage under certain pH conditions.[1] Ensure your mobile phase and dissolution solvent are compatible and within a stable pH range for the compound. A preliminary screen of solubility and stability in various solvents (e.g., acetonitrile, methanol, water buffered at different pH values) is advisable.

• On-Column Degradation: The stationary phase of your HPLC column could be interacting with the analyte. This is less common but possible. Try a column with a different stationary phase chemistry (e.g., C18 vs. Phenyl-Hexyl) to see if the peak profile changes.

Q2: I am observing significant peak tailing for the parent compound peak in my HPLC analysis. How can I improve the peak shape?

A2: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase. Given that N-(5-Amino-thiadiazol-3-yl)-acetamide has a basic amino group, this is a likely cause.

• Mobile Phase pH Adjustment: The amino group can interact with residual acidic silanols on the silica-based stationary phase. Adjusting the mobile phase pH to be 2-3 units below the pKa of the amino group will ensure it is protonated and less likely to interact with silanols. Conversely, a high pH mobile phase can deprotonate the silanols.

• Use of Mobile Phase Additives: Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can mask the active sites on the stationary phase.

• Column Choice: Employing an end-capped column or a column with a different silica chemistry can reduce silanol interactions.

Q3: My forced degradation study under acidic conditions shows a rapid and complete loss of the parent compound peak. How can I obtain meaningful data on the degradation pathway?

A3: Complete degradation suggests your stress conditions are too harsh. The goal of forced degradation is to achieve 5-20% degradation to allow for the detection and identification of primary degradation products.

• Milder Acid Conditions: Reduce the concentration of the acid (e.g., from 1M HCl to 0.1M or 0.01M HCl).

• Shorter Exposure Time: Decrease the incubation time significantly. You can take time points at very early intervals (e.g., 5, 15, 30 minutes) to capture the initial degradation products.

• Lower Temperature: If the study is being conducted at an elevated temperature, reduce it to room temperature or even lower to slow down the reaction rate.

Q4: In my oxidative degradation study using hydrogen peroxide, I am seeing many small, poorly resolved peaks. How can I simplify the chromatogram?

A4: Oxidative degradation, especially involving sulfur-containing heterocycles, can be complex and lead to multiple products, including sulfoxides and sulfones.[2]

• Control the Reaction: Similar to the acid degradation, you may need to use milder conditions (lower concentration of H₂O₂, shorter time, lower temperature) to favor the formation of primary oxidation products.

• Quench the Reaction: Ensure you are effectively quenching the oxidation reaction before analysis to prevent further degradation in the autosampler. Sodium bisulfite is a common quenching agent for peroxide.

• Optimize Chromatography: A shallower gradient or isocratic elution might be necessary to resolve closely eluting degradation products.

Troubleshooting Guide: Common Issues in Degradation Studies

This table provides a quick reference for troubleshooting common experimental hurdles.

Problem	Potential Cause	Recommended Solution
Mass Imbalance (Sum of degradants and remaining parent is <95%)	1. Formation of non-UV active degradants. 2. Formation of volatile degradants. 3. Degradants are not eluting from the column.	1. Use a mass spectrometer (LC-MS) or a universal detector like a Charged Aerosol Detector (CAD) to look for non-chromophoric products. 2. Analyze the headspace of the degradation sample using GC-MS if volatile products are suspected. 3. Use a stronger solvent in your gradient or a column wash step to elute highly retained species.
Inconsistent Degradation Levels Between Replicates	1. Inaccurate reagent concentrations. 2. Temperature fluctuations during incubation. 3. Inconsistent light exposure in photostability studies.	1. Prepare fresh stress reagents for each experiment and verify concentrations. 2. Use a calibrated, stable oven or water bath. 3. Ensure consistent sample positioning and light intensity in the photostability chamber.
Appearance of New Peaks in the Blank (Control) Sample	1. Contamination of the solvent or glassware. 2. Mobile phase degradation over time. 3. Carryover from previous injections.	1. Use high-purity solvents and thoroughly clean all glassware. 2. Prepare fresh mobile phase daily. 3. Implement a robust needle wash protocol in your HPLC method and inject a blank solvent after a high-concentration sample.

Potential Degradation Pathways of N-(5-Amino-thiadiazol-3-yl)-acetamide

The structure of N-(5-Amino-thiadiazol-3-yl)-acetamide contains several reactive sites susceptible to degradation under stress conditions. The primary pathways are hypothesized to be hydrolysis, oxidation, and photolysis.

Hydrolytic Degradation

Hydrolysis is a major degradation pathway for compounds containing amide functional groups. Both acidic and basic conditions can catalyze the cleavage of the acetamide bond.

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the amide carbonyl is protonated, making it more susceptible to nucleophilic attack by water. This would lead to the cleavage of the N-acetyl group, yielding 5-amino-1,2,4-thiadiazol-3-amine and acetic acid.

• Base-Catalyzed Hydrolysis: In basic media, hydroxide ions can directly attack the amide carbonyl, leading to the same primary degradation products. The thiadiazole ring itself may also be susceptible to cleavage under harsh basic conditions.[1]

Oxidative Degradation

The thiadiazole ring, containing a sulfur atom, is prone to oxidation.[2] The primary amino group can also be oxidized.

• Sulfoxidation: The sulfur atom in the thiadiazole ring can be oxidized to a sulfoxide and further to a sulfone under strong oxidative conditions (e.g., with hydrogen peroxide or m-CPBA).

• N-Oxidation: The nitrogen atoms of the thiadiazole ring or the exocyclic amino group could potentially be oxidized to N-oxides.

Photolytic Degradation

Thiazole and thiadiazole-containing compounds can undergo photodegradation.[3][4] The mechanism often involves the formation of reactive oxygen species.

• Ring Cleavage/Rearrangement: A possible pathway involves a [4+2] cycloaddition of singlet oxygen with the thiadiazole ring, forming an unstable endoperoxide that can rearrange and lead to ring cleavage.[3]

The following diagram illustrates these potential degradation pathways.

Caption: Hypothesized degradation pathways of N-(5-Amino-thiadiazol-3-yl)-acetamide.

Experimental Protocols

A well-designed forced degradation study is essential for understanding the stability of N-(5-Amino-thiadiazol-3-yl)-acetamide.[5] Below are step-by-step protocols for conducting these studies and for the subsequent analysis of degradation products.

Protocol 1: Forced Degradation (Stress Testing)

Objective: To generate potential degradation products of N-(5-Amino-thiadiazol-3-yl)-acetamide under various stress conditions.

Materials:

• N-(5-Amino-thiadiazol-3-yl)-acetamide

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated pH meter, analytical balance, volumetric flasks, and pipettes

• Thermostatic oven and photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of N-(5-Amino-thiadiazol-3-yl)-acetamide (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a suitable vial. Prepare a control sample by mixing 1 mL of the stock solution with 1 mL of the solvent used for the stressor.

  • Acid Hydrolysis: Use 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Use 0.1 M NaOH. Incubate at 60°C.

  • Oxidative Degradation: Use 3% H₂O₂. Keep at room temperature.

  • Thermal Degradation: Expose the solid compound and the solution to 60°C in an oven.

  • Photolytic Degradation: Expose the solid compound and the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Time Points: Withdraw aliquots at appropriate time points (e.g., 0, 2, 4, 8, 24 hours). The goal is to achieve 5-20% degradation.

• Neutralization/Quenching:

  • For acid-stressed samples, neutralize with an equivalent amount of 0.1 M NaOH.

  • For base-stressed samples, neutralize with an equivalent amount of 0.1 M HCl.

  • For oxidative-stressed samples, quench the reaction if necessary (e.g., with sodium bisulfite).

• Sample Preparation for Analysis: Dilute the samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

• Analysis: Analyze the samples immediately using a stability-indicating HPLC method.

Protocol 2: HPLC-UV Method for Stability Indicating Analysis

Objective: To separate the parent compound from its degradation products.

Parameter	Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides good hydrophobic retention for a wide range of compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic pH to ensure good peak shape for basic analytes.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Gradient	0-5 min: 5% B5-25 min: 5% to 95% B25-30 min: 95% B30-31 min: 95% to 5% B31-35 min: 5% B	A shallow gradient is used to ensure the separation of closely eluting degradants.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides reproducible retention times.
Injection Volume	10 µL
UV Detection	254 nm or at the λmax of the parent compound

Experimental Workflow Diagram

The following diagram outlines the logical flow of a comprehensive degradation study.

Caption: Workflow for a forced degradation study.

References

• Vertex AI Search. (2026). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents - NIH.
• Vertex AI Search. (2026). N-(Thiazol-2-yl)acetamide - PMC - NIH.
• Vertex AI Search. (2026). N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)
• Vertex AI Search. (2026). 174 Thiadiazoles and Their Properties - ISRES.
• Vertex AI Search. (2026). 5-Amino-1,2,3-thiadiazole CAS 4100-41-8 - Caming Pharmaceutical Ltd.
• Vertex AI Search. (2026). Path to Medium-Sized Sulfur-Containing Heterocycles - ChemistryViews.
• Vertex AI Search. (2026). (PDF) 5-ARYLAMINO-1, 3, 4-THIADIAZOL-2-YL-ACETAMIDE.
• Vertex AI Search. (2026). (PDF) ChemInform Abstract: Synthesis of N-(5-Aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2 (3H)-yl)acetamide Derivatives Promoted by Carbodiimide Condensation.
• Vertex AI Search. (2026).
• Vertex AI Search. (2026). The Oxidation of Oxygen and Sulfur-Containing Heterocycles by Cytochrome P450 Enzymes - PubMed.
• Vertex AI Search. (2026). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed.
• Vertex AI Search. (2026). Technical Support Center: Degradation of 1,3,4-Thiadiazole Compounds in Biological Assays - Benchchem.
• Vertex AI Search. (2026). Photodegradation of sulfathiazole under simulated sunlight: Kinetics, photo-induced structural rearrangement, and antimicrobial activities of photoproducts - PubMed.
• Vertex AI Search. (2026). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's | Journal of Drug Delivery and Therapeutics.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Oxidation of Oxygen and Sulfur-Containing Heterocycles by Cytochrome P450 Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Photodegradation of sulfathiazole under simulated sunlight: Kinetics, photo-induced structural rearrangement, and antimicrobial activities of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jddtonline.info [jddtonline.info]

"avoiding poor reproducibility in N-(5-Amino-thiadiazol-3-yl)-acetamide bioassays"

Technical Support Center: N-(5-Amino-thiadiazol-3-yl)-acetamide Bioassays

A Guide to Ensuring Robustness and Reproducibility

Welcome to the technical support center for bioassays involving N-(5-Amino-thiadiazol-3-yl)-acetamide. As Senior Application Scientists, we understand that biological assays are complex systems prone to variability.[1][2] This guide is designed to provide researchers, scientists, and drug development professionals with field-proven insights and troubleshooting strategies to mitigate poor reproducibility. Our focus is not just on what to do, but why each step is critical for generating reliable and accurate data.

Section 1: Foundational Knowledge & FAQs

Poor reproducibility often stems from a misunderstanding of the core components of the assay. This section addresses the most frequent high-level issues related to the compound and general assay setup.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for N-(5-Amino-thiadiazol-3-yl)-acetamide and what is the maximum concentration I can use?

A1: Dimethyl sulfoxide (DMSO) is the most common and effective solvent for dissolving N-(5-Amino-thiadiazol-3-yl)-acetamide and related thiadiazole derivatives for in vitro bioassays.[3][4] However, DMSO itself can induce molecular changes and cytotoxicity, especially at higher concentrations.[5][6]

• Causality: DMSO is a powerful aprotic solvent that readily dissolves many organic compounds. In cell-based assays, however, it can alter membrane permeability and induce cellular stress, confounding results.

• Best Practice: Always prepare a high-concentration stock (e.g., 10-50 mM) in 100% anhydrous, high-purity DMSO. For the final assay, dilute this stock into your aqueous culture medium so that the final DMSO concentration is ≤ 0.5% , and ideally ≤ 0.1% .[7] A study on apical papilla cells showed that DMSO concentrations of 5% and 10% were cytotoxic, while concentrations of 0.1% and 0.5% generally did not significantly reduce cell viability.[5]

• Self-Validation: Crucially, every experiment must include a "vehicle control" group—cells treated with the same final concentration of DMSO as your highest compound concentration. This allows you to subtract any solvent-induced effects from your compound's activity.[8]

Q2: My compound's activity seems to decrease over time. Is it unstable?

A2: This is a significant possibility. While the 1,2,4-thiadiazole ring is generally stable due to its aromatic nature, specific substitutions can create vulnerabilities.[9] Furthermore, compound integrity is highly dependent on handling and storage.[10][11]

• Causality: Repeated freeze-thaw cycles can cause precipitation and degradation.[12] Exposure to light, water (from non-anhydrous DMSO), or reactive components in complex media can lead to chemical modification of the compound over time.[13]

• Best Practice:

  • Storage: Store the neat, powdered compound in a desiccator at -20°C or -80°C.

  • Stock Solutions: Prepare single-use aliquots of your high-concentration DMSO stock to avoid freeze-thaw cycles.[12] Store these at -80°C.

  • Working Solutions: Prepare fresh dilutions in aqueous media immediately before each experiment. Do not store compounds in aqueous buffers for extended periods.

Q3: I'm seeing significant well-to-well variability within the same plate. What's going on?

A3: This often points to technical, rather than biological, issues. Common culprits include inconsistent cell seeding, pipetting errors, and "edge effects."[14][15]

• Causality: The outer wells of a microplate are more susceptible to evaporation, leading to changes in media and compound concentration. Inconsistent cell suspensions or poor pipetting technique can lead to different numbers of cells in each well, which directly impacts the final readout (e.g., absorbance, fluorescence).[16]

• Best Practice:

  • Cell Seeding: Ensure a homogenous single-cell suspension before plating. Gently swirl the cell suspension flask before aspirating for each row.

  • Pipetting: Use calibrated pipettes and proper technique (e.g., reverse pipetting for viscous solutions).

  • Edge Effects: To mitigate evaporation, fill the outer wells of the plate with sterile PBS or media without cells and do not use them for data collection.[15] Ensure plates are incubated in a humidified incubator.

Section 2: Troubleshooting Guide for Cell-Based Assays

Cell-based assays introduce biological variability, which must be carefully controlled.[2] Use this guide when your foundational practices are sound but reproducibility remains poor.

Problem: Inconsistent IC50/EC50 Values Across Experiments

Potential Cause	Scientific Rationale & Explanation	Recommended Action & Validation
Cell Passage Number & Health	As cell lines are cultured over time (increasing passage number), they can undergo genetic drift, changes in protein expression, and altered growth kinetics. This biological variation directly impacts drug response.[17]	Action: Use cells within a consistent, low-passage number range for all experiments. Validation: Regularly perform cell line authentication (e.g., STR profiling). Monitor cell morphology and doubling time before each experiment to ensure consistency.
Inconsistent Cell Seeding Density	The density at which cells are plated can dramatically affect their physiological state and drug sensitivity.[17] Over-confluent or sparse cultures will respond differently.	Action: Perform a cell density optimization experiment to find the ideal seeding number where cells are in a logarithmic growth phase for the duration of the assay. Validation: Always perform a cell count (e.g., with a hemocytometer or automated counter) immediately before plating. Do not rely on estimates based on flask confluency.
Assay Timing and Incubation	The duration of compound exposure is a critical parameter. Small variations in incubation time, especially for compounds with slow-acting mechanisms, can lead to large differences in the final readout.	Action: Standardize all incubation times precisely. Use a timer for all steps. For multi-plate experiments, stagger the addition of reagents to ensure each plate is processed for the exact same duration. Validation: If the mechanism is unknown, perform a time-course experiment (e.g., 24h, 48h, 72h) to determine the optimal and most stable endpoint.
Media and Serum Variability	Serum is a complex mixture of growth factors and proteins that can vary significantly from lot to lot. These components can bind to your compound, reducing its effective concentration, or otherwise alter cell sensitivity.	Action: Purchase a large lot of fetal bovine serum (FBS) and test it before use in critical experiments. Once validated, use this single lot for the entire study. Validation: When switching to a new lot of serum or media, re-validate the assay by running a full dose-response curve with your positive and negative controls to ensure performance is consistent.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing reproducibility issues.

Caption: Troubleshooting workflow for assay reproducibility.

Section 3: Key Experimental Protocols

Adhering to standardized protocols is paramount for minimizing variability.

Protocol 1: Preparation of Compound Stock and Working Solutions

This protocol ensures the compound is handled correctly from the start.

• Pre-analysis: Allow the vial of powdered N-(5-Amino-thiadiazol-3-yl)-acetamide to equilibrate to room temperature for at least 15 minutes before opening to prevent condensation of atmospheric water.

• Stock Solution (10 mM):

  • Calculate the mass of compound needed to make a 10 mM solution in your desired volume of 100% anhydrous DMSO.

  • Add the DMSO to the vial, cap tightly, and vortex vigorously for 2-5 minutes until the compound is fully dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting: Immediately dispense the 10 mM stock into single-use, low-binding microcentrifuge tubes. The aliquot volume should be sufficient for one experiment to avoid freeze-thaw cycles.

• Storage: Store the aliquots at -80°C in a clearly labeled box.

• Working Dilutions: On the day of the experiment, thaw one aliquot. Perform a serial dilution series in 100% DMSO to create intermediate stocks. From these, perform the final dilution into pre-warmed cell culture medium to achieve the desired final concentrations. Crucially, ensure the final DMSO concentration in all wells (including controls) is identical.

Protocol 2: Validating Assay Performance with Quality Control Metrics

A robust assay must pass statistical validation before you can trust the data.[14] The Z'-factor is a common metric for evaluating the quality of a high-throughput screening (HTS) assay.[18]

• Plate Setup: On each assay plate, include multiple wells for positive and negative controls.

  • Negative Control (Max Signal): Cells treated with vehicle (e.g., 0.1% DMSO) only.

  • Positive Control (Min Signal): Cells treated with a compound known to elicit a maximal response in the assay (e.g., a known inhibitor like staurosporine for a cell death assay).

• Data Collection: After the assay incubation is complete, read the plate and export the raw data.

• Calculation:

  • Calculate the mean (μ) and standard deviation (σ) for both the positive (p) and negative (n) controls.

  • Use the following formula to calculate the Z'-factor:

    • Z' = 1 - (3σp + 3σn) / |μp - μn|

• Interpretation:

  • An assay is considered excellent and robust if Z' ≥ 0.5 .

  • An assay with 0 < Z' < 0.5 is marginal and may require optimization.

  • A Z' ≤ 0 indicates the assay is not suitable for screening.

Visualizing Solvent Impact on Cell Viability

This diagram illustrates the critical importance of the vehicle control. Without it, cytotoxic effects from the solvent (DMSO) could be incorrectly attributed to the test compound.

Caption: Importance of a vehicle control for data interpretation.

References

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Technical Support Center: Troubleshooting Poor Cell Permeability of N-(5-Amino-thiadiazol-3-yl)-acetamide

Introduction

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the cell permeability of N-(5-Amino-thiadiazol-3-yl)-acetamide and its analogs. Poor cell permeability is a frequent hurdle in drug discovery, often leading to diminished efficacy in cell-based assays and poor in vivo bioavailability. This document provides a structured, question-driven approach to diagnose and overcome these permeability issues, grounded in established physicochemical and pharmacological principles.

Note on Nomenclature: The user has specified "N-(5-Amino-thiadiazol-3-yl)-acetamide." The 1,2,3-thiadiazole and 1,2,4-thiadiazole isomers are common, whereas substitution at the 3-position of a 1,3,4-thiadiazole is not. This guide will address the physicochemical properties of the broader N-acetylated amino-thiadiazole class, a versatile and common scaffold in medicinal chemistry. The principles and troubleshooting steps outlined are broadly applicable to this entire class of compounds.[1][2][3]

Part 1: Frequently Asked Questions (FAQs)

This section addresses initial questions you might have when poor permeability is suspected.

Q1: My N-(5-Amino-thiadiazol-3-yl)-acetamide compound shows high potency in a biochemical (e.g., enzyme) assay but low activity in a cell-based assay. Is poor permeability the likely cause?

A1: Yes, this is a classic indicator of poor cell permeability. When a compound is active against its purified target but fails to elicit a response in a whole-cell context, it strongly suggests the molecule cannot reach its intracellular target at a sufficient concentration. Other factors like metabolic instability or active efflux could also be involved, which this guide will help you investigate.

Q2: What are the most critical initial steps to assess the permeability of my compound?

A2: The most efficient starting point is a combination of in silico (computational) prediction and a simple, cell-free in vitro assay.

• In Silico Analysis: Evaluate the compound's properties against established guidelines like Lipinski's Rule of Five.[4][5][6] This provides a rapid, cost-free assessment of its "drug-likeness" and potential for passive diffusion.[7][8]

• PAMPA Assay: The Parallel Artificial Membrane Permeability Assay (PAMPA) is an inexpensive, high-throughput method to specifically measure passive diffusion across an artificial lipid membrane.[9][10][11] This will quickly tell you if the compound has inherent difficulties crossing a lipid bilayer, independent of any cellular machinery.

Q3: My compound has a low molecular weight. Shouldn't it be permeable?

A3: While low molecular weight (<500 Daltons) is favorable, it's not the only factor.[4][5] High polarity, indicated by a low octanol-water partition coefficient (LogP) or a high number of hydrogen bond donors/acceptors, can severely limit a compound's ability to cross the nonpolar lipid cell membrane. The amino and acetamide groups on your thiadiazole core contribute to its polarity.[12]

Q4: What is the difference between passive diffusion and active transport, and why does it matter for my compound?

A4:

• Passive Diffusion: The movement of a substance across a cell membrane down its concentration gradient without the use of cellular energy. This is governed by the compound's physicochemical properties (size, charge, lipophilicity). Assays like PAMPA measure this exclusively.[9][11]

• Active Transport: The movement of a substance across a membrane against its concentration gradient, requiring energy and the involvement of transporter proteins. This includes both uptake and efflux , where cells actively pump compounds out.[13]

It is critical to distinguish between these because the strategies to improve permeability are different. If poor passive diffusion is the issue, you may need to modify the chemical structure to be more lipophilic.[14] If the compound is a substrate for an efflux pump, you might explore co-dosing with an inhibitor or structural modifications to avoid pump recognition.[13][15][16]

Part 2: Systematic Troubleshooting Workflow

If initial suspicions from the FAQs point towards a permeability issue, follow this systematic workflow to diagnose the root cause and identify potential solutions.

Step 1: Physicochemical & In Silico Profiling

The first principle of troubleshooting is to understand the inherent properties of your molecule. These characteristics often predict permeability behavior.

Causality: A molecule's ability to passively diffuse across the lipid bilayer of a cell membrane is dictated by a balance between its solubility in an aqueous environment (to approach the cell) and its solubility in a lipid environment (to cross the membrane). Lipinski's Rule of Five provides an empirical framework for the properties that govern this balance for orally available drugs.[4][5][6][17]

Action:

• Calculate Key Properties: Use a free online tool like SwissADME to calculate the properties of your specific N-(5-Amino-thiadiazol-3-yl)-acetamide analog.[18]

• Compare to Lipinski's Rule of Five: Analyze the results against the criteria summarized in the table below.

Table 1: In Silico Physicochemical Analysis for a Representative Compound (Note: Values are calculated for N-(5-amino-1,3,4-thiadiazol-2-yl)acetamide as a representative structure.)

Property	Guideline (Lipinski's Rule of Five)	Calculated Value	Violation?	Implication for Permeability
Molecular Weight (MW)	< 500 Da	~158 Da	No	Favorable (small size)
Hydrogen Bond Donors	≤ 5	3 (two on -NH2, one on -NH)	No	Favorable
Hydrogen Bond Acceptors	≤ 10	4 (two ring N, one O, one S)	No	Favorable
LogP (Lipophilicity)	≤ 5	~ -0.5 to 0.5 (Predicted)	No	Potential Issue: Low lipophilicity suggests difficulty partitioning into the lipid membrane.
Overall Assessment	≤ 1 Violation	0 Violations	While there are no hard violations, the low predicted LogP is a significant red flag for poor passive diffusion.

Expert Insight: Even without violating a rule, a low LogP is a common cause of poor permeability. The molecule may be too polar or "hydrophilic," preferring to stay in the aqueous extracellular space rather than entering the "oily" cell membrane.

Step 2: Assess Passive Permeability (PAMPA)

This experiment directly tests the hypothesis generated from the in silico analysis: is the compound inherently capable of crossing a simple lipid barrier?

Causality: PAMPA isolates passive diffusion by using a synthetic membrane coated with lipids, removing all biological variables like transporters and metabolism.[9][19] It is a direct, physical measurement of a compound's lipophilicity and ability to permeate a membrane, making it the ideal second step.

Action: Perform a PAMPA assay. The result is an apparent permeability coefficient (Papp).

Table 2: Interpreting PAMPA Results

PAMPA Papp (x 10-6 cm/s)	Permeability Class	Interpretation & Next Step
< 1	Low	Problem Confirmed: The compound has very poor intrinsic passive permeability. The low lipophilicity is the most likely cause. Proceed to Part 3: Strategies for Improvement.
1 - 10	Medium	Ambiguous: Permeability is moderate. It might be sufficient for some targets but could still be a limiting factor. Proceed to Step 3 (Caco-2 Assay) to check for other factors like efflux.
> 10	High	Problem Unlikely: The compound has good passive permeability. The issue in your cell-based assay is likely not related to passive diffusion. Consider other possibilities like metabolic instability, target engagement issues, or active efflux. Proceed to Step 3 (Caco-2 Assay).

Step 3: Evaluate Cellular Transport (Caco-2 Assay)

If PAMPA results are medium or high, or if you suspect active transport, a cell-based assay is necessary. The Caco-2 assay is the industry standard for modeling human intestinal absorption.[20][21][22]

Causality: Caco-2 cells are a human colon adenocarcinoma cell line that, when grown on a semi-permeable filter, differentiate to form a polarized monolayer with tight junctions and express various transporters, including efflux pumps like P-glycoprotein (P-gp).[21][23] This allows for the measurement of transport in both directions (apical-to-basolateral, A->B, simulating absorption) and (basolateral-to-apical, B->A, simulating efflux).[23]

Action: Perform a bidirectional Caco-2 permeability assay to determine both Papp (A->B) and Papp (B->A). From these, calculate the Efflux Ratio (ER).

Efflux Ratio (ER) = Papp (B->A) / Papp (A->B)

Interpreting the Results:

• If ER < 2 and Papp (A->B) is low: This confirms poor passive permeability, consistent with a low PAMPA result. The compound does not appear to be an efflux substrate.

• If ER > 2: This indicates that active efflux is occurring.[23] The compound is being actively pumped out of the cells, which reduces intracellular concentration and is a major cause of poor net permeability. P-glycoprotein (P-gp) is a common culprit.[13][15][24]

  • To Confirm P-gp Involvement: Repeat the Caco-2 assay in the presence of a known P-gp inhibitor like verapamil.[23][25] If the efflux ratio decreases significantly (approaches 1) and the Papp (A->B) increases, you have confirmed that your compound is a P-gp substrate.

The following diagram illustrates the troubleshooting workflow.

Caption: Troubleshooting workflow for diagnosing poor cell permeability.

Part 3: Strategies for Improvement & Key Protocols

Once a diagnosis is made, the focus shifts to remediation.

If the diagnosis is POOR PASSIVE PERMEABILITY:

The core strategy is to increase the compound's lipophilicity without adding significant bulk or compromising target binding.

• Masking Polar Groups: The amino (-NH2) and amide (-NH) groups are primary contributors to polarity.

  • N-Alkylation/N-Acylation: Adding small alkyl groups (e.g., N-methyl) can shield the hydrogen bond donating capacity of the amines, which may improve permeability.[26]

  • Prodrug Approach: Temporarily masking polar groups with lipophilic moieties that are cleaved inside the cell can be an effective strategy.[14]

• Bioisosteric Replacement: Consider replacing polar functional groups with less polar groups of a similar size and electronic character. For example, explore if the thiadiazole ring is essential or if it can be replaced with a less polar heterocycle.

If the diagnosis is ACTIVE EFFLUX SUBSTRATE:

The goal is to modify the structure to reduce its recognition by the efflux transporter (e.g., P-gp).

• Reduce Hydrogen Bond Acceptors: P-gp substrates often have a pattern of hydrogen bond acceptors. Modifying the structure to remove or mask some of these (e.g., the carbonyl oxygen or ring nitrogens) can disrupt binding to the transporter.

• Increase Rigidity: Introducing conformational constraints, for example through cyclization, can sometimes prevent the molecule from adopting the necessary conformation to bind to the efflux pump.[27]

• Slightly Increase Polarity: This is counterintuitive, but sometimes adding a specific polar group can disrupt the hydrophobic interactions required for P-gp binding without overly compromising passive diffusion.

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general framework for conducting a PAMPA experiment.

Objective: To determine the passive permeability coefficient (Papp) of a test compound.

Materials:

• 96-well PAMPA plate system (e.g., Millipore MultiScreen-IP, Corning Gentest) consisting of a filter donor plate and an acceptor plate.

• Phospholipid solution (e.g., 1-2% lecithin in dodecane).

• Phosphate-Buffered Saline (PBS), pH 7.4.

• Test compound stock solution (e.g., 10 mM in DMSO).

• High and low permeability control compounds (e.g., Testosterone and Ranitidine).

• Plate reader or LC-MS/MS for quantification.

Procedure:

• Prepare Artificial Membrane: Carefully add 5 µL of the phospholipid/dodecane solution to each well of the donor plate filter membrane, ensuring complete coverage.

• Prepare Acceptor Plate: Add 300 µL of PBS (pH 7.4) to each well of the 96-well acceptor plate.

• Prepare Donor Solutions: Dilute the test compound and controls from the DMSO stock into PBS to a final concentration (e.g., 100 µM). The final DMSO concentration should be ≤1%.

• Start Assay: Add 150 µL of the donor solutions to the corresponding wells of the donor plate.

• Assemble and Incubate: Carefully place the donor plate onto the acceptor plate, ensuring the filter bottoms are immersed in the acceptor solution. Incubate the assembly at room temperature for a specified time (e.g., 4-18 hours) with gentle shaking.

• Quantification: After incubation, carefully separate the plates. Determine the concentration of the compound in the donor (CD(t)) and acceptor (CA(t)) wells using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS/MS). Also, determine the initial donor concentration (CD(0)).

• Calculate Papp: Use the following equation to calculate the apparent permeability coefficient.

  Papp = [-ln(1 - CA(t) / Cequilibrium)] * (VD * VA) / ((VD + VA) * Area * Time)

  Where:

  • Cequilibrium = (CD(t) * VD + CA(t) * VA) / (VD + VA)

  • VD and VA are the volumes of the donor and acceptor wells.

  • Area is the surface area of the filter membrane.

  • Time is the incubation time in seconds.

Experimental Protocol: Caco-2 Bidirectional Permeability Assay

This protocol provides a general framework. Specifics may vary based on the cell line passage number and lab-specific procedures.[22][28]

Objective: To determine the apparent permeability (Papp) in both the absorptive (A->B) and efflux (B->A) directions and to calculate the efflux ratio (ER).

Materials:

• Caco-2 cells.

• Transwell plate system (e.g., 24-well plates with 0.4 µm pore size inserts).

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, penicillin-streptomycin).[20]

• Transport buffer (e.g., Hank's Balanced Salt Solution (HBSS) with HEPES, pH 7.4).

• Test compound, controls (e.g., Propranolol for high permeability, Atenolol for low permeability, Talinolol for P-gp substrate).[23]

• TEER (Transepithelial Electrical Resistance) meter.

• LC-MS/MS for quantification.

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell inserts at an appropriate density. Culture for 21-28 days, changing the medium every 2-3 days, to allow for monolayer formation and differentiation.[22]

• Monolayer Integrity Check: Before the assay, measure the TEER of each monolayer. Only use inserts with TEER values within the lab's established range (e.g., >200 Ω·cm²), indicating a confluent monolayer.[28]

• Assay Preparation: Wash the monolayers with pre-warmed (37°C) transport buffer. Equilibrate for 20-30 minutes at 37°C.

• Initiate Transport (A->B):

  • Add the test compound solution (in transport buffer) to the apical (A) side (e.g., 0.4 mL).

  • Add fresh transport buffer to the basolateral (B) side (e.g., 1.2 mL).

• Initiate Transport (B->A):

  • Add fresh transport buffer to the apical (A) side.

  • Add the test compound solution to the basolateral (B) side.

• Incubation: Incubate the plate at 37°C with gentle shaking for a defined period (e.g., 60-120 minutes).

• Sampling: At the end of the incubation, take samples from the receiver compartment (B side for A->B assay, A side for B->A assay). Also take a sample from the initial donor solution.

• Quantification: Analyze the concentration of the compound in the samples using LC-MS/MS.

• Calculate Papp:

  Papp = (dQ/dt) / (A * C0)

  Where:

  • dQ/dt is the rate of permeation (amount of compound in receiver compartment / time).

  • A is the surface area of the membrane.

  • C0 is the initial concentration in the donor compartment.

• Calculate Efflux Ratio: ER = Papp(B->A) / Papp(A->B).

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Reference Data & Comparative Studies

A Comparative Efficacy Analysis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and Other Thiadiazole Derivatives

Introduction: The Versatile Thiadiazole Scaffold in Medicinal Chemistry

The 1,3,4-thiadiazole ring is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities.[1] This five-membered aromatic ring, containing one sulfur and two nitrogen atoms, is a bioisostere of pyrimidines and oxadiazoles, allowing it to interact with a wide array of biological targets.[2] The inherent mesoionic character of the thiadiazole nucleus facilitates its passage across cellular membranes, enhancing its bioavailability and interaction with intracellular targets.[3] Consequently, derivatives of 1,3,4-thiadiazole have been extensively investigated and developed as antimicrobial, anticancer, anti-inflammatory, and anticonvulsant agents.[4][5]

This guide provides a comprehensive comparison of the efficacy of a specific derivative, N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide, with other notable thiadiazole compounds. We will delve into their synthesis, compare their biological performance with supporting experimental data, and discuss the underlying structure-activity relationships and mechanisms of action. This analysis aims to provide researchers, scientists, and drug development professionals with a detailed understanding of the therapeutic potential of this class of compounds.

Synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and Related Derivatives

The synthesis of 2-amino-1,3,4-thiadiazole derivatives, the core of our target molecule, typically begins with the cyclization of thiosemicarbazide or its derivatives. A common and efficient method involves the reaction of thiosemicarbazide with an appropriate carboxylic acid or its derivative in the presence of a dehydrating agent like concentrated sulfuric acid or phosphorus oxychloride.

For the synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide, a plausible synthetic route starts with the formation of the 2,5-diamino-1,3,4-thiadiazole precursor, followed by selective acetylation.

Generalized Synthetic Workflow:

Caption: Generalized synthetic pathway for N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide.

Comparative Efficacy: A Data-Driven Analysis

The therapeutic potential of thiadiazole derivatives is vast, with significant research focused on their anticancer and antimicrobial properties. This section presents a comparative analysis of the efficacy of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide and its analogs against various cancer cell lines and microbial strains. The data is compiled from multiple studies to provide a broad overview. It is crucial to note that direct comparisons between studies should be made with caution due to variations in experimental conditions.

Anticancer Activity

The anticancer efficacy of thiadiazole derivatives is often evaluated using the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability. The half-maximal inhibitory concentration (IC50) is a key parameter, representing the concentration of a compound that inhibits 50% of cell growth.

Table 1: Comparative Anticancer Activity (IC50 in µM) of Thiadiazole Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivative (ortho-chloro substituted)	SKNMC (Neuroblastoma)	4.5 ± 0.035	[3]
N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivative (meta-methoxy substituted)	HT-29 (Colon cancer)	3.1 ± 0.030	[3]
N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivative (meta-fluoro substituted)	PC3 (Prostate cancer)	12.6 ± 0.302	[3]
5-(4-chlorophenyl)-N-(o-ethoxyphenyl)piperazin-1-yl)acetamide	MCF-7 (Breast cancer)	5.36	[6]
5-(4-chlorophenyl)-N-(benzyl)piperidin-4-yl)acetamide	MCF-7 (Breast cancer)	2.32	[6]
5-[2-(benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amine	LoVo (Colon cancer)	2.44	[7]
5-[2-(benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amine	MCF-7 (Breast cancer)	23.29	[7]
N-(4-acetyl-5-(4-hydroxyphenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl)-acetamide	SK-MEL-2 (Melanoma)	4.27 µg/mL	[8]
Doxorubicin (Reference Drug)	HT-29 (Colon cancer)	Not specified, but derivatives were less potent	[3]
5-Fluorouracil (Reference Drug)	MCF-7 (Breast cancer)	6.80 µg/mL	[6]

From the data, it is evident that substitutions on the thiadiazole core significantly influence anticancer activity. For instance, N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives show potent activity, with the type and position of the substituent on the phenyl ring being critical for cell line-specific cytotoxicity.[3] The introduction of bulky and lipophilic groups, such as in the piperazine and piperidine derivatives, also leads to enhanced activity against breast cancer cells.[6]

Antimicrobial Activity

The antimicrobial efficacy of thiadiazole derivatives is commonly assessed using the agar diffusion method (measuring the zone of inhibition) or by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.

Table 2: Comparative Antimicrobial Activity of Thiadiazole Derivatives

Compound/Derivative	Microorganism	Zone of Inhibition (mm)	MIC (µg/mL)	Reference
5-(substituted phenyl)amino]-1,3,4-thiadiazol-2-yl}phenols (chloro & fluoro derivatives)	S. aureus, E. coli, A. niger	-	25	[3]
5-(Benzylthio)-1,3,4-thiadiazol-2-amine derivatives	Various bacteria	Moderate activity	Not specified	[3]
5-(4-methoxyphenyl)-1,3,4-thiadiazole derivative	S. epidermidis	-	31.25	[4]
5-(4-methoxyphenyl)-1,3,4-thiadiazole derivative	M. luteus	-	15.63	[4]
5-(S-alkyl)-1,3,4-thiadiazole-2-carboxamide derivatives	S. aureus, B. subtilis	High	Not specified	[9]
Ciprofloxacin (Reference Drug)	S. aureus, B. subtilis	-	-	[9]
Ampicillin (Reference Drug)	Various bacteria	-	-	[3]

The antimicrobial data indicates that substitutions at the 5-position of the 2-amino-1,3,4-thiadiazole scaffold are crucial for activity. Halogenated phenylamino substituents have been shown to impart good antibacterial and antifungal activity.[3] Furthermore, the introduction of a thioether linkage at the 5-position also results in compounds with notable antimicrobial properties.[3]

Structure-Activity Relationship (SAR) and Mechanism of Action

The diverse biological activities of thiadiazole derivatives are a direct consequence of their structural features. The analysis of SAR provides valuable insights for the rational design of more potent and selective analogs.

Key SAR Insights:

• Substitution at the 5-position: This position is a key determinant of biological activity. The introduction of substituted aryl, arylamino, or thioether moieties can significantly enhance both anticancer and antimicrobial efficacy.[3][6] The nature of the substituent (electron-donating or electron-withdrawing) and its lipophilicity play a crucial role.

• The Acetamide Linker: The acetamide group, as seen in our target compound, can act as a flexible linker to other pharmacophores, allowing for optimal interaction with the target site.[6]

• The Amino Group at the 2-position: The free amino group is a common feature in many active thiadiazole derivatives and can be a crucial point for hydrogen bonding interactions with biological targets. It also serves as a synthetic handle for further derivatization.[1]

Plausible Mechanisms of Action:

The precise mechanism of action of N-(5-Amino-1,3,4-thiadiazol-2-yl)-acetamide is not extensively elucidated in the available literature. However, based on the known mechanisms of other thiadiazole derivatives, several possibilities can be proposed:

• Anticancer Mechanism: Many thiadiazole derivatives exert their anticancer effects by inhibiting key enzymes involved in cell proliferation and survival, such as protein kinases.[8] Some derivatives have been shown to induce apoptosis (programmed cell death) and cause cell cycle arrest, particularly in the G2/M phase.[6] The thiadiazole ring can act as a pharmacophore that fits into the active sites of these enzymes.

• Antimicrobial Mechanism: The antimicrobial action of thiadiazoles is thought to involve the disruption of microbial cell wall synthesis or the inhibition of essential enzymes within the pathogen. The sulfur atom in the thiadiazole ring can interact with metal ions that are crucial for the function of microbial enzymes.

Hypothesized Mechanism of Action Pathway:

Caption: Hypothesized mechanisms of action for thiadiazole derivatives.

Experimental Protocols

To ensure the reproducibility and validity of the efficacy data, standardized experimental protocols are essential. Below are detailed, step-by-step methodologies for the key assays discussed in this guide.

MTT Assay for Anticancer Screening

This protocol is a widely accepted method for determining the cytotoxic effects of chemical compounds on cancer cell lines.

Experimental Workflow for MTT Assay:

Caption: Step-by-step workflow for the MTT assay.

Detailed Protocol:

• Cell Seeding: Plate the desired cancer cells in a 96-well microtiter plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiadiazole compounds in the appropriate cell culture medium. Add the compounds to the wells, including a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for another 4 hours to allow the viable cells to reduce the MTT to insoluble formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value by plotting the cell viability against the compound concentration.

Agar Disk Diffusion Method for Antimicrobial Screening

This method is a standard procedure for assessing the antimicrobial activity of chemical compounds.

Experimental Workflow for Agar Disk Diffusion:

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling of N-(5-Amino-thiadiazol-3-yl)-acetamide

For researchers, scientists, and drug development professionals, understanding the selectivity of a novel therapeutic candidate is paramount. This guide provides an in-depth technical comparison of N-(5-Amino-thiadiazol-3-yl)-acetamide, a promising heterocyclic compound, against established alternatives. We will explore its cross-reactivity profile, offering a robust framework for assessing its therapeutic potential and off-target liabilities through a combination of in vitro and in silico methodologies.

Introduction: The Significance of the 1,3,4-Thiadiazole Scaffold and the Imperative of Selectivity

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and diuretic properties.[1][2][3] N-(5-Amino-thiadiazol-3-yl)-acetamide belongs to this versatile class of compounds. A critical aspect of preclinical drug development is the characterization of a compound's selectivity—its ability to interact with its intended biological target while minimizing engagement with other proteins, which could lead to adverse effects. This guide outlines a comprehensive strategy for evaluating the cross-reactivity of N-(5-Amino-thiadiazol-3-yl)-acetamide.

Based on the structural features of N-(5-Amino-thiadiazol-3-yl)-acetamide, particularly the presence of a sulfonamide-like moiety, a primary hypothesis is its activity as a carbonic anhydrase (CA) inhibitor .[4] CAs are a family of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. They are involved in numerous physiological processes, and their dysregulation is implicated in various diseases, including glaucoma, epilepsy, and cancer.[4] Therefore, this guide will focus on assessing the cross-reactivity of N-(5-Amino-thiadiazol-3-yl)-acetamide against a panel of human carbonic anhydrase isoforms and a broader panel of common off-targets.

Comparator Compounds

A meaningful cross-reactivity study necessitates the inclusion of well-characterized comparator compounds. For this guide, we have selected two clinically approved carbonic anhydrase inhibitors:

• Acetazolamide: A non-selective carbonic anhydrase inhibitor used in the treatment of glaucoma, epilepsy, and altitude sickness.[5][6]

• Methazolamide: Another carbonic anhydrase inhibitor with a similar profile to acetazolamide, used for treating glaucoma.[5][6]

These compounds will serve as benchmarks to evaluate the relative selectivity and potency of N-(5-Amino-thiadiazol-3-yl)-acetamide.

Part 1: In Silico Cross-Reactivity Profiling

Computational methods provide a rapid and cost-effective initial assessment of potential off-target interactions.[7] These approaches can help prioritize experimental assays and provide mechanistic insights into observed activities.

Methodology: Computational Target Prediction

A combination of ligand-based and structure-based approaches will be employed to predict the potential targets of N-(5-Amino-thiadiazol-3-yl)-acetamide.

Step-by-Step Protocol:

• Ligand-Based Virtual Screening:

  • Utilize chemical similarity searching against databases of known bioactive compounds (e.g., ChEMBL, PubChem).

  • Employ pharmacophore modeling based on the structural features of N-(5-Amino-thiadiazol-3-yl)-acetamide to identify compounds with similar 3D arrangements of chemical features.

  • Compare the predicted target profiles with those of acetazolamide and methazolamide.

• Structure-Based Virtual Screening (Molecular Docking):

  • Generate a 3D model of N-(5-Amino-thiadiazol-3-yl)-acetamide.

  • Perform molecular docking studies against a panel of protein crystal structures, with a primary focus on the active sites of various human carbonic anhydrase isoforms (e.g., CA I, II, IV, IX, XII).

  • Extend the docking to a broader panel of off-targets commonly associated with drug side effects (e.g., kinases, G-protein coupled receptors (GPCRs), ion channels).

  • Analyze the docking scores and binding poses to predict the likelihood and mode of interaction.

Visualizing the In Silico Workflow

Caption: In silico workflow for predicting cross-reactivity.

Part 2: In Vitro Cross-Reactivity Profiling

Experimental validation is essential to confirm the predictions from in silico models and to provide quantitative data on the compound's activity against a range of biological targets. A tiered approach is recommended, starting with a focused panel of likely targets and progressing to broader safety pharmacology screens.

Tier 1: Carbonic Anhydrase Isoform Selectivity Panel

Given the strong hypothesis of carbonic anhydrase inhibition, the initial experimental focus should be on determining the inhibitory activity (IC50) of N-(5-Amino-thiadiazol-3-yl)-acetamide against a panel of key human carbonic anhydrase isoforms.

Step-by-Step Protocol:

• Enzyme Inhibition Assay:

  • Utilize a commercially available carbonic anhydrase inhibition assay kit (e.g., esterase-based colorimetric or fluorescence assay).

  • Prepare a dilution series of N-(5-Amino-thiadiazol-3-yl)-acetamide, acetazolamide, and methazolamide.

  • Incubate each compound concentration with the individual recombinant human carbonic anhydrase isoforms (e.g., CA I, II, IV, IX, XII).

  • Initiate the enzymatic reaction by adding the appropriate substrate.

  • Measure the reaction rate using a plate reader at the appropriate wavelength.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Data Presentation: Carbonic Anhydrase Inhibition Profile

Target	N-(5-Amino-thiadiazol-3-yl)-acetamide IC50 (nM)	Acetazolamide IC50 (nM)	Methazolamide IC50 (nM)
hCA I	150	250	50
hCA II	25	12	14
hCA IV	500	74	53
hCA IX	10	25	45
hCA XII	15	5.8	30

(Note: The data presented in this table is hypothetical and for illustrative purposes only.)

Tier 2: Broad Panel Safety Pharmacology Profiling

To assess the broader cross-reactivity and potential for off-target-mediated side effects, N-(5-Amino-thiadiazol-3-yl)-acetamide should be screened against a panel of targets commonly associated with adverse drug reactions. Many contract research organizations (CROs) offer standardized safety pharmacology panels.[8][9][10]

Recommended Panels:

• Kinase Panel: A broad panel of recombinant human kinases to identify any potential off-target kinase inhibition.

• GPCR Panel: A panel of cell-based or radioligand binding assays for a diverse set of G-protein coupled receptors.

• Ion Channel Panel: Functional or binding assays for key cardiac and neuronal ion channels (e.g., hERG).

• Nuclear Receptor Panel: Assays to assess activity at common nuclear receptors.

Step-by-Step Protocol (General):

• Compound Submission: Provide a sufficient quantity of N-(5-Amino-thiadiazol-3-yl)-acetamide to a reputable CRO offering safety pharmacology services.

• Primary Screen: The compound is typically screened at a single high concentration (e.g., 10 µM) against the target panel.

• Hit Confirmation and IC50 Determination: For any targets where significant activity is observed in the primary screen, a full dose-response curve is generated to determine the IC50 or EC50 value.

Data Presentation: Safety Pharmacology Profile

Target Class	Representative Targets	N-(5-Amino-thiadiazol-3-yl)-acetamide % Inhibition @ 10 µM
Kinases	EGFR, VEGFR2, Abl	< 10%
GPCRs	Adrenergic α1A, Dopamine D2, Serotonin 5-HT2A	< 15%
Ion Channels	hERG, Nav1.5, Cav1.2	< 5%
Nuclear Receptors	Estrogen Receptor α, Glucocorticoid Receptor	< 20%

(Note: The data presented in this table is hypothetical and for illustrative purposes only.)

Visualizing the In Vitro Workflow

Caption: Tiered in vitro workflow for cross-reactivity assessment.

Discussion and Interpretation

The combined in silico and in vitro data will provide a comprehensive cross-reactivity profile for N-(5-Amino-thiadiazol-3-yl)-acetamide.

• Carbonic Anhydrase Selectivity: The IC50 values against the panel of CA isoforms will reveal the compound's selectivity profile. For example, potent inhibition of tumor-associated isoforms like CA IX and XII with weaker inhibition of off-target isoforms like CA I and II would be a desirable outcome for an anticancer agent. Comparison with acetazolamide and methazolamide will contextualize its selectivity.

• Off-Target Liabilities: The safety pharmacology screen will identify any significant interactions with other protein classes. Any "hits" from this screen should be carefully considered. For instance, inhibition of the hERG channel, even at micromolar concentrations, is a major safety concern due to the risk of cardiac arrhythmias.

• Structure-Activity Relationship (SAR): The cross-reactivity data can inform future medicinal chemistry efforts. If off-target activities are identified, structural modifications to N-(5-Amino-thiadiazol-3-yl)-acetamide can be designed to mitigate these while retaining or improving on-target potency.

Conclusion

A thorough investigation of the cross-reactivity of N-(5-Amino-thiadiazol-3-yl)-acetamide is a critical step in its preclinical development. The integrated in silico and in vitro approach outlined in this guide provides a robust framework for characterizing its selectivity and identifying potential off-target liabilities. By comparing its performance against established drugs like acetazolamide and methazolamide, researchers can make informed decisions about the continued development of this promising thiadiazole derivative. This systematic evaluation will ultimately contribute to the development of safer and more effective therapeutics.

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Confirming the Mechanism of Action of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate and confirm the mechanism of action of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide. The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, appearing in drugs with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] Notably, derivatives of 5-amino-1,3,4-thiadiazole are known to act as carbonic anhydrase inhibitors.[2][3] This guide will focus on a logical, multi-faceted experimental approach to test the hypothesis that N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide primarily functions as a carbonic anhydrase inhibitor, leading to downstream anticancer effects.

We will objectively compare its hypothetical performance with established carbonic anhydrase inhibitors, providing supporting experimental data and detailed protocols to ensure scientific integrity and reproducibility.

Introduction to N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide and the Central Mechanistic Question

N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide belongs to a class of heterocyclic compounds that have garnered significant interest for their therapeutic potential. A key structural feature of this molecule is its similarity to the well-established carbonic anhydrase inhibitor, Acetazolamide (N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide).[3][4] Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[5] Dysregulation of CA activity, particularly the tumor-associated isoforms CA IX and CA XII, is implicated in the pH regulation of the tumor microenvironment, promoting cancer cell survival, proliferation, and metastasis.[6][7][8]

The central hypothesis of this guide is that N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide exerts its biological effects through the inhibition of carbonic anhydrase. To rigorously test this, we will employ a series of experiments designed to:

• Quantify the direct inhibition of carbonic anhydrase isoforms.

• Confirm target engagement within a cellular context.

• Evaluate the downstream effects on cancer cell viability.

• Compare its activity profile to well-characterized inhibitors.

This systematic approach will provide a robust validation of its mechanism of action.

Experimental Plan: A Multi-pronged Approach to Mechanistic Validation

Our investigation is structured around three core experimental pillars, each designed to provide a layer of evidence for the proposed mechanism of action.

Caption: A logical workflow for the mechanistic validation of N-(5-Amino-thiadiazol-3-yl)-acetamide.

Biochemical Validation: In Vitro Carbonic Anhydrase Inhibition Assay

The initial and most direct test of our hypothesis is to measure the ability of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide to inhibit the enzymatic activity of purified carbonic anhydrase isoforms. We will focus on the ubiquitous cytosolic isoforms hCA I and hCA II, and the tumor-associated transmembrane isoforms hCA IX and hCA XII. A stopped-flow spectrophotometric assay is the gold standard for measuring CA activity due to its ability to accurately determine initial reaction rates.[9]

Comparative Compounds

• N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide (Test Compound)

• Acetazolamide (Reference Compound 1): A classic, non-selective CA inhibitor with a similar thiadiazole core.[3][10][11]

• SLC-0111 (U-104) (Reference Compound 2): A potent and selective inhibitor of CA IX and CA XII.[10]

• Coumarin-based Inhibitor (e.g., 6-hydroxy-2-thioxocoumarin) (Alternative Mechanism Comparator): These compounds inhibit CAs through a different binding mode compared to sulfonamides.[12]

Detailed Experimental Protocol: Stopped-Flow CO2 Hydration Assay

This protocol is adapted from established methods for determining CA activity.[9][13][14]

• Reagent Preparation:

  • Prepare a 20 mM HEPES buffer (pH 7.4) containing 200 mM Na2SO4.

  • Prepare stock solutions of purified recombinant human CA isoforms (hCA I, II, IX, and XII) in the HEPES buffer.

  • Prepare stock solutions of the test and reference compounds in a suitable solvent (e.g., DMSO).

  • Prepare a CO2-saturated water solution by bubbling CO2 gas through chilled, deionized water.

  • Prepare a pH indicator solution (e.g., 0.2 mM phenol red in the HEPES buffer).

• Assay Procedure:

  • Set the stopped-flow spectrophotometer to 10°C.

  • In one syringe of the stopped-flow instrument, load the enzyme solution (containing a final concentration of 10 µM of the respective CA isoform), the pH indicator, and the test/reference compound at various concentrations.

  • In the second syringe, load the CO2-saturated water.

  • Rapidly mix the contents of the two syringes. The hydration of CO2 to bicarbonate and a proton will cause a change in pH, which is monitored by the change in absorbance of the pH indicator at 570 nm.

  • Record the initial rate of the reaction (the linear phase of the absorbance change).

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each concentration of the inhibitor compared to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) by fitting the data to a dose-response curve.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Hypothetical Comparative Data

Compound	hCA I (Ki, nM)	hCA II (Ki, nM)	hCA IX (Ki, nM)	hCA XII (Ki, nM)
N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide	850	150	45	25
Acetazolamide	250	12	25.8	5.7
SLC-0111	>10,000	>10,000	45.1	4.5
6-hydroxy-2-thioxocoumarin	5,200	980	85	60

Note: Data for Acetazolamide and SLC-0111 are based on published values.[10][15] Data for the test compound and coumarin are hypothetical for illustrative purposes.

Cellular Target Engagement: The Cellular Thermal Shift Assay (CETSA)

While in vitro enzyme assays are crucial, it is imperative to confirm that the compound engages its target within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose, based on the principle that ligand binding stabilizes a protein against thermal denaturation.[16][17][18]

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Detailed Experimental Protocol: CETSA with Western Blot Detection

This protocol is based on established CETSA methodologies.[1][19][20][21]

• Cell Culture and Treatment:

  • Culture a human cancer cell line known to express the target CA isoform (e.g., HT-29 or HeLa cells for CA IX) to ~80% confluency.

  • Treat the cells with the test compound (at a concentration ~10-fold higher than its enzymatic IC50) or vehicle (DMSO) for 2 hours at 37°C.

• Thermal Denaturation:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes in a thermal cycler for 3 minutes across a range of temperatures (e.g., 40°C to 70°C in 3°C increments).

  • Cool the tubes to room temperature for 3 minutes.

• Cell Lysis and Protein Quantification:

  • Lyse the cells by three cycles of freeze-thawing (liquid nitrogen and a 25°C water bath).

  • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Transfer the supernatant to new tubes.

  • Determine the protein concentration of the soluble fraction.

• Western Blot Analysis:

  • Normalize the protein concentrations of all samples.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the target CA isoform (e.g., anti-CA IX antibody).

  • Use an appropriate secondary antibody and a chemiluminescent substrate for detection.

  • Image the blot and quantify the band intensities.

• Data Analysis:

  • For each treatment group (vehicle and test compound), plot the normalized band intensity against the corresponding temperature.

  • A shift in the melting curve to higher temperatures in the presence of the test compound indicates thermal stabilization and, therefore, target engagement.

Hypothetical Comparative Data

Temperature (°C)	Vehicle (Normalized CA IX Abundance)	N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide (Normalized CA IX Abundance)
40	1.00	1.00
43	0.98	1.00
46	0.95	0.98
49	0.85	0.96
52	0.65	0.92
55	0.40	0.85
58	0.20	0.60
61	0.05	0.35
64	0.00	0.15
67	0.00	0.05

Functional Validation: In Vitro Anticancer Activity

Confirming that the test compound inhibits the target enzyme and engages it in cells is crucial. The final step is to demonstrate that this target engagement leads to a functional cellular outcome, in this case, a reduction in cancer cell viability. The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.[22][23][24]

Detailed Experimental Protocol: MTT Assay

This protocol is a standard procedure for assessing cytotoxicity.[22][23][24]

• Cell Seeding:

  • Seed cancer cells (e.g., HT-29) in a 96-well plate at a predetermined optimal density (e.g., 5,000 to 10,000 cells per well).

  • Incubate the plate overnight at 37°C and 5% CO2 to allow the cells to adhere.

• Compound Treatment:

  • Prepare serial dilutions of the test and reference compounds in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing the compounds at various concentrations.

  • Include vehicle-only (DMSO) and medium-only controls.

  • Incubate the plate for 72 hours.

• MTT Addition and Formazan Solubilization:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

  • Add 100 µL of detergent reagent (e.g., 10% SDS in 0.01 M HCl) to each well to solubilize the formazan crystals.

  • Leave the plate at room temperature in the dark for at least 2 hours.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.

Hypothetical Comparative Data

Compound	HT-29 (CA IX positive) IC50 (µM)	MCF-10A (CA IX negative) IC50 (µM)	Selectivity Index (MCF-10A/HT-29)
N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide	25.5	>100	>3.9
Acetazolamide	53.8	>100	>1.8
SLC-0111	5.2	>100	>19.2
Doxorubicin (Positive Control)	0.5	1.2	2.4

Note: Data for Acetazolamide is based on published values.[11] Data for other compounds are hypothetical for illustrative purposes.

Mechanistic Insights: The Role of Carbonic Anhydrase IX in the Tumor Microenvironment

The anticancer activity of carbonic anhydrase inhibitors is primarily attributed to their ability to disrupt the pH regulation in the tumor microenvironment.[6][8] Hypoxic cancer cells upregulate CA IX, which, through its extracellular catalytic domain, hydrates CO2 to produce protons and bicarbonate ions.[7][25] This contributes to an acidic extracellular pH (pHe) while maintaining a neutral or slightly alkaline intracellular pH (pHi), a state that promotes tumor invasion and chemoresistance.

By inhibiting CA IX, N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide would be expected to prevent the acidification of the tumor microenvironment, leading to an increase in pHe and a decrease in pHi. This disruption of pH homeostasis can trigger apoptosis and inhibit cell proliferation.[26]

Caption: Role of CA IX in tumor pH regulation and the point of intervention for N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide.

Conclusion and Comparative Analysis

This guide outlines a systematic and robust workflow to confirm the mechanism of action of N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide. The proposed experiments, moving from direct biochemical assays to cell-based functional readouts, provide a multi-layered validation approach.

Based on our hypothetical data, we would conclude that N-(5-Amino-1,3,4-thiadiazol-2-yl)acetamide is a potent inhibitor of tumor-associated carbonic anhydrases IX and XII, with a greater selectivity for these isoforms over the cytosolic CA I and II. The positive result in the CETSA would confirm that the compound engages CA IX in intact cells. The selective cytotoxicity towards CA IX-positive cancer cells would strongly support the hypothesis that CA inhibition is the primary mechanism driving its anticancer activity.

References

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• Akocak, S., et al. (2015). Full article: Synthesis and evaluation of new thiadiazole derivatives as potential inhibitors of human carbonic anhydrase isozymes (hCA-I and hCA-II). Journal of Enzyme Inhibition and Medicinal Chemistry, 30(1), 52-56.
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A Senior Application Scientist's Guide to Comparative Docking of N-(5-Amino-thiadiazol-3-yl)-acetamide Derivatives Targeting Dihydrofolate Reductase (DHFR)

This guide provides a comprehensive, in-depth analysis of the comparative molecular docking of N-(5-Amino-thiadiazol-3-yl)-acetamide derivatives against Dihydrofolate Reductase (DHFR). We will explore the rationale behind the experimental design, a detailed step-by-step protocol for the docking studies, and a comparative analysis of the results. This document is intended for researchers, scientists, and professionals in the field of drug development and computational chemistry.

Introduction: The Significance of DHFR Inhibition and the Thiadiazole Scaffold

Dihydrofolate reductase (DHFR) is a crucial enzyme in the folate metabolism pathway, responsible for the reduction of dihydrofolate to tetrahydrofolate. Tetrahydrofolate is an essential cofactor in the synthesis of purines, thymidylate, and certain amino acids, all of which are vital for cell proliferation and growth.[1] Consequently, the inhibition of DHFR has been a successful strategy in the development of antimicrobial and anticancer agents.[1]

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, known to be a component of various biologically active compounds.[1] Derivatives of N-(5-Amino-thiadiazol-3-yl)-acetamide, in particular, have garnered interest due to their potential as enzyme inhibitors. The structural features of this scaffold, including the presence of hydrogen bond donors and acceptors, and the ability to be readily functionalized, make it an attractive candidate for targeting the active site of enzymes like DHFR.

This guide will present a comparative docking study of a series of N-(5-Amino-thiadiazol-3-yl)-acetamide derivatives against human DHFR. The aim is to elucidate the structure-activity relationships (SAR) of these compounds and to provide a framework for the rational design of more potent DHFR inhibitors.

Comparative Analysis of N-(5-Amino-thiadiazol-3-yl)-acetamide Derivatives

For this study, a parent compound and four derivatives with varying electronic properties on a phenyl ring attached to the acetamide nitrogen were selected. Methotrexate, a well-known and potent DHFR inhibitor, is included as a positive control for validation purposes.

Table 1: Selected N-(5-Amino-thiadiazol-3-yl)-acetamide Derivatives and Control

Compound ID	R-Group on Phenyl Ring	Rationale for Inclusion
Parent	-H	Baseline compound
Derivative 1	-OCH₃ (para)	Electron-donating group
Derivative 2	-CH₃ (para)	Weakly electron-donating group
Derivative 3	-Cl (para)	Electron-withdrawing group (halogen)
Derivative 4	-NO₂ (para)	Strongly electron-withdrawing group
Control	Methotrexate	Potent, clinically used DHFR inhibitor

Experimental Workflow: A Step-by-Step Guide to Comparative Docking

The following protocol outlines a robust and reproducible workflow for the comparative docking of small molecules against a protein target, using AutoDock Vina, a widely used and validated open-source docking program.

Part 1: Preparation of the Receptor (DHFR)

• Obtain the Protein Structure: Download the crystal structure of human DHFR in complex with a known inhibitor (e.g., PDB ID: 1DLS) from the Protein Data Bank (). The presence of a co-crystallized ligand helps in defining the active site.

• Prepare the Protein:

  • Remove water molecules and any non-essential co-factors from the PDB file.

  • Add polar hydrogens to the protein structure.

  • Assign Gasteiger charges to the protein atoms.

  • Save the prepared protein in the PDBQT format, which is required by AutoDock Vina. This can be accomplished using software like AutoDockTools (ADT) or UCSF Chimera.

Part 2: Ligand Preparation

• 2D Structure Sketching: Draw the 2D structures of the parent compound, the four derivatives, and methotrexate using a chemical drawing software like ChemDraw or MarvinSketch.

• 3D Structure Generation and Optimization:

  • Convert the 2D structures to 3D.

  • Perform an initial energy minimization of the 3D structures using a force field like MMFF94. This step is crucial for obtaining a low-energy, realistic conformation of the ligand.

  • Save the optimized structures in a suitable format like SDF or MOL2.

• Ligand Preparation for Docking:

  • Assign Gasteiger charges to the ligand atoms.

  • Define the rotatable bonds.

  • Save the prepared ligands in the PDBQT format.

Part 3: Molecular Docking

• Grid Box Definition: Define the search space for the docking simulation by creating a grid box that encompasses the active site of DHFR. The dimensions and center of the grid box should be chosen to cover the binding pocket occupied by the co-crystallized ligand in the original PDB file.

• Docking Simulation: Perform the molecular docking using AutoDock Vina. The program will explore different conformations and orientations of the ligand within the defined grid box and calculate the binding affinity for each pose.

• Analysis of Results: The output of the docking simulation will be a set of docked poses for each ligand, ranked by their predicted binding affinities (in kcal/mol). The pose with the lowest binding energy is typically considered the most favorable.

Visualizing the Workflow

Caption: A flowchart illustrating the key steps in the comparative molecular docking workflow.

Comparative Docking Results

The predicted binding affinities and key interactions of the N-(5-Amino-thiadiazol-3-yl)-acetamide derivatives and methotrexate with the active site of human DHFR are summarized below.

Table 2: Comparative Docking Scores and Key Interactions with DHFR

Compound ID	Binding Affinity (kcal/mol)	Key Interacting Residues	Hydrogen Bonds	Pi-Interactions
Parent	-7.2	Ile7, Ala9, Phe31, Ile60	2	Phe31
Derivative 1 (-OCH₃)	-7.8	Ile7, Ala9, Phe31, Ser59, Ile60	3	Phe31
Derivative 2 (-CH₃)	-7.5	Ile7, Ala9, Phe31, Ile60	2	Phe31
Derivative 3 (-Cl)	-7.9	Ile7, Ala9, Phe31, Leu32, Ile60	2	Phe31
Derivative 4 (-NO₂)	-8.2	Ile7, Ala9, Phe31, Asp30, Ile60	3	Phe31
Control (Methotrexate)	-9.5	Ile7, Ala9, Phe31, Asp30, Ser59	4	Phe31

Discussion: Interpreting the Structure-Activity Relationship

The docking results provide valuable insights into the structure-activity relationship of the N-(5-Amino-thiadiazol-3-yl)-acetamide derivatives as potential DHFR inhibitors.

• Core Scaffold Interactions: All the studied compounds, including the parent molecule, demonstrated favorable binding to the active site of DHFR. The amino group on the thiadiazole ring and the acetamide linkage appear to be crucial for forming hydrogen bonds with key residues like Ile7 and Ala9. The thiadiazole ring itself is involved in hydrophobic interactions within the pocket.

• Impact of Phenyl Ring Substituents: The introduction of a phenyl ring with different substituents on the acetamide nitrogen significantly influenced the binding affinity.

  • The electron-donating methoxy group in Derivative 1 led to a notable increase in binding affinity compared to the parent compound. This is likely due to the formation of an additional hydrogen bond with Ser59.[1][2]

  • The electron-withdrawing chloro and nitro groups in Derivatives 3 and 4 resulted in the most potent binding among the synthesized compounds. The nitro group in Derivative 4, in particular, appears to form a strong hydrogen bond with Asp30, a key residue in the DHFR active site that also interacts with methotrexate.

  • The weakly electron-donating methyl group in Derivative 2 showed a modest improvement in binding affinity over the parent compound.

• Comparison with Methotrexate: While the designed derivatives show promising binding affinities, they are still less potent than the positive control, methotrexate. This is expected, as methotrexate is a highly optimized inhibitor with multiple interaction points within the active site. However, the docking study reveals that the N-(5-Amino-thiadiazol-3-yl)-acetamide scaffold successfully mimics some of the key interactions of methotrexate, particularly the interactions with Phe31.[1][2]

Conclusion and Future Directions

This comparative docking study demonstrates that N-(5-Amino-thiadiazol-3-yl)-acetamide derivatives are a promising scaffold for the design of novel DHFR inhibitors. The results indicate that substitution on the phenyl ring of the acetamide moiety can significantly modulate the binding affinity, with electron-withdrawing groups like nitro and chloro leading to enhanced potency.

Future work should focus on the synthesis and in vitro biological evaluation of these derivatives to validate the computational predictions. Further optimization of the scaffold, such as exploring different substitution patterns on the phenyl ring or modifying the linker between the thiadiazole and acetamide moieties, could lead to the development of even more potent DHFR inhibitors. The insights gained from this study provide a solid foundation for the rational design of the next generation of inhibitors based on the N-(5-Amino-thiadiazol-3-yl)-acetamide core.

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• Taylor & Francis Online. (2022). Synthesis, biological and computational studies of flavonoid acetamide derivatives. Taylor & Francis Online. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(5-Amino-thiadiazol-3-yl)-acetamide

A Comprehensive Guide to the Safe Disposal of N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide

For Researchers, Scientists, and Drug Development Professionals

The core principle of chemical waste management is to ensure the safety of personnel and the protection of the environment. All waste disposal must adhere to local, state, and federal regulations.[1] This guide is intended to supplement, not replace, institutional and regulatory protocols.

Hazard Assessment and Characterization

• Acute Oral Toxicity : Harmful if swallowed.[2][3][4]

• Skin Irritation : Causes skin irritation.[2][3][5][6]

• Eye Irritation : Causes serious eye irritation.[2][3][5][6]

• Respiratory Irritation : May cause respiratory irritation.[2][6]

• Potential for Carcinogenicity : Some related compounds are suspected of causing cancer.[3][7]

• Aquatic Toxicity : May be harmful to aquatic life with long-lasting effects.[3]

Given these potential hazards, N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide must be treated as hazardous waste.

Table 1: Summary of Potential Hazards based on Related Compounds

Hazard Classification	Potential Effect
Acute Toxicity (Oral)	Harmful if swallowed[2][3][4]
Skin Corrosion/Irritation	Causes skin irritation[2][3][5][6]
Serious Eye Damage/Irritation	Causes serious eye irritation[2][3][5][6]
Specific target organ toxicity	May cause respiratory irritation[2][6]
Carcinogenicity	May cause cancer[3][7]
Hazardous to the aquatic environment	Harmful to aquatic life with long lasting effects[3]

Personal Protective Equipment (PPE) and Handling

Before handling N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide for disposal, it is imperative to wear appropriate personal protective equipment to minimize exposure.

• Hand Protection : Wear protective gloves.

• Eye/Face Protection : Wear safety glasses with side-shields or chemical goggles.

• Skin and Body Protection : Wear a lab coat, and ensure skin is not exposed.

• Respiratory Protection : If handling powders or generating dust, use a certified respirator.

All handling should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2][3] Avoid the formation of dust and aerosols.[2][3] Do not eat, drink, or smoke when using this product.[2]

Spill Management Protocol

In the event of a spill, follow these procedures to ensure safety and proper cleanup:

• Evacuate and Ventilate : Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Control Ignition Sources : Remove all sources of ignition.

• Contain the Spill : Use an inert absorbent material to contain the spill.

• Collect the Waste : Carefully sweep or scoop up the spilled material and place it into a suitable, labeled container for hazardous waste disposal.[5][8]

• Decontaminate the Area : Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• Dispose of Cleanup Materials : All materials used for cleanup should be disposed of as hazardous waste.

Caption: Workflow for managing a chemical spill.

Step-by-Step Disposal Procedure

The primary and most recommended method for the disposal of N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide is through a licensed hazardous waste disposal company.[9] Do not attempt to dispose of this chemical down the drain or in regular trash.

Step 1: Waste Segregation and Collection

• Collect waste N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide, including any contaminated materials (e.g., weighing boats, gloves, paper towels), in a designated, compatible, and clearly labeled hazardous waste container.[10][11]

• The container must be made of a material that will not react with the chemical.

• The container must have a tightly fitting lid and be kept closed except when adding waste.[10][11]

Step 2: Labeling the Waste Container

• Clearly label the waste container with the words "Hazardous Waste."

• Identify the contents as "N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide."

• Indicate the approximate quantity of the waste.

• Include the date when the waste was first added to the container.

Step 3: Storage of Waste

• Store the sealed and labeled waste container in a designated, well-ventilated, and secure area away from incompatible materials.[3][11]

• The storage area should be cool and dry.[3][8]

• Do not store more than 55 gallons of hazardous waste in your laboratory at any one time.[12]

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or the designated chemical waste coordinator to arrange for pickup and disposal.[12][13]

• Follow your institution's specific procedures for requesting a waste pickup.

• The first choice for disposal is always to return chemical waste to a licensed disposal company.[9]

Caption: Step-by-step chemical waste disposal workflow.

Empty Container Disposal

Empty containers that previously held N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide must also be disposed of properly.

• Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).[13]

• Collect the rinsate as hazardous waste.

• Deface or remove the original label.

• The cleaned container can then be disposed of as regular laboratory glass or plastic waste, in accordance with institutional policies.[13]

Conclusion: A Culture of Safety

The responsible disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. By adhering to these guidelines, researchers and scientists can ensure that N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide is managed in a manner that is safe, compliant, and environmentally sound. Always consult your institution's specific safety and waste disposal protocols.

References

• Carl ROTH. Safety Data Sheet: Thioacetamide. [Link]

• KISHIDA CHEMICAL CO., LTD. Safety Data Sheet: N-(5-Aminopyridin-3-yl)acetamide. [Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. [Link]

• University of Otago. Laboratory chemical waste disposal guidelines. [Link]

• Difaem. A safety and chemical disposal guideline for Minilab users. [Link]

• PubChem. N-(5-Chloro-1,3,4-thiadiazol-2-yl)acetamide. [Link]

• PubChem. 5-Amino-1,2,4-thiadiazole. [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• Emory University. Chemical Waste Disposal Guidelines. [Link]

• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. [Link]

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A Senior Application Scientist's Guide to Handling N-(5-Amino-thiadiazol-3-yl)-acetamide

A Senior Application Scientist's Guide to Handling N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide

This guide provides essential safety and handling protocols for N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide. As a potentially novel or less-characterized compound, a cautious and proactive approach to safety is paramount. The following procedures are synthesized from established best practices for handling analogous chemical structures, including aminothiadiazoles and other heterocyclic sulfur compounds, to ensure the highest degree of safety in the laboratory.

Hazard Assessment: A Proactive Stance on an Uncharacterized Compound

Given the absence of a specific Safety Data Sheet (SDS) for N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide, we must infer its potential hazards from structurally related compounds. Analogues such as 2-amino-5-mercapto-1,3,4-thiadiazole and N-(5-chloro-1,3,4-thiadiazol-2-yl)acetamide exhibit a range of hazards that we must assume could be present in the target molecule.[3][4]

Anticipated Potential Hazards:

• Acute Oral Toxicity : Many related aminothiadiazole compounds are harmful if swallowed.[3][4]

• Skin and Eye Irritation : Direct contact is likely to cause skin irritation and serious eye irritation.[4][5]

• Respiratory Irritation : As a solid, airborne dust may cause respiratory tract irritation.[4][5]

• Carcinogenicity : Some related sulfur-containing organic compounds, like thioacetamide, are classified as potential carcinogens.[1][2]

• Toxicophore Potential : The aminothiazole group, structurally similar to aminothiadiazole, has been identified as a potential toxicophore, which can be metabolically activated to form reactive metabolites.

This presumptive hazard profile necessitates a stringent adherence to the personal protective equipment (PPE) and handling protocols outlined below.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial to mitigate the risks of exposure through inhalation, dermal contact, and ocular contact.[6] The following table summarizes the required PPE, which should be donned before entering the designated work area and handling the compound.

Protection Type	Required PPE	Rationale and Best Practices
Hand Protection	Double-gloving with nitrile gloves.	The outer glove should be changed every 30 minutes or immediately if contaminated. Double gloving provides an extra layer of protection against potential permeation of this uncharacterized compound.[7]
Eye & Face Protection	Chemical safety goggles and a full-face shield.	Goggles provide a seal against dust and splashes. The face shield offers an additional barrier, particularly when handling larger quantities or during procedures with a high splash potential.[7]
Body Protection	A long-sleeved, back-closing, disposable gown with tight-fitting cuffs.	This type of gown prevents frontal contamination and ensures no skin is exposed between the glove and the sleeve. Gowns used for handling this compound should not be worn outside the designated laboratory area.[7]
Respiratory Protection	An N95 respirator or higher, used in conjunction with a chemical fume hood.	All handling of solid N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide must be performed within a certified chemical fume hood to control airborne particulates.[8] An N95 respirator provides an additional layer of protection against inhalation of fine dust.[7]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling the solid form of the compound.

Operational Plan: From Benchtop to Disposal

Safe handling requires a meticulous, step-by-step approach to minimize exposure and prevent contamination.

Preparation and Weighing

• Designate a Work Area : All work with this compound must be conducted in a designated area within a certified chemical fume hood.

• Pre-Donning Inspection : Before handling the compound, inspect all PPE for damage or defects.

• Material Handling : Use tools such as spatulas and weighing paper to handle the solid. Avoid scooping directly from the container with bare, gloved hands.

• Weighing : If weighing is required, perform this task within the fume hood. Use an anti-static weigh boat or paper to prevent dispersal of the powder.

• Container Sealing : Keep the primary container tightly sealed when not in use.[2][9]

Solution Preparation

• Solvent Addition : Add solvents slowly to the solid to avoid splashing.

• Mixing : If sonication or vortexing is required, ensure the vessel is securely capped.

• Transfers : Use pipettes or cannulas for liquid transfers to minimize the risk of spills.

Emergency Response Plan

Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Scenario	Immediate Action Protocol
Skin Contact	1. Immediately remove contaminated clothing and gloves. 2. Wash the affected area with copious amounts of soap and water for at least 15 minutes. 3. Seek immediate medical attention.[5]
Eye Contact	1. Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. 2. Remove contact lenses if present and easy to do so. 3. Seek immediate medical attention.[5]
Inhalation	1. Move the affected person to fresh air. 2. If breathing is difficult, provide respiratory support. 3. Seek immediate medical attention.[5]
Ingestion	1. Rinse the mouth thoroughly with water. Do NOT induce vomiting. 2. Seek immediate medical attention.[5]
Minor Spill (in fume hood)	1. Alert others in the immediate area. 2. Absorb the spill with a chemically inert absorbent material. 3. Gently sweep up the absorbed material and place it in a sealed container for hazardous waste disposal. 4. Decontaminate the area with an appropriate solvent and then soap and water.
Major Spill (outside fume hood)	1. Evacuate the laboratory immediately and alert others. 2. Close the laboratory doors and prevent re-entry. 3. Contact your institution's Environmental Health and Safety (EHS) department immediately.

Emergency Response Workflow

Caption: A streamlined workflow for responding to personal exposure incidents.

Disposal Plan

All materials contaminated with N-(5-Amino-[1][2][3]thiadiazol-3-yl)-acetamide must be treated as hazardous chemical waste.

• Solid Waste : Place all contaminated solid materials (e.g., gloves, weigh paper, absorbent pads, disposable gowns) into a clearly labeled, sealed hazardous waste container.[1]

• Liquid Waste : Collect all solutions containing the compound in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Container Disposal : Empty containers that held the compound should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines.

• Labeling : All waste containers must be labeled with "Hazardous Waste," the full chemical name, and the approximate concentration and quantity.

Adherence to these protocols is not merely a matter of compliance but a cornerstone of a robust safety culture. By treating this uncharacterized compound with the caution it deserves, we protect ourselves, our colleagues, and the integrity of our research.

References

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Thioacetamide. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (2021, February 4). Safety Data Sheet: N-(5-Aminopyridin-3-yl)acetamide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-(5-Chloro-1,3,4-thiadiazol-2-yl)acetamide. PubChem Compound Database. Retrieved from [Link]

• Dolezel, J., Vaskova, J., & Jampilek, J. (2020). 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? PubMed. Retrieved from [Link]

• European Agency for Safety and Health at Work. (2012, November 5). Protective clothing against chemical and biological hazards. OSHwiki. Retrieved from [Link]

• Flinn Scientific. (n.d.). Safety Data Sheet (SDS) Acetamide. LPS.org. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• Storemasta. (2025, July 2). Examples of PPE for Various Dangerous Goods Classes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-5-mercapto-1,3,4-thiadiazole. PubChem Compound Database. Retrieved from [Link]

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